Raltegravir

• CAS: 518048-05-0; 871038-72-1

Core Science & Biosynthesis

Raltegravir's Mechanism of Action: A Technical Guide to HIV Integrase Inhibition

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide elucidates the core mechanism of action of Raltegravir (B610414), a cornerstone of antiretroviral therapy. We will delve into the intricacies of HIV-1 integrase inhibition, supported by quantitative data, detailed experimental methodologies, and visual representations of the key molecular interactions and pathways.

Executive Summary

Raltegravir is a potent and selective inhibitor of the human immunodeficiency virus type 1 (HIV-1) integrase (IN) enzyme.[1][2][3] It belongs to the class of drugs known as integrase strand transfer inhibitors (INSTIs).[1] Its primary mechanism of action is the specific blockade of the strand transfer step in the HIV DNA integration process, a critical stage in the viral replication cycle.[2][4] This inhibition prevents the covalent insertion of the viral DNA into the host cell's genome, thereby halting the establishment of a productive and persistent infection.[1][5] Raltegravir exhibits potent antiviral activity against both HIV-1 and HIV-2 and is effective against viral strains resistant to other classes of antiretroviral drugs.[1][6]

The HIV-1 Integration Pathway: A Target for Therapeutic Intervention

The integration of the viral DNA into the host chromosome is a multi-step process orchestrated by the viral enzyme integrase.[5][7] This process can be broadly divided into two key catalytic steps:

• 3'-Processing: This occurs in the cytoplasm of the infected cell. The integrase enzyme binds to the long terminal repeat (LTR) sequences at both ends of the newly synthesized viral DNA.[8][9] It then catalytically cleaves a dinucleotide from each 3' end, exposing reactive 3'-hydroxyl groups.[10][11] This processed viral DNA, in complex with integrase and other host and viral proteins, forms the pre-integration complex (PIC).[9][10]

• Strand Transfer: The PIC is transported into the nucleus of the host cell.[9] Here, the integrase enzyme facilitates a concerted nucleophilic attack by the exposed 3'-hydroxyl groups of the viral DNA on the phosphodiester backbone of the host cell's chromosomal DNA.[1][10] This results in the covalent ligation of the viral DNA into the host genome, establishing the provirus.[1][5] Host cell DNA repair machinery subsequently repairs the gaps at the integration site.[7][10]

Raltegravir's Molecular Mechanism of Inhibition

Raltegravir specifically targets the strand transfer step of the integration process.[1][4] It does not significantly inhibit the 3'-processing step.[1] The mechanism of inhibition is highly specific and involves the following key features:

• Chelation of Divalent Metal Ions: The active site of HIV-1 integrase contains a conserved D, D-35-E motif (Asp64, Asp116, and Glu152) that coordinates two divalent magnesium ions (Mg²⁺).[12] These metal ions are crucial for the catalytic activity of the enzyme, facilitating the nucleophilic attack during strand transfer.[2] Raltegravir contains a characteristic β-hydroxy keto acid motif that effectively chelates these Mg²⁺ ions in the integrase active site.[1]

• Interfacial Inhibition: By binding to the integrase-viral DNA complex (the intasome), Raltegravir acts as an interfacial inhibitor.[1][13] It positions itself at the interface between the enzyme and the viral DNA substrate. This binding physically obstructs the host DNA from accessing the active site, thereby preventing the strand transfer reaction.[1] The binding of Raltegravir displaces the reactive 3' end of the viral DNA from its catalytically competent position.[13]

Visualization of the HIV Integration Pathway and Raltegravir's Action

The following diagram illustrates the key steps of HIV DNA integration and the point of intervention by Raltegravir.

Caption: HIV integration pathway and Raltegravir's point of inhibition.

Quantitative Analysis of Raltegravir's Potency

The inhibitory activity of Raltegravir has been quantified through various in vitro and cell-based assays. The following tables summarize key quantitative data.

Table 1: In Vitro Inhibition of HIV-1 Integrase Strand Transfer

Parameter	Value (nM)	Reference
IC₅₀	2 - 7	[1][6][13]

Table 2: Cell-Based Antiviral Activity

Parameter	Cell Type	Serum Condition	Value (µM)	Reference
IC₉₅	-	10% FBS	0.019	[1][13]
IC₉₅	-	50% NHS	0.031	[1][13]
EC₅₀	MT-4 cells	-	0.0014 - 0.002	[14]

Table 3: Raltegravir Binding to Plasma Proteins

Protein	Binding Percentage	Association Constant (n·Ka)	Reference
Human Plasma Proteins	~83%	-	[3]
Albumin	High	9.8 x 10² L/mol
Alpha-1-acid glycoprotein (B1211001) (AAG)	No significant binding	-

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the mechanism of action of Raltegravir.

In Vitro HIV-1 Integrase Strand Transfer Assay

This assay measures the ability of integrase to catalyze the insertion of a donor DNA substrate into a target DNA substrate in a cell-free system.

Objective: To determine the IC₅₀ of Raltegravir for the inhibition of the strand transfer reaction.

Materials:

• Recombinant full-length HIV-1 integrase protein.[5][15]

• Donor DNA (DS): A double-stranded oligonucleotide mimicking the U5 end of the HIV-1 LTR, often with a biotin (B1667282) label at one end.[15]

• Target DNA (TS): A double-stranded oligonucleotide or supercoiled plasmid DNA.[8]

• Reaction Buffer: Typically contains a buffer (e.g., HEPES or Bis-Tris propane), a reducing agent (e.g., DTT), a salt (e.g., NaCl or MgSO₄), and a divalent cation (e.g., MgCl₂ or MnCl₂).[8][16]

• Raltegravir stock solution.

• Detection System: If using a biotinylated donor, a streptavidin-coated plate and an antibody-HRP conjugate targeting a modification on the target DNA can be used for colorimetric detection.[15] Alternatively, radiolabeled oligonucleotides and gel electrophoresis can be employed.

Protocol:

• Enzyme and Substrate Preparation:

  • Dilute recombinant HIV-1 integrase to the desired concentration in reaction buffer.

  • Prepare donor and target DNA substrates at the appropriate concentrations.

• Reaction Setup:

  • In a microtiter plate or microcentrifuge tubes, add the reaction buffer.

  • Add serial dilutions of Raltegravir or a vehicle control.

  • Add the HIV-1 integrase and the donor DNA. Incubate for a short period (e.g., 30 minutes at 37°C) to allow the formation of the integrase-DNA complex.[15]

• Initiation of Strand Transfer:

  • Add the target DNA to initiate the strand transfer reaction.

  • Incubate the reaction for a defined period (e.g., 30-60 minutes at 37°C).[8][15]

• Reaction Termination and Detection:

  • Stop the reaction by adding a solution containing EDTA and SDS.[8]

  • Colorimetric Detection: If using a plate-based assay, wash the wells and add an HRP-conjugated antibody that recognizes the modified target DNA. After incubation and further washing, add a TMB substrate and measure the absorbance at 450 nm after stopping the reaction.[15]

  • Gel Electrophoresis: If using radiolabeled substrates, the reaction products are separated on a denaturing polyacrylamide gel. The gel is then dried and exposed to a phosphor screen or X-ray film to visualize the strand transfer products.

• Data Analysis:

  • Calculate the percentage of inhibition for each Raltegravir concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the Raltegravir concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Cell-Based HIV-1 Replication Assay

This assay measures the ability of Raltegravir to inhibit HIV-1 replication in a cell culture system.

Objective: To determine the EC₅₀ or IC₉₅ of Raltegravir in a cellular context.

Materials:

• A susceptible cell line (e.g., MT-4, PM1, or SupT1 cells).[8][9]

• A laboratory-adapted or clinical isolate of HIV-1.

• Cell culture medium (e.g., RPMI 1640) supplemented with fetal bovine serum (FBS), penicillin, and streptomycin.

• Raltegravir stock solution.

• A method for quantifying viral replication, such as a p24 antigen ELISA or a quantitative reverse transcription PCR (qRT-PCR) for viral RNA in the supernatant.

Protocol:

• Cell Preparation:

  • Culture the target cells to a sufficient density.

  • Seed the cells into a 96-well plate at a predetermined concentration.

• Infection and Treatment:

  • Prepare serial dilutions of Raltegravir in cell culture medium.

  • Add the Raltegravir dilutions or a vehicle control to the cells.

  • Infect the cells with a known amount of HIV-1 (e.g., determined by multiplicity of infection, MOI, or p24 antigen concentration).

• Incubation:

  • Incubate the infected cells at 37°C in a CO₂ incubator for a period that allows for multiple rounds of viral replication (e.g., 4-7 days).

• Quantification of Viral Replication:

  • After the incubation period, harvest the cell culture supernatant.

  • Quantify the amount of virus in the supernatant using a p24 antigen ELISA or qRT-PCR for viral RNA.

• Data Analysis:

  • Calculate the percentage of inhibition of viral replication for each Raltegravir concentration compared to the untreated control.

  • Plot the percentage of inhibition against the logarithm of the Raltegravir concentration and fit the data to a dose-response curve to determine the EC₅₀ or IC₉₅ value.

Quantitative PCR (qPCR) for HIV-1 Integration

This assay quantifies the amount of integrated HIV-1 DNA in infected cells.

Objective: To confirm that Raltegravir inhibits the integration of viral DNA into the host genome.

Materials:

• Genomic DNA extraction kit.

• Primers and probes for a two-step nested PCR:

  • First-round primers: One primer specific for a highly repeated human element (e.g., Alu) and one primer specific for the HIV-1 gag gene.[1][17]

  • Second-round (qPCR) primers and probe: Specific for the HIV-1 LTR region.[1][2]

• Primers and a probe for a host housekeeping gene (e.g., β-globin or GAPDH) to normalize for the amount of input DNA.[2]

• qPCR instrument and reagents.

Protocol:

• Cell Infection and Treatment:

  • Infect target cells with HIV-1 in the presence or absence of Raltegravir.

  • At a specified time post-infection, harvest the cells.

• Genomic DNA Extraction:

  • Extract total genomic DNA from the infected cells using a commercial kit.

• First-Round Preamplification PCR:

  • Perform a non-quantitative PCR using the Alu and gag primers. This step selectively amplifies the junction between integrated proviral DNA and the flanking host genome.[1]

• Second-Round Quantitative PCR (qPCR):

  • Use the product from the first-round PCR as a template for a real-time qPCR using the LTR-specific primers and probe.[1][2]

  • Run a parallel qPCR for a host housekeeping gene to determine the total cell number equivalent of the input DNA.

• Data Analysis:

  • Generate a standard curve using known amounts of a plasmid containing the HIV-1 LTR to quantify the number of integrated proviruses.

  • Normalize the number of integrated copies to the number of cells (determined by the housekeeping gene qPCR).

  • Compare the amount of integrated DNA in Raltegravir-treated cells to that in untreated cells to demonstrate inhibition of integration.

Experimental Workflow Visualization

The following diagram outlines the general workflow for assessing Raltegravir's activity.

Caption: General workflow for characterizing Raltegravir's activity.

Mechanisms of Resistance to Raltegravir

As with other antiretroviral agents, the emergence of drug resistance is a clinical challenge. Resistance to Raltegravir is primarily associated with specific mutations in the integrase gene, particularly within the catalytic core domain.[1] These mutations can reduce the binding affinity of Raltegravir to the integrase enzyme while preserving the enzyme's catalytic function.[1]

Three main genetic pathways for high-level Raltegravir resistance have been identified, involving mutations at positions:

• Q148 (to H, R, or K) [1]

• N155 (to H) [1]

• Y143 (to C, H, or R) [1]

These primary mutations often occur in combination with secondary mutations that can either enhance the level of resistance or compensate for a loss of viral fitness caused by the primary mutation.[15] Notably, the Q148 and N155 pathways appear to be mutually exclusive.[1]

Logical Relationship of Raltegravir Resistance Pathways

The following diagram illustrates the independent nature of the primary resistance pathways.

Caption: Independent primary resistance pathways to Raltegravir.

Conclusion

Raltegravir's mechanism of action is a paradigm of targeted antiretroviral therapy. Its high specificity for the strand transfer step of HIV-1 integrase, mediated by chelation of essential metal ions in the enzyme's active site, provides potent and selective inhibition of viral replication. Understanding the molecular details of this interaction, the quantitative measures of its efficacy, and the mechanisms of resistance are crucial for the continued development of novel integrase inhibitors and for optimizing treatment strategies for individuals living with HIV. The experimental protocols outlined in this guide provide a framework for the continued investigation of Raltegravir and next-generation INSTIs.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Quantitative PCR used to Assess HIV-1 Integration and 2-LTR Circle Formation in Human Macrophages, Peripheral Blood Lymphocytes and a CD4+ Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. integratedhivpcr.ugent.be [integratedhivpcr.ugent.be]
• 4. Development of a phenotypic susceptibility assay for HIV-1 integrase inhibitors [agris.fao.org]
• 5. Rapid, high-throughput purification of HIV-1 integrase using microtiter plate technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Resistance testing: phenotype | Johns Hopkins HIV Guide [hopkinsguides.com]
• 7. Phenotypic susceptibility of HIV-2 to raltegravir: integrase mutations Q148R and N155H confer raltegravir resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. Stage-Dependent Inhibition of HIV-1 Replication by Antiretroviral Drugs in Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Site-directed mutagenesis of HIV-1 integrase demonstrates differential effects on integrase functions in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. HIV-1 Integrase-DNA Recognition Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Raltegravir: molecular basis of its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. integratedhivpcr.ugent.be [integratedhivpcr.ugent.be]
• 16. In-vitro phenotypic susceptibility of HIV-1 'non-B' integrase inhibitors naive clinical isolates to dolutegravir and raltegravir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Raltegravir: A First-in-Class Integrase Strand Transfer Inhibitor for HIV-1

An In-depth Technical Guide on the Discovery and Development of Raltegravir (B610414)

This technical guide provides a comprehensive overview of the discovery, development, and mechanism of action of Raltegravir, the first-in-class integrase strand transfer inhibitor (INSTI) approved for the treatment of HIV-1 infection. This document is intended for researchers, scientists, and drug development professionals, offering detailed insights into the preclinical and clinical evaluation of this groundbreaking antiretroviral agent.

Introduction: Targeting HIV Integrase

Human Immunodeficiency Virus (HIV) replication is critically dependent on the viral enzyme integrase, which catalyzes the insertion of the viral DNA into the host cell's genome.[1] This process, known as integration, is essential for the establishment of a persistent infection and the subsequent production of new viral particles.[1] The HIV-1 integrase performs two key catalytic functions: 3'-processing and strand transfer. The strand transfer step, which involves the covalent linkage of the processed viral DNA ends into the host chromosome, represents a highly attractive target for antiretroviral therapy. Raltegravir was the first inhibitor of this crucial step to receive clinical approval.[1]

The development of Raltegravir emerged from research into inhibitors of the hepatitis C virus (HCV) polymerase, which shares structural similarities in its catalytic site with HIV integrase.[1] This led to the identification and optimization of a novel class of compounds, culminating in the discovery of Raltegravir (formerly MK-0518).[1]

Mechanism of Action

Raltegravir is a potent and selective inhibitor of the strand transfer activity of HIV-1 integrase.[2][3] It functions by binding to the active site of the integrase enzyme, chelating the divalent metal ions (Mg2+) that are essential for catalysis.[2] This action prevents the covalent insertion of the viral DNA into the host genome, effectively halting the replication cycle.[4] Raltegravir is highly selective for HIV integrase, exhibiting over 1000-fold greater selectivity compared to other phosphoryltransferases, including human polymerases.[1][3]

Figure 1: HIV Replication Cycle and Raltegravir's Point of Intervention.

Preclinical Profile

In Vitro Activity

Raltegravir demonstrates potent antiviral activity against both HIV-1 and HIV-2 in vitro.[1] Key quantitative data from in vitro studies are summarized in the table below.

Parameter	Value	Cell Type/Condition
IC50 (Strand Transfer)	2 - 7 nM	Recombinant HIV-1 Integrase
IC95 (Cell-based)	0.019 µM	10% Fetal Bovine Serum
IC95 (Cell-based)	0.031 µM	50% Normal Human Serum
EC50 (Antiviral)	0.0014 µM	MT-4 cells (HIV-1 IIIB)

Table 1: In Vitro Activity of Raltegravir [1][5]

Pharmacokinetics and Metabolism

Preclinical pharmacokinetic studies in animal models revealed that Raltegravir is rapidly absorbed orally.[1] It is primarily metabolized via glucuronidation mediated by the UGT1A1 enzyme and is not a substrate, inhibitor, or inducer of the cytochrome P450 system, minimizing the potential for drug-drug interactions.[1][6]

Parameter	Observation	Species
Absorption	Rapid oral absorption	Animal models
Metabolism	Primarily UGT1A1-mediated glucuronidation	Humans
Protein Binding	~83%	Human plasma
Elimination	Mainly through feces and urine	Humans
Half-life	~9 hours	Humans

Table 2: Pharmacokinetic Properties of Raltegravir [1][6][7]

Experimental Protocols

HIV-1 Integrase Strand Transfer Assay (In Vitro)

This non-radioactive assay quantitatively measures the strand transfer activity of HIV-1 integrase and the inhibitory potential of compounds like Raltegravir.

Materials:

• Streptavidin-coated 96-well plates

• Biotinylated double-stranded HIV-1 LTR U5 donor substrate (DS) DNA

• Recombinant HIV-1 integrase

• Double-stranded target substrate (TS) DNA with a 3'-end modification (e.g., Digoxigenin)

• HRP-labeled antibody against the TS 3'-end modification

• TMB substrate and stop solution

• Wash buffer and reaction buffer

Procedure:

• Plate Coating: Add 100 µL of 1X DS DNA solution to each well of a streptavidin-coated 96-well plate and incubate for 30 minutes at 37°C.

• Washing and Blocking: Aspirate the DS DNA solution, wash the wells five times with wash buffer, and then add 200 µL of blocking solution to each well for a 30-minute incubation at 37°C.

• Integrase Binding: Aspirate the blocking solution, wash three times with reaction buffer, and then add 100 µL of diluted HIV-1 integrase to each well. Incubate for 30 minutes at 37°C.

• Inhibitor Addition: Aspirate the integrase solution, wash three times with reaction buffer, and add 50 µL of diluted Raltegravir or control compound to the appropriate wells. Incubate for 5 minutes at room temperature.

• Strand Transfer Reaction: Initiate the reaction by adding 50 µL of the TS DNA solution to each well and incubate for 30 minutes at 37°C.

• Detection:

  • Aspirate the reaction mixture and wash the wells five times.

  • Add 100 µL of diluted HRP-labeled antibody and incubate for 30 minutes at 37°C.

  • Aspirate and wash the wells five times.

  • Add 100 µL of TMB substrate and incubate for 10 minutes in the dark.

  • Stop the reaction by adding 100 µL of stop solution.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader. The IC50 value is calculated from the dose-response curve.

Figure 2: Workflow for the In Vitro HIV-1 Integrase Strand Transfer Assay.

Cell-Based Antiviral Activity Assay

This assay determines the efficacy of Raltegravir in inhibiting HIV replication in a cellular context.

Materials:

• Human T-cell line (e.g., MT-4)

• HIV-1 viral stock (e.g., IIIB)

• Culture medium

• Raltegravir

• p24 antigen ELISA kit or MTT reagent for cell viability

Procedure:

• Cell Infection: Infect MT-4 cells with HIV-1 at a specific multiplicity of infection for 2 hours.

• Cell Washing: Wash the cells three times with phosphate-buffered saline to remove unbound virus.

• Treatment: Resuspend the cells in fresh culture medium and plate them in 96-well plates in the presence of serial dilutions of Raltegravir.

• Incubation: Culture the cells for a defined period (e.g., 5 days) at 37°C with 5% CO2.

• Quantification of Viral Replication:

  • p24 ELISA: Harvest the cell culture supernatants and quantify the amount of p24 viral antigen using an ELISA kit.

  • MTT Assay: Measure cell viability using the MTT method, which correlates with the inhibition of viral cytopathic effects.

• Data Analysis: Calculate the EC50 value, the concentration of Raltegravir that inhibits viral replication by 50%, from the dose-response curve.

Clinical Development

Raltegravir has undergone extensive clinical evaluation in both treatment-naive and treatment-experienced HIV-1 infected patients.

Phase II and III Clinical Trials

Key clinical trials, including STARTMRK and BENCHMRK-1 and -2, have demonstrated the potent and durable efficacy of Raltegravir in combination with other antiretroviral agents.[8][9]

STARTMRK Trial (for Treatment-Naive Patients): This was a Phase III, multicenter, double-blind, randomized, active-controlled, non-inferiority trial.[8][10]

• Objective: To compare the efficacy and safety of Raltegravir (400 mg twice daily) versus Efavirenz (B1671121) (600 mg once daily), both in combination with Tenofovir/Emtricitabine.[3]

• Primary Endpoint: Proportion of patients with HIV-1 RNA < 50 copies/mL at week 48.[10]

• Key Findings: Raltegravir was non-inferior to Efavirenz in achieving virologic suppression at week 48 and demonstrated a more rapid decline in viral load.[3][8] Raltegravir was associated with fewer drug-related adverse events, particularly central nervous system side effects, compared to Efavirenz.[3][8]

BENCHMRK-1 and -2 Trials (for Treatment-Experienced Patients): These were two parallel, Phase III, double-blind, placebo-controlled trials.[9]

• Objective: To evaluate the efficacy and safety of Raltegravir plus an optimized background therapy (OBT) versus placebo plus OBT in patients with triple-class resistant HIV-1.[9]

• Primary Endpoint: Proportion of patients with HIV-1 RNA < 400 copies/mL at week 16.

• Key Findings: Raltegravir in combination with OBT was superior to placebo plus OBT in achieving virologic suppression.[1]

Trial	Patient Population	Comparator	Key Efficacy Outcome (Primary Endpoint)
STARTMRK	Treatment-Naive	Efavirenz	Non-inferiority in achieving HIV-1 RNA < 50 copies/mL at Week 48
BENCHMRK-1 & 2	Treatment-Experienced	Placebo	Superiority in achieving HIV-1 RNA < 400 copies/mL at Week 16

Table 3: Overview of Pivotal Phase III Clinical Trials for Raltegravir [8][9]

Figure 3: Simplified Design of the STARTMRK Clinical Trial.

Conclusion

The discovery and development of Raltegravir marked a significant milestone in the treatment of HIV-1 infection, introducing a new class of antiretroviral drugs with a novel mechanism of action. Its potent and selective inhibition of the HIV integrase strand transfer step, favorable pharmacokinetic profile, and demonstrated efficacy and safety in a broad range of patients have established it as a cornerstone of combination antiretroviral therapy. The in-depth understanding of its mechanism and the rigorous clinical evaluation have paved the way for the development of next-generation INSTIs, further enhancing the therapeutic options for individuals living with HIV.

References

• 1. benchchem.com [benchchem.com]
• 2. Study on suitable analysis method for HIV-1 non-catalytic integrase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ARV-Trials.com [arv-trials.com]
• 4. researchgate.net [researchgate.net]
• 5. selleckchem.com [selleckchem.com]
• 6. Durable efficacy and safety of raltegravir versus efavirenz when combined with tenofovir/emtricitabine in treatment-naive HIV-1-infected patients: final 5-year results from STARTMRK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ClinicalTrials.gov [clinicaltrials.gov]
• 8. Raltegravir Versus Efavirenz Regimens in Treatment-Naive HIV-1–Infected Patients: 96-Week Efficacy, Durability, Subgroup, Safety, and Metabolic Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Raltegravir Inclusion Decreases CD4 T-Cells Intra-Cellular Viral Load and Increases CD4 and CD28 Positive T-Cells in Selected HIV Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. merck.com [merck.com]

Molecular Basis for Raltegravir's Strand Transfer Inhibition: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the molecular underpinnings of Raltegravir's mechanism of action as a potent HIV-1 integrase strand transfer inhibitor (INSTI). We will delve into the quantitative aspects of its inhibitory activity, detail the experimental protocols used to characterize its function, and visualize the key molecular interactions and pathways involved in its therapeutic effect.

Core Mechanism of Action

Raltegravir is a first-in-class HIV integrase inhibitor approved for the treatment of HIV-1 infection.[1] Its primary target is the viral enzyme integrase (IN), which is essential for the replication of HIV.[2] Integrase catalyzes the insertion of the reverse-transcribed viral DNA into the host cell's genome, a critical step in establishing a persistent infection.[2] Raltegravir specifically inhibits the strand transfer step of this process.[3]

The catalytic core of HIV-1 integrase contains a conserved D,D-35-E motif (Asp64, Asp116, and Glu152) that coordinates two divalent metal ions, typically Mg2+. These metal ions are crucial for the catalytic activity of the enzyme.[4] Raltegravir functions by chelating these metal ions in the active site of the integrase-viral DNA complex, known as the intasome.[4] By binding to this active site, Raltegravir acts as an interfacial inhibitor, preventing the binding of the host target DNA and thus blocking the covalent insertion of the viral DNA into the host chromosome.[2] This mechanism is highly specific for the strand transfer step, with minimal effect on the earlier 3'-processing step.

Quantitative Analysis of Raltegravir's Inhibitory Potency

The inhibitory activity of Raltegravir has been quantified using various in vitro and cell-based assays. The following tables summarize key quantitative data, including 50% inhibitory concentrations (IC50), 50% effective concentrations (EC50), and dissociation half-life against wild-type and resistant HIV-1 strains.

Parameter	Wild-Type HIV-1	Reference(s)
IC50 (in vitro Strand Transfer)	2-7 nM	[1]
EC50 (cell-based)	0.50 - 4.9 nM
Dissociation Half-Life (t1/2)	8.8 - 10 hours

Table 1: Inhibitory Activity of Raltegravir against Wild-Type HIV-1.

The emergence of drug resistance is a significant challenge in antiretroviral therapy. For Raltegravir, resistance is primarily associated with mutations in the integrase gene, particularly at positions Y143, Q148, and N155.[3] These mutations can reduce the binding affinity of Raltegravir to the integrase active site.

Mutation	Fold Change in IC50/EC50	Reference(s)
N155H	7 - 32
Q148H/R/K	7 - 78
Y143C/R	No significant effect to moderate resistance	[3]
E92Q + N155H	>150
G140S + Q148H	>1000

Table 2: Impact of Resistance Mutations on Raltegravir's Potency.

Experimental Protocols

The characterization of Raltegravir's activity and the identification of resistance mechanisms rely on a variety of specialized assays. Below are detailed methodologies for key experiments.

In Vitro HIV-1 Integrase Strand Transfer Assay

This assay directly measures the ability of a compound to inhibit the strand transfer activity of purified recombinant HIV-1 integrase.

Principle: A biotinylated donor substrate DNA (mimicking the viral DNA end) is immobilized on a streptavidin-coated plate. Recombinant HIV-1 integrase is added, followed by the test compound (e.g., Raltegravir). A target substrate DNA, labeled with a different tag (e.g., digoxigenin (B1670575) - DIG), is then introduced. If strand transfer occurs, the DIG-labeled target DNA becomes covalently linked to the biotinylated donor DNA and is captured on the plate. The amount of integrated product is quantified using an anti-DIG antibody conjugated to an enzyme (e.g., horseradish peroxidase), which generates a colorimetric or chemiluminescent signal.

Methodology:

• Plate Preparation: Coat a 96-well streptavidin plate with a biotinylated donor substrate DNA.

• Blocking: Block the wells to prevent non-specific binding.

• Enzyme Binding: Add purified recombinant HIV-1 integrase to the wells and incubate to allow binding to the donor DNA.

• Inhibitor Addition: Add serial dilutions of Raltegravir or other test compounds to the wells.

• Strand Transfer Reaction: Add the DIG-labeled target substrate DNA to initiate the strand transfer reaction. Incubate at 37°C.

• Detection: Wash the plate to remove unbound reagents. Add an anti-DIG-HRP conjugate, followed by a substrate (e.g., TMB).

• Data Analysis: Measure the absorbance or luminescence and calculate the IC50 value by plotting the percent inhibition against the log of the inhibitor concentration.

PhenoSense® Integrase Assay (Cell-Based)

This assay measures the susceptibility of HIV-1 to integrase inhibitors in a cellular context, using patient-derived or laboratory-adapted viral strains.[2]

Principle: The integrase-coding region from patient-derived HIV-1 RNA is amplified by RT-PCR and inserted into a test vector that contains a luciferase reporter gene. This vector is used to produce recombinant viruses that depend on the patient-derived integrase for replication. Target cells are infected with these viruses in the presence of varying concentrations of an integrase inhibitor. The level of viral replication is determined by measuring the luciferase activity in the infected cells.

Methodology:

• Viral RNA Isolation and Amplification: Isolate viral RNA from a patient's plasma sample. Amplify the integrase gene using RT-PCR.[2]

• Vector Construction: Insert the amplified patient-derived integrase sequence into a proviral vector containing a luciferase reporter gene.[2]

• Virus Production: Transfect host cells with the recombinant vector to produce virus particles.

• Infection and Drug Treatment: Infect target cells with the recombinant virus in the presence of serial dilutions of Raltegravir.

• Luciferase Assay: After a set incubation period (e.g., 48 hours), lyse the cells and measure the luciferase activity.

• Data Analysis: Calculate the EC50 value by determining the drug concentration that inhibits viral replication by 50% compared to a no-drug control.

Fluorescence Polarization (FP) Assay for Integrase-DNA Binding

This high-throughput assay is used to identify inhibitors that disrupt the binding of HIV-1 integrase to its viral DNA substrate.

Principle: A fluorescently labeled DNA oligonucleotide corresponding to the HIV-1 LTR is used as a probe. When this probe is unbound in solution, it tumbles rapidly, resulting in low fluorescence polarization. Upon binding to the larger integrase protein, the tumbling of the probe is slowed, leading to an increase in fluorescence polarization. A compound that inhibits this interaction will cause a decrease in fluorescence polarization.

Methodology:

• Reagent Preparation: Prepare a reaction buffer containing the fluorescently labeled LTR DNA probe.

• Reaction Setup: In a microplate, combine the fluorescent probe with purified recombinant HIV-1 integrase.

• Inhibitor Addition: Add serial dilutions of test compounds, including Raltegravir (as a control for strand transfer inhibition, not direct binding inhibition in this setup).

• Incubation: Incubate the mixture at room temperature to allow binding to reach equilibrium.

• Measurement: Measure the fluorescence polarization using a plate reader with appropriate excitation and emission filters.

• Data Analysis: A decrease in fluorescence polarization in the presence of a compound indicates inhibition of the integrase-DNA interaction.

Visualizing the Molecular Landscape

The following diagrams, generated using the DOT language, illustrate the key pathways and relationships in Raltegravir's mechanism of action.

Caption: Mechanism of Raltegravir's strand transfer inhibition.

References

• 1. Development of a fluorescence-based HIV-1 integrase DNA binding assay for identification of novel HIV-1 integrase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A fluorescence polarization assay for high-throughput screening of inhibitors against HIV-1 Nef-mediated CD4 downregulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Raltegravir: An In-Depth Technical Guide to its Initial In Vitro Antiviral Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the foundational in vitro studies that characterized the antiviral activity of Raltegravir, the first-in-class HIV-1 integrase strand transfer inhibitor (INSTI). This document details the quantitative measures of its potency, the experimental methodologies used in its initial assessment, and the molecular interactions and resistance pathways that define its mechanism of action.

Quantitative Antiviral Activity

The initial in vitro characterization of Raltegravir demonstrated its potent and selective inhibition of HIV replication. The following tables summarize the key quantitative data from these early studies, providing a comparative look at its activity in both biochemical and cell-based assays.

Assay Type	Parameter	Value (nM)	Target	Source(s)
Biochemical Assay	IC50	2 - 7	HIV-1 Integrase Strand Transfer	[1][2]
Cell-Based Assay (10% FBS)	IC95	19	HIV-1 Replication	[2]
Cell-Based Assay (50% NHS)	IC95	31 - 33	HIV-1 Replication	[2][3]
Cell-Based Assay (HIV-2)	IC50	2.1	HIV-2 Integrase	[4]

Table 1: In Vitro Potency of Raltegravir against HIV

Raltegravir's potency is significantly impacted by the presence of resistance mutations in the HIV-1 integrase gene. The following table details the fold change in IC50 values observed for viruses harboring key resistance mutations.

Mutation(s)	Fold Change in IC50	Source(s)
E92Q	7 - 8	[5]
G140S + Q148H	7 - 8	[5]
N155H	>14	[5]
Q148K	46	[1]
E138A + Q148K	Substantial increase	[1]
E138A + G140A + Q148K	508	[1]

Table 2: Impact of Resistance Mutations on Raltegravir Potency

Experimental Protocols

The following are detailed methodologies for the key in vitro experiments used to characterize the antiviral activity of Raltegravir.

HIV-1 Integrase Strand Transfer Assay (Biochemical Assay)

This assay measures the ability of a compound to inhibit the strand transfer step of HIV-1 integration in a cell-free system.

• Materials:

  • Recombinant HIV-1 Integrase Enzyme

  • Oligonucleotide Substrates: A pre-processed donor DNA mimicking the viral DNA end (often labeled with biotin) and a target DNA mimicking the host DNA (often labeled with digoxigenin).

  • Assay Buffer: Typically contains HEPES, DTT, MnCl₂ or MgCl₂.

  • 96-well microplates

  • Detection Reagents: Anti-digoxigenin antibody conjugated to a reporter enzyme (e.g., horseradish peroxidase) and a corresponding substrate (e.g., TMB).

• Protocol:

  • Compound Preparation: Prepare serial dilutions of Raltegravir in DMSO and then dilute in assay buffer.

  • Reaction Setup: In a 96-well plate, add the diluted Raltegravir or control (DMSO).

  • Enzyme Addition: Add the recombinant HIV-1 integrase to each well and incubate to allow for inhibitor binding.

  • Reaction Initiation: Add the mixture of donor and target DNA substrates to initiate the strand transfer reaction.

  • Incubation: Incubate the plate to allow the integration reaction to proceed.

  • Detection: The plate is washed, and an anti-digoxigenin-HRP conjugate is added to bind to the integrated target DNA. After another wash, the TMB substrate is added, and the colorimetric change is measured using a microplate reader. The signal is inversely proportional to the inhibitory activity of the compound.

  • Data Analysis: Calculate the percent inhibition for each Raltegravir concentration and determine the IC50 value.[6][7]

Cell-Based HIV-1 Infectivity Assay

This assay measures the ability of a compound to inhibit HIV-1 replication in a cell culture system.

• Materials:

  • Cell Line: Human T-lymphoid cell lines susceptible to HIV-1 infection (e.g., MT-4, CEMx174).[8]

  • HIV-1 Virus Stock: Laboratory-adapted strains (e.g., HIV-1 IIIB) or clinical isolates.

  • Culture Medium: RPMI 1640 supplemented with fetal bovine serum (FBS), penicillin, and streptomycin.

  • Raltegravir stock solution.

  • p24 Antigen ELISA kit or a reporter gene system (e.g., luciferase).

• Protocol:

  • Cell Plating: Seed the target cells into a 96-well plate.

  • Compound Addition: Add serial dilutions of Raltegravir to the wells.

  • Infection: Add a predetermined amount of HIV-1 virus stock to the wells.

  • Incubation: Culture the infected cells for a period that allows for multiple rounds of viral replication (typically 3-5 days).

  • Endpoint Measurement: Quantify the extent of viral replication. This is commonly done by measuring the amount of p24 capsid protein in the culture supernatant using an ELISA.[9] Alternatively, if a reporter virus is used, the reporter gene expression (e.g., luciferase activity) is measured.

  • Data Analysis: Determine the concentration of Raltegravir that inhibits viral replication by 50% (EC50) or 95% (EC95/IC95).

Visualizing Molecular Mechanisms and Relationships

The following diagrams, generated using Graphviz (DOT language), illustrate the core mechanism of Raltegravir's action and the logical pathways of resistance development.

References

• 1. Raltegravir: first in class HIV integrase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Raltegravir: molecular basis of its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Raltegravir, elvitegravir, and metoogravir: the birth of "me-too" HIV-1 integrase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficacy of Integrase Strand Transfer Inhibitors and the Capsid Inhibitor Lenacapavir against HIV-2, and Exploring the Effect of Raltegravir on the Activity of SARS-CoV-2 [mdpi.com]
• 5. journals.asm.org [journals.asm.org]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. selleckchem.com [selleckchem.com]
• 9. researchgate.net [researchgate.net]

Raltegravir's Impact on HIV-1 Viral Dynamics and Decay: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the effects of raltegravir (B610414), a first-in-class integrase strand transfer inhibitor (INSTI), on the dynamics of Human Immunodeficiency Virus Type 1 (HIV-1) replication and the decay of viral reservoirs. This document synthesizes data from key clinical trials, outlines experimental methodologies, and visualizes complex biological and experimental processes to offer a detailed resource for professionals in the field of HIV research and antiretroviral drug development.

Core Mechanism of Action

Raltegravir targets the HIV-1 integrase enzyme, a critical component of the viral replication machinery responsible for the covalent insertion of the viral DNA into the host cell's genome.[1][2] This process, known as strand transfer, is an essential step for the establishment of a persistent infection.[1][2] Raltegravir effectively inhibits this strand transfer step, thereby preventing the formation of the integrated provirus that serves as a template for the transcription of viral genes and the production of new virions.[2][3][4] In vitro studies have demonstrated raltegravir's potent antiviral activity against a wide range of HIV-1 isolates, including those resistant to other antiretroviral classes.[1][4]

Caption: Raltegravir's Mechanism of Action in the HIV-1 Replication Cycle.

Pharmacokinetics and Pharmacodynamics

Raltegravir is rapidly absorbed following oral administration, with a time to maximum concentration of approximately 0.5 to 1.3 hours.[4] It exhibits a biphasic elimination, with an initial half-life of about 1 hour and a terminal half-life ranging from 7 to 12 hours.[4] The primary route of metabolism for raltegravir is glucuronidation mediated by the UGT1A1 enzyme, which results in a low potential for drug-drug interactions with agents metabolized by the cytochrome P450 system.[1][5][6][7]

Pharmacodynamic analyses from clinical trials have established a relationship between raltegravir trough concentrations and virologic response, particularly with once-daily dosing regimens.[8] Studies comparing once-daily (800 mg) versus twice-daily (400 mg) dosing found that while daily exposure (AUC) was similar, the once-daily regimen resulted in significantly lower trough concentrations, which correlated with a reduced likelihood of virologic response, especially in patients with high baseline viral loads.[8]

Impact on HIV-1 Viral Dynamics

The introduction of raltegravir into antiretroviral therapy (ART) regimens has revealed distinct effects on the kinetics of viral decay compared to regimens containing reverse transcriptase or protease inhibitors.

Phases of Viral Decay

Treatment with raltegravir-based ART leads to a multiphasic decline in plasma HIV-1 RNA. Mathematical modeling of viral dynamics has identified up to three distinct phases of decay.

• First Phase Decay (d1): This initial rapid decline is attributed to the clearance of productively infected CD4+ T-cells. Studies have shown that raltegravir-containing regimens can lead to a faster time to viral suppression compared to efavirenz-based regimens.[4][9] Interestingly, some analyses suggest the first phase of decay with raltegravir is composed of two subphases: a very rapid phase (1a) reflecting the loss of productively infected cells with integrated proviruses, followed by a slightly slower phase (1b) corresponding to the decay of infected cells with unintegrated HIV-1 DNA.[10][11] The half-life of productively infected cells is estimated to be around 19 hours, while cells with unintegrated DNA have a half-life of approximately 3.6 to 5.8 days.[10][11]

• Second Phase Decay (d2): Following the initial rapid decline, a slower second phase of decay is observed. It is hypothesized that this phase represents the turnover of longer-lived infected cells, such as macrophages or latently infected CD4+ T-cells. A key finding in studies of raltegravir is a significant reduction in the magnitude of the second-phase decay.[9][12] Plasma viral loads were observed to be 70% lower at the start of the second-phase decay in patients receiving raltegravir compared to those on efavirenz.[9][12] This challenges the hypothesis that this phase solely originates from long-lived, pre-existing infected cells, as an integrase inhibitor would not be expected to affect viral production from cells with already integrated provirus.[9]

• Third Phase Decay (d3): With the use of highly sensitive single-copy assays, a third, even slower phase of decay has been characterized in patients on raltegravir-based ART. This phase is thought to reflect the slow decay of the latent HIV-1 reservoir.[13]

Caption: Phases of HIV-1 Viral Decay with Raltegravir-Based ART.

Quantitative Data on Viral Load Decline

The following tables summarize key quantitative data from clinical trials evaluating the efficacy of raltegravir in both treatment-naive and treatment-experienced patient populations.

Table 1: Raltegravir in Treatment-Naive Patients (STARTMRK Trial)

Timepoint	Raltegravir + TDF/FTC (% <50 copies/mL)	Efavirenz + TDF/FTC (% <50 copies/mL)
Week 48	86.1%	81.9%
Week 96	81%	79%

Data from the STARTMRK trial, a phase III study comparing raltegravir to efavirenz, both in combination with tenofovir (B777) and emtricitabine, in antiretroviral therapy-naive HIV-1 infected patients.[14]

Table 2: Raltegravir in Treatment-Experienced Patients (BENCHMRK 1 & 2 Trials)

Timepoint	Raltegravir + OBT (% <50 copies/mL)	Placebo + OBT (% <50 copies/mL)	Mean Change in HIV-1 RNA (log10 copies/mL) - Raltegravir	Mean CD4+ Count Increase (cells/µL) - Raltegravir
Week 16	61.8%	34.7%	-	-
Week 48	62.1%	32.9%	-1.60	96
Week 96	57%	26%	-1.38	104

Combined data from the BENCHMRK 1 and 2 trials, phase III studies in treatment-experienced patients with triple-class drug-resistant HIV-1 infection. OBT = Optimized Background Therapy.[15][16][17]

Table 3: Viral Decay Kinetics with Raltegravir-Based ART (ACTG A5248)

Decay Phase	Median Decay Rate (/day)	Median Duration	Transition to Next Phase (HIV-1 RNA copies/mL)
First Phase (d1)	0.607	16.1 days	69
Second Phase (d2)	0.070	-	2.6
Third Phase (d3)	0.0016	-	-

Data from the ACTG A5248 study, which characterized the viral decay kinetics in ART-naive patients initiating a regimen of raltegravir, tenofovir disoproxil fumarate, and emtricitabine, using a single-copy assay.[13]

Effect on the HIV-1 Reservoir

The impact of raltegravir on the latent HIV-1 reservoir, a major obstacle to a cure, has been a subject of intense investigation. Studies on treatment intensification, where raltegravir is added to a suppressive ART regimen, have yielded mixed results.

Some studies have shown that intensification with raltegravir can lead to a significant decrease in the latent cellular HIV-1 reservoir and a reduction in CD8+ T-cell activation.[18][19] A transient increase in 2-LTR circles (episomal HIV-1 DNA), which are byproducts of unintegrated viral DNA, has also been observed following raltegravir intensification.[19][20] This suggests that raltegravir may be blocking ongoing, low-level replication that contributes to the maintenance of the reservoir and chronic immune activation.[20]

However, other studies, particularly in the context of early HIV infection, have not found a significant acceleration in the reduction of the viral reservoir with the addition of raltegravir and maraviroc (B1676071) to standard ART.[21][22] Similarly, some intensification studies did not observe a further reduction in residual viremia.[14] These conflicting results highlight the complexity of the HIV-1 reservoir and suggest that the effects of raltegravir intensification may vary depending on the patient population and the timing of treatment initiation.

Experimental Protocols

The data presented in this guide are derived from rigorously designed clinical trials and experimental studies. Below are generalized methodologies for key experiments cited.

Clinical Trial Design for Efficacy Assessment (e.g., STARTMRK, BENCHMRK)

• Study Design: Typically multicenter, double-blind, randomized, controlled trials.

• Patient Population:

  • Treatment-Naive: Adult patients with HIV-1 infection who have not previously received antiretroviral therapy.

  • Treatment-Experienced: Patients with evidence of virologic failure on their current ART regimen and often with resistance to multiple antiretroviral classes.

• Intervention: Patients are randomized to receive either a raltegravir-containing regimen or a comparator regimen (e.g., efavirenz-based ART or placebo) in combination with an optimized background therapy selected based on resistance testing.

• Primary Endpoints: The primary measure of efficacy is typically the proportion of patients achieving an HIV-1 RNA level below a certain threshold (e.g., <50 copies/mL) at a specific time point (e.g., week 48).

• Secondary Endpoints: Include changes in CD4+ T-cell count from baseline, the incidence of adverse events, and the development of drug resistance.

• Virological and Immunological Monitoring: Plasma HIV-1 RNA levels are measured at baseline and at regular intervals throughout the study using standard clinical assays (e.g., RT-PCR). CD4+ T-cell counts are also monitored.

Viral Decay Kinetics Analysis (e.g., ACTG A5248)

• Study Design: Prospective, open-label, single-arm studies.

• Patient Population: Typically treatment-naive patients initiating ART.

• Intervention: Patients receive a raltegravir-based ART regimen.

• Sample Collection: Frequent plasma sampling is conducted, especially during the initial weeks of therapy, to capture the rapid viral decay.

• Virological Assays: Ultrasensitive and single-copy assays are employed to quantify HIV-1 RNA levels below the limit of detection of standard clinical assays.

• Data Analysis: Mathematical models, such as bi- or tri-exponential decay models, are fitted to the longitudinal viral load data using mixed-effects modeling to estimate the decay rates and durations of the different phases of viral decay.

Caption: Experimental Workflow for Viral Decay Kinetics Analysis.

Measurement of the HIV-1 Reservoir

• Sample Collection: Peripheral blood mononuclear cells (PBMCs) are isolated from whole blood. In some studies, tissue biopsies (e.g., from the gut) may be obtained.

• Cell Isolation: CD4+ T-cells are purified from PBMCs, often followed by separation into resting and activated populations.

• Quantification of Viral Reservoir:

  • Total and Integrated HIV-1 DNA: Droplet digital PCR (ddPCR) or quantitative PCR (qPCR) is used to measure the levels of total and, using Alu-gag PCR, integrated HIV-1 DNA.

  • Quantitative Viral Outgrowth Assay (QVOA): This "gold standard" assay measures the frequency of latently infected cells capable of producing replication-competent virus upon cellular activation in vitro.

  • Cell-Associated HIV-1 RNA: The levels of unspliced and multiply-spliced HIV-1 RNA are measured to assess ongoing viral transcription.

Conclusion

Raltegravir has significantly advanced the treatment of HIV-1 infection through its novel mechanism of action and potent antiviral activity. Its introduction has not only provided a valuable therapeutic option for both treatment-naive and experienced patients but has also served as a critical tool for elucidating the complex dynamics of HIV-1 replication and decay. The distinct viral decay kinetics observed with raltegravir, particularly the altered second phase, have prompted a re-evaluation of the sources of persistent viremia under therapy. While its role in accelerating the decay of the latent reservoir remains an area of active research with some conflicting findings, raltegravir's ability to block new integration events continues to inform strategies aimed at HIV-1 eradication. The data and methodologies outlined in this guide underscore the profound impact of raltegravir on our understanding and management of HIV-1.

References

• 1. Raltegravir: first in class HIV integrase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Raltegravir: molecular basis of its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Comparative Clinical Pharmacokinetics and Pharmacodynamics of HIV-1 Integrase Strand Transfer Inhibitors: An Updated Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. Pharmacokinetics and pharmacodynamics of once-daily versus twice-daily raltegravir in treatment-naive HIV-infected patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antiretroviral therapy with the integrase inhibitor raltegravir alters decay kinetics of HIV, significantly reducing the second phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Early HIV RNA decay during raltegravir-containing regimens exhibits two distinct subphases (1a and 1b) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Early HIV RNA decay during raltegravir-containing regimens exhibits two distinct subphases (1a and 1b) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Constraints on the Dominant Mechanism for HIV Viral Dynamics in Patients on Raltegravir - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Three distinct phases of HIV-1 RNA decay in treatment-naive patients receiving raltegravir-based antiretroviral therapy: ACTG A5248 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Raltegravir in HIV-1 infection: Safety and Efficacy in Treatment-naïve Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Role of raltegravir in the management of HIV-1 infection - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Long-Term Efficacy and Safety of the HIV Integrase Inhibitor Raltegravir in Patients With Limited Treatment Options in a Phase II Study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Long-Term Efficacy and Safety of Raltegravir Combined with Optimized Background Therapy in Treatment-Experienced Patients with Drug-Resistant HIV Infection: Week 96 Results of the BENCHMRK 1 and 2 Phase III Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The effect of intensification with raltegravir on the HIV-1 reservoir of latently infected memory CD4 T cells in suppressed patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Treatment intensification with raltegravir in subjects with sustained HIV-1 viraemia suppression: a randomized 48-week study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. HIV-1 replication and immune dynamics are affected by raltegravir intensification of HAART-suppressed subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Intensifying Antiretroviral Therapy With Raltegravir and Maraviroc During Early Human Immunodeficiency Virus (HIV) Infection Does Not Accelerate HIV Reservoir Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

The Structural Biology of Raltegravir's Interaction with HIV-1 Integrase: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

Human Immunodeficiency Virus Type 1 (HIV-1) integrase (IN) is a critical enzyme responsible for inserting the viral DNA into the host cell's genome, a pivotal step for viral replication.[1] This makes it a prime target for antiretroviral therapy.[1][2] Raltegravir (Isentress®), the first FDA-approved integrase strand transfer inhibitor (INSTI), represents a significant class of antiretroviral drugs.[1][3] This document provides an in-depth technical overview of the structural and molecular basis of Raltegravir's binding to HIV-1 integrase. It consolidates quantitative binding data, details the experimental protocols used for structural determination, and visualizes the mechanism of action and experimental workflows.

HIV-1 Integrase and the Mechanism of Integration

HIV-1 integrase is a 32-kDa enzyme that orchestrates the integration of the viral genome into the host chromosome in a two-step process.[2][4]

• 3'-Processing: This reaction occurs in the cytoplasm of the infected cell. The integrase enzyme binds to the ends of the linear viral DNA, transcribed from viral RNA by reverse transcriptase, and removes two nucleotides from each 3' end. This exposes reactive 3'-hydroxyl groups on invariant CA dinucleotides.[5][6]

• Strand Transfer: The integrase, along with the processed viral DNA, forms a stable nucleoprotein complex known as the "intasome."[7] This complex translocates to the nucleus, binds to the host chromosomal DNA, and covalently links the processed 3' ends of the viral DNA to the host DNA.[6][8] This effectively and permanently inserts the viral genome, now termed a provirus, into the host genome, where it can be transcribed to produce new viral particles.[1]

Raltegravir is a potent inhibitor of the strand transfer step.[5][8] By binding within the catalytic site of the integrase-viral DNA complex, it prevents the enzyme from engaging with and inserting the viral DNA into the host genome.[5][9]

Structural Basis of Raltegravir Binding

Structural elucidation of the full-length HIV-1 integrase in complex with DNA has been challenging.[7][10] Consequently, the crystal structure of the prototype foamy virus (PFV) intasome has served as a crucial and reliable surrogate for understanding the mechanism of action for INSTIs due to the high degree of conservation in the active site.[4][7]

The functional unit for integration is the intasome, a tetramer of integrase that captures the two ends of the viral DNA.[7][11] The catalytic site is characterized by a D, D-35-E motif (Asp64, Asp116, and Glu152 in HIV-1 IN), which coordinates two divalent magnesium ions (Mg²⁺).[1][6] These metal ions are essential for the catalytic activity of the enzyme.

Raltegravir functions as an interfacial inhibitor, binding at the junction of the enzyme and the viral DNA.[1] Its mechanism involves:

• Metal Chelation: The core structure of Raltegravir contains a trio of coplanar oxygen atoms that potently chelate the two Mg²⁺ ions in the active site.[1][4] This action displaces them from their catalytically competent positions.

• Steric Hindrance: The fluorophenyl group of Raltegravir occupies a hydrophobic pocket adjacent to the active site.[12] This pocket is formed by the displacement of the 3' terminal adenine (B156593) base of the viral DNA.[12] By occupying this space, Raltegravir sterically blocks the target host DNA from accessing the active site, thereby inhibiting the strand transfer reaction.[12]

Key amino acid residues within the HIV-1 integrase active site, such as Tyr143, Gln148, and Asn155, are critical for the stable binding of Raltegravir.[13] Mutations in these residues are the primary pathways for the development of clinical resistance.[14]

Quantitative Analysis of Raltegravir-Integrase Interaction

The efficacy of Raltegravir has been quantified through various in vitro and cell-based assays. The following tables summarize key binding and inhibition data.

Parameter	Value	Condition	Source
IC₅₀ (Strand Transfer)	2-7 nM	In vitro assay with purified HIV-1 integrase	[1][3]
IC₅₀ (vs. Wild-Type HIV-1)	9.15 nM (median)	Cell-based phenotypic assay	[15]
IC₅₀ (vs. Clinical Isolates)	2.2–5.3 ng/mL	Cell-based assay	[16]
IC₉₅ (Cell-based)	0.019 µM	10% Fetal Bovine Serum	[1]
IC₉₅ (Cell-based)	0.031 µM	50% Normal Human Serum	[1]

Table 1: In Vitro and Cellular Inhibitory Concentrations of Raltegravir.

Inhibitor	Dissociation Half-Life (t₁/₂) from IN-DNA Complex	Source
Raltegravir	10 hours	[14]
Elvitegravir	3.3 hours	[14]
Dolutegravir	96 hours	[14]
Bictegravir	163 hours	[14]

Table 2: Comparative Dissociation Half-Lives of Integrase Strand Transfer Inhibitors.

Experimental Protocols

Structural Determination via X-Ray Crystallography (PFV Intasome Model)

The structural elucidation of Raltegravir bound to the intasome is a multi-step process adapted from methodologies described in structural biology literature.

• Protein Expression and Purification:

  • The gene encoding full-length prototype foamy virus (PFV) integrase is cloned into an expression vector (e.g., pET vector series) and transformed into a suitable bacterial host, such as E. coli BL21(DE3).

  • Protein expression is induced with isopropyl β-D-1-thiogalactopyranoside (IPTG) at a low temperature (e.g., 16-18°C) to enhance protein solubility.

  • Cells are harvested, lysed, and the soluble fraction containing the integrase is purified using a series of chromatography steps, typically involving affinity chromatography (e.g., Ni-NTA for His-tagged proteins), ion exchange, and size-exclusion chromatography to obtain a highly pure and homogenous protein sample.

• Intasome Assembly:

  • Short, synthetic DNA oligonucleotides corresponding to the terminal sequences of the PFV viral DNA are annealed to form duplexes.

  • The purified PFV integrase is mixed with the DNA duplexes in a specific molar ratio (typically a slight excess of protein) in the presence of a divalent cation like Mn²⁺ or Mg²⁺ to facilitate the assembly of the stable intasome complex.

• Crystallization and Soaking:

  • The assembled intasome complex is concentrated and subjected to crystallization screening using vapor diffusion methods (sitting or hanging drop). A wide range of precipitants, buffers, and additives are screened to find conditions that yield diffraction-quality crystals.

  • Once crystals are grown, they are soaked in a solution containing a high concentration of Raltegravir to allow the inhibitor to diffuse into the crystal and bind to the active site of the integrase.

• Data Collection and Structure Determination:

  • Crystals are cryo-protected and flash-cooled in liquid nitrogen.

  • X-ray diffraction data are collected at a synchrotron light source.[17]

  • The diffraction data are processed, and the structure is solved using molecular replacement, using a previously known structure of the intasome as a search model.

  • The model is refined, and the electron density corresponding to the bound Raltegravir molecule is fitted and validated.

In Vitro Phenotypic Susceptibility Assay (PhenoSense® Assay)

This cell-based assay is used to determine the inhibitory concentration (IC₅₀) of Raltegravir against different HIV-1 variants.[15]

• Viral Gene Amplification: The pol gene sequence (1.6 kb), which includes the integrase coding region, is amplified from patient plasma HIV-1 RNA using reverse transcriptase-polymerase chain reaction (RT-PCR).[15]

• Vector Construction: The amplified patient-derived integrase sequence is transferred into a specialized HIV-1 genomic vector. This vector is engineered to lack a significant portion of its own integrase gene and contains a firefly luciferase gene as a reporter.[15]

• Virus Production: The recombinant vectors are co-transfected into human embryonic kidney (HEK293) cells along with a vector expressing the vesicular stomatitis virus envelope glycoprotein (B1211001) (VSV-G). This process generates infectious, single-cycle pseudoviruses that contain the patient-derived integrase and the luciferase reporter gene.

• Infection and Drug Titration:

  • HEK293 target cells are plated in 96-well plates.

  • The cells are infected with the pseudoviruses in the presence of serial dilutions of Raltegravir.

  • The plates are incubated for a set period (e.g., 48-72 hours) to allow for reverse transcription, integration, and expression of the luciferase reporter gene.

• Data Analysis:

  • The amount of viral replication is quantified by measuring the light output from the luciferase reporter gene using a luminometer.

  • The percentage of inhibition is calculated for each drug concentration relative to a no-drug control. The IC₅₀ value—the concentration of Raltegravir that inhibits 50% of viral replication—is determined by fitting the data to a dose-response curve.

Visualizations

Mechanism of Raltegravir Action

Caption: Raltegravir inhibits HIV-1 replication by blocking the strand transfer step in the nucleus.

Experimental Workflow for Structural Biology

References

• 1. Raltegravir: molecular basis of its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure of the HIV-1 integrase catalytic domain complexed with an inhibitor: A platform for antiviral drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Raltegravir: first in class HIV integrase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Progress in HIV-1 Integrase Inhibitors: A Review of their Chemical Structure Diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Raltegravir Potassium? [synapse.patsnap.com]
• 6. Non-Cryogenic Structure and Dynamics of HIV-1 Integrase Catalytic Core Domain by X-ray Free-Electron Lasers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PDB-101: Molecule of the Month: Integrase [pdb101.rcsb.org]
• 8. academic.oup.com [academic.oup.com]
• 9. Discovery and development of integrase inhibitors - Wikipedia [en.wikipedia.org]
• 10. Structural Studies of the HIV-1 Integrase Protein: Compound Screening and Characterization of a DNA-Binding Inhibitor | PLOS One [journals.plos.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. The Activity of the Integrase Inhibitor Dolutegravir Against HIV-1 Variants Isolated From Raltegravir-Treated Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 16. HIV-1 Integrase Inhibitors: A Comparative Review of Efficacy and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 17. m.youtube.com [m.youtube.com]

Pharmacological Profile of Raltegravir: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Raltegravir (brand name Isentress®) is a potent antiretroviral drug and the first approved agent in the class of HIV integrase strand transfer inhibitors (INSTIs).[1][2][3][4] Its unique mechanism of action, favorable pharmacokinetic profile, and demonstrated efficacy in both treatment-naive and treatment-experienced patients have made it a cornerstone of combination antiretroviral therapy (cART). This technical guide provides a comprehensive overview of the pharmacological profile of Raltegravir, intended for basic and clinical researchers in the field of HIV/AIDS and drug development.

Mechanism of Action

Raltegravir targets the HIV-1 integrase enzyme, which is essential for the replication of the virus.[5][6][7] Specifically, Raltegravir is an integrase strand transfer inhibitor (INSTI).[5][6] The HIV integrase enzyme catalyzes the insertion of the viral DNA into the host cell's genome in a two-step process: 3'-processing and strand transfer. Raltegravir effectively blocks the strand transfer step, thereby preventing the covalent linkage of the viral DNA to the host chromosome.[2][6] This inhibition halts the establishment of the HIV-1 provirus, a critical step for viral replication and the production of new viral particles.[6] Raltegravir achieves this by binding to the active site of the integrase enzyme.[6]

Mechanism of action of Raltegravir.

Pharmacological Data

Table 1: In Vitro Activity of Raltegravir

Parameter	Value	Conditions	Reference(s)
IC50 (Strand Transfer Inhibition)	2-7 nM	Purified HIV-1 integrase	[2][8]
IC95 (Cell-based Assay)	0.019 µM	10% Fetal Bovine Serum	[2]
IC95 (Cell-based Assay)	0.031 µM	50% Normal Human Serum	[2]
IC50 (vs. HIV-2)	2.1 nM	In vitro	[9]

Table 2: Pharmacokinetic Properties of Raltegravir

Parameter	Value	Conditions	Reference(s)
Absorption
Tmax (fasted state)	~3 hours	Single 400 mg dose	[10]
Bioavailability	Not established	[10]
Effect of Food (High-fat meal)	~2-fold increase in AUC and Cmax	[10]
Distribution
Protein Binding	~83%	[10]
CSF-to-Plasma Ratio	5.8% (median)	[10]
Metabolism
Primary Pathway	Glucuronidation	Mediated by UGT1A1	[11][12]
Elimination
Half-life	~9 hours	[7][10]
Excretion	Feces (51%), Urine (32%)

Experimental Protocols

Integrase Strand Transfer Inhibition Assay (General Protocol)

This assay measures the ability of a compound to inhibit the strand transfer step of HIV-1 integration in vitro.

Materials:

• Purified recombinant HIV-1 integrase

• Oligonucleotide substrates mimicking the viral DNA ends (donor DNA)

• Target DNA substrate

• Assay buffer (containing divalent cations like Mg2+ or Mn2+)

• Raltegravir (as a positive control)

• Detection system (e.g., fluorescence, radioactivity, or ELISA-based)

Methodology:

• Reaction Setup: In a microplate well, combine the purified HIV-1 integrase, the donor DNA substrate, and the target DNA substrate in the assay buffer.

• Compound Addition: Add varying concentrations of Raltegravir or the test compound to the wells. Include a no-drug control.

• Incubation: Incubate the reaction mixture at 37°C to allow the integration reaction to proceed.

• Detection: Quantify the amount of strand transfer product formed. This can be done using various methods, such as capturing a biotinylated reaction product on a streptavidin-coated plate and detecting it with a labeled antibody.

• Data Analysis: Calculate the concentration of the compound that inhibits the strand transfer reaction by 50% (IC50).

Workflow for an Integrase Strand Transfer Inhibition Assay.

HIV-1 Replication Assay using p24 ELISA

This assay is used to determine the antiviral activity of a compound by measuring the inhibition of HIV-1 replication in cell culture. The amount of viral replication is quantified by measuring the level of the HIV-1 p24 capsid protein.

Materials:

• HIV-1 permissive cell line (e.g., MT-4, CEM-SS)

• HIV-1 viral stock

• Cell culture medium and supplements

• Raltegravir (as a positive control)

• HIV-1 p24 ELISA kit

Methodology:

• Cell Plating: Seed the HIV-1 permissive cells in a multi-well plate at a predetermined density.

• Compound Addition: Add serial dilutions of Raltegravir or the test compound to the cells and incubate for a short period.

• Infection: Infect the cells with a known amount of HIV-1 viral stock. Include uninfected and untreated infected controls.

• Incubation: Culture the infected cells for a period of 3-7 days to allow for viral replication.

• Supernatant Collection: At the end of the incubation period, collect the cell culture supernatant.

• p24 ELISA: Quantify the amount of p24 antigen in the supernatant using a commercial ELISA kit according to the manufacturer's instructions.[13][14][15]

• Data Analysis: Determine the concentration of the compound that inhibits viral replication by 50% (EC50) by plotting the p24 concentration against the compound concentration.

Workflow for an HIV-1 Replication Assay (p24 ELISA).

Resistance Profile

As with other antiretroviral agents, resistance to Raltegravir can emerge through the selection of mutations in the integrase gene. The primary resistance mutations associated with Raltegravir treatment failure occur at three main positions in the integrase enzyme: Y143, Q148, and N155. These mutations can reduce the susceptibility of the virus to Raltegravir. Secondary mutations may also arise, which can further increase the level of resistance and sometimes compensate for a loss of viral fitness caused by the primary mutations.

Conclusion

Raltegravir is a highly effective HIV-1 integrase strand transfer inhibitor with a well-characterized pharmacological profile. Its potent antiviral activity, favorable pharmacokinetics, and distinct mechanism of action have established it as a critical component in the management of HIV-1 infection. Understanding its detailed pharmacological properties, as outlined in this guide, is essential for researchers and clinicians working to optimize antiretroviral therapy and develop new therapeutic strategies.

References

• 1. Raltegravir: molecular basis of its mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Raltegravir: molecular basis of its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Raltegravir: the first HIV-1 integrase strand transfer inhibitor in the HIV armamentarium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Raltegravir: the first HIV integrase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Raltegravir - Wikipedia [en.wikipedia.org]
• 6. What is the mechanism of Raltegravir Potassium? [synapse.patsnap.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Raltegravir: first in class HIV integrase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficacy of Integrase Strand Transfer Inhibitors and the Capsid Inhibitor Lenacapavir against HIV-2, and Exploring the Effect of Raltegravir on the Activity of SARS-CoV-2 [mdpi.com]
• 10. liverpool-hiv-hep.s3.amazonaws.com [liverpool-hiv-hep.s3.amazonaws.com]
• 11. Clinical pharmacology profile of raltegravir, an HIV-1 integrase strand transfer inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [Pharmacokinetics and interactions of raltegravir] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. abcam.com [abcam.com]
• 14. In-house ELISA protocols for capsid p24 detection of diverse HIV isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. HIV1 p24 ELISA Kit (ab218268) | Abcam [abcam.com]

Raltegravir's Inhibition of Provirus Integration: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the mechanism of action of Raltegravir, a potent antiretroviral drug, in inhibiting the integration of the human immunodeficiency virus (HIV) provirus into the host cell's DNA. The document provides a comprehensive overview of the biochemical processes involved, detailed experimental protocols for studying integrase activity, and a summary of the quantitative data underpinning Raltegravir's efficacy.

Introduction to HIV-1 Integration and Raltegravir

Integration of the reverse-transcribed viral DNA into the host cell's chromosome is a critical step in the HIV-1 replication cycle, ensuring the persistence of the viral genome and its subsequent transcription and replication.[1] This process is catalyzed by the viral enzyme integrase (IN). HIV-1 integrase is a 32 kDa protein encoded by the pol gene and consists of three functional domains: the N-terminal zinc-binding domain, the central catalytic core domain, and the C-terminal DNA-binding domain.[1]

The integration process occurs in two sequential steps:

• 3'-Processing: This reaction takes place in the cytoplasm of the infected cell. Integrase binds to the long terminal repeats (LTRs) of the viral DNA and endonucleolytically removes a dinucleotide from each 3' end. This exposes a reactive 3'-hydroxyl group on a conserved cytosine-adenosine (CA) dinucleotide.

• Strand Transfer: Following the import of the pre-integration complex (PIC), which contains the viral DNA and integrase, into the nucleus, the strand transfer reaction occurs. The processed 3'-hydroxyl ends of the viral DNA are used to attack the phosphodiester backbone of the host cell's DNA, covalently linking the viral genome to the host chromosome. Cellular DNA repair mechanisms then complete the integration process.

Raltegravir is a first-in-class integrase strand transfer inhibitor (INSTI).[2][3] It specifically targets the strand transfer step of the integration process, effectively preventing the insertion of the viral DNA into the host genome.[2]

Mechanism of Action of Raltegravir

Raltegravir's inhibitory action is highly specific to the strand transfer reaction. It has been shown to be a potent inhibitor of the strand transfer activity of purified HIV-1 integrase in vitro, with IC50 values in the low nanomolar range.[4] Conversely, it has a significantly weaker effect on the 3'-processing reaction. This selectivity is a key feature of its mechanism.

The core of Raltegravir's mechanism lies in its ability to chelate the two divalent magnesium ions (Mg²⁺) present in the active site of the integrase enzyme.[1][5] These metal ions are essential for the catalytic activity of integrase, playing a crucial role in the strand transfer reaction. By binding to these metal ions, Raltegravir effectively incapacitates the enzyme's ability to catalyze the joining of viral and host DNA.[5] Structural studies have revealed that Raltegravir binds in the active site of the integrase-DNA complex, interacting with the catalytic triad (B1167595) residues (D64, D116, and E152) and the two Mg²⁺ ions.[6]

dot

Caption: HIV-1 provirus integration and Raltegravir's mechanism of inhibition.

Quantitative Analysis of Raltegravir's Inhibitory Activity

The potency of Raltegravir has been quantified in numerous in vitro and cell-based assays. The half-maximal inhibitory concentration (IC50) is a key parameter used to measure the effectiveness of a drug in inhibiting a specific biological or biochemical function.

Assay Type	Target	IC50 Value (nM)	Reference
In vitro Strand Transfer	Purified HIV-1 Integrase (Wild-Type)	2 - 7	[4]
In vitro Strand Transfer	Prototype Foamy Virus (PFV) Integrase (Wild-Type)	90	[7]
In vitro Strand Transfer	PFV Integrase (S217Q Mutant)	40	[7]
In vitro Strand Transfer	PFV Integrase (S217H Mutant)	900	[7]
Cell-based Antiviral Activity	HIV-1 infected human T lymphoid cells (IC95)	33	[7]
Cell-based Antiviral Activity	HIV-2 in CEMx174 cells (IC95)	6	[2]

Raltegravir exhibits high selectivity for HIV-1 integrase over other phosphoryltransferases, with over 1000-fold greater selectivity.[4]

Experimental Protocols

Detailed methodologies for assessing the inhibitory activity of compounds like Raltegravir are crucial for research and drug development. Below are representative protocols for the two key integrase assays.

3'-Processing Assay (Real-Time PCR-Based)

This assay measures the endonucleolytic activity of HIV-1 integrase on a DNA substrate mimicking the viral LTR end.[8][9]

Materials:

• Recombinant HIV-1 Integrase

• Biotinylated double-stranded DNA substrate corresponding to the HIV-1 LTR U5 end.

• Assay Buffer: 25 mM HEPES (pH 7.5), 10 mM DTT, 7.5 mM MgCl₂, 0.05% Nonidet P-40, 30 mM NaCl.[8]

• Raltegravir (or other test inhibitors)

• Avidin-coated PCR tubes

• PCR primers and probe specific for the unprocessed LTR substrate

• Real-time PCR instrument

Procedure:

• Prepare a reaction mixture containing the biotinylated LTR substrate (e.g., 10 pM final concentration) and recombinant HIV-1 integrase (e.g., 4 µM final concentration) in the assay buffer.[8]

• For inhibitor testing, pre-incubate the integrase with various concentrations of Raltegravir for 15 minutes at 37°C.

• Initiate the 3'-processing reaction by adding the LTR substrate to the integrase (or integrase-inhibitor mix).

• Incubate the reaction at 37°C for a defined period (e.g., 16 hours for endpoint assays).[8]

• Transfer the reaction mixture to avidin-coated PCR tubes and incubate for 3 minutes at 37°C to allow binding of the biotinylated DNA.

• Wash the tubes three times with PBS (pH 7.4) to remove unbound components, including the cleaved dinucleotide.[8]

• The remaining unprocessed, biotinylated LTR substrate bound to the tube is then quantified using real-time PCR with specific primers and a probe.

• The inhibition of 3'-processing is determined by the increase in the amount of unprocessed LTR substrate, leading to an earlier cycle threshold (Ct) value in the real-time PCR.

dot

Caption: Workflow for the real-time PCR-based 3'-processing assay.

Strand Transfer Assay (ELISA-Based)

This assay measures the ability of HIV-1 integrase to join a processed donor DNA substrate to a target DNA substrate.

Materials:

• Recombinant HIV-1 Integrase

• Biotinylated double-stranded donor substrate (DS) DNA (mimicking the processed LTR end)

• Digoxigenin (DIG)-labeled double-stranded target substrate (TS) DNA

• Streptavidin-coated 96-well plates

• Assay Buffer: (e.g., 20 mM HEPES pH 7.5, 10 mM MnCl₂, 1 mM DTT)

• Raltegravir (or other test inhibitors)

• Anti-digoxigenin-HRP conjugate

• TMB substrate

• Stop solution

Procedure:

• Coat the streptavidin-coated 96-well plate with the biotinylated DS DNA by incubating for 30 minutes at 37°C.

• Wash the plate to remove unbound DS DNA.

• Block the plate with a suitable blocking buffer for 30 minutes at 37°C.

• Wash the plate and add the recombinant HIV-1 integrase. Incubate for 30 minutes at 37°C to allow the integrase to bind to the DS DNA.

• Wash the plate and add the test compound (Raltegravir) at various concentrations. Incubate for 5 minutes at room temperature.

• Initiate the strand transfer reaction by adding the DIG-labeled TS DNA. Incubate for 30 minutes at 37°C.

• Wash the plate to remove unreacted components.

• Add anti-digoxigenin-HRP conjugate and incubate for 30 minutes at 37°C. This will bind to the integrated DIG-labeled TS DNA.

• Wash the plate and add TMB substrate. Incubate for 10 minutes at room temperature.

• Stop the reaction with a stop solution and measure the absorbance at 450 nm.

• The inhibition of strand transfer is determined by the reduction in the absorbance signal.

dot

Caption: Workflow for the ELISA-based strand transfer assay.

Conclusion

Raltegravir represents a significant advancement in antiretroviral therapy due to its novel mechanism of action targeting a key step in the HIV-1 replication cycle. Its high potency and selectivity for the integrase strand transfer reaction make it an effective component of combination antiretroviral therapy. The detailed understanding of its mechanism and the availability of robust biochemical assays are crucial for the continued development of next-generation integrase inhibitors and for monitoring the emergence of drug resistance. This guide provides a foundational resource for professionals engaged in the research and development of anti-HIV therapeutics.

References

• 1. Raltegravir: molecular basis of its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Raltegravir: the first HIV-1 integrase strand transfer inhibitor in the HIV armamentarium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Raltegravir: first in class HIV integrase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PDB-101: Molecule of the Month: Integrase [pdb101.rcsb.org]
• 6. researchgate.net [researchgate.net]
• 7. selleckchem.com [selleckchem.com]
• 8. Novel 3′-Processing Integrase Activity Assay by Real-Time PCR for Screening and Identification of HIV-1 Integrase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel 3'-Processing Integrase Activity Assay by Real-Time PCR for Screening and Identification of HIV-1 Integrase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Early Phase Clinical Trial Design for Raltegravir in Treatment-Naive HIV-Infected Patients: A Technical Guide

This technical guide provides an in-depth analysis of the early-phase clinical trial designs for Raltegravir (Isentress®), a first-in-class integrase strand transfer inhibitor (INSTI), for the treatment of HIV-1 in antiretroviral-naive adult patients. The document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of the foundational studies that established the efficacy, safety, and dosing of Raltegravir in this patient population.

Raltegravir's Mechanism of Action

Raltegravir targets the HIV-1 integrase enzyme, which is essential for the replication of the virus.[1] Specifically, it inhibits the strand transfer step of the integration process, where the viral DNA is covalently inserted into the host cell's genome.[1] By blocking this critical step, Raltegravir prevents the formation of the provirus, thereby halting the viral life cycle.[2] The enzyme's active site contains divalent metal ions (Mg2+), and Raltegravir is believed to chelate these ions, disrupting the catalytic activity of integrase.[3]

References

• 1. academic.oup.com [academic.oup.com]
• 2. Raltegravir: molecular basis of its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Raltegravir In Vitro Antiviral Susceptibility Testing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for determining the in vitro antiviral susceptibility of Human Immunodeficiency Virus (HIV) to the integrase strand transfer inhibitor, Raltegravir (B610414). The document covers both phenotypic and genotypic assays, offering structured data presentation and step-by-step experimental methodologies.

Introduction

Raltegravir is a potent antiretroviral drug that targets the HIV-1 integrase enzyme, a critical component for viral replication.[1] It inhibits the strand transfer step of viral DNA integration into the host genome. However, the emergence of drug resistance mutations in the integrase gene can compromise the efficacy of Raltegravir-based therapies.[2] Therefore, in vitro susceptibility testing is crucial for monitoring resistance, guiding clinical treatment decisions, and in the development of new integrase inhibitors.

Two primary methods are employed for assessing Raltegravir susceptibility:

• Phenotypic Assays: These assays directly measure the ability of a virus to replicate in the presence of varying concentrations of an antiviral drug. The result is typically expressed as the drug concentration that inhibits viral replication by 50% (IC50).

• Genotypic Assays: These assays involve sequencing the viral integrase gene to identify mutations known to be associated with Raltegravir resistance.

This document outlines the protocols for both types of assays.

Data Presentation: Raltegravir Susceptibility in HIV-1 with Integrase Mutations

The following tables summarize the quantitative data on the impact of specific integrase mutations on Raltegravir susceptibility, expressed as fold change (FC) in IC50 compared to wild-type virus. An increase in fold change indicates reduced susceptibility to the drug.

Table 1: Raltegravir Fold Change in IC50 for Primary Integrase Resistance Mutations

Integrase Mutation	Fold Change (FC) in IC50	Reference(s)
Y143C/R	No significant effect to moderate resistance	[3]
Q148H/R/K	>10 to >150	[4][5][6]
N155H	5 to >150 (median of 33)	[4][5][6]

Table 2: Impact of Secondary Mutations on Raltegravir Susceptibility in the Context of Primary Mutations

Primary Mutation	Secondary Mutation(s)	Fold Change (FC) in IC50	Reference(s)
N155H	E92Q	Higher level of resistance than N155H alone	[6]
Q148R/H	G140S	>150 (more resistant than Q148R/H alone)	[6]
Q148K	G140S	More susceptible than Q148K alone	[6]

Experimental Protocols

Phenotypic Susceptibility Assay: Recombinant Virus Single-Cycle Infectivity Assay

This protocol is a common method for determining the phenotypic susceptibility of HIV-1 to Raltegravir. It involves generating recombinant viruses containing the integrase gene from patient plasma and assessing their infectivity in a cell line that expresses a reporter gene upon infection.

1. Generation of Recombinant Viruses

• Viral RNA Extraction: Extract viral RNA from patient plasma samples.

• RT-PCR Amplification: Amplify the HIV-1 integrase gene from the extracted viral RNA using reverse transcription-polymerase chain reaction (RT-PCR).

• Cloning: Clone the amplified integrase gene into a modified HIV-1 vector that lacks the integrase gene (e.g., pNL4-3Δint).

• Transfection: Co-transfect 293T cells with the integrase-containing vector and a vector expressing the vesicular stomatitis virus G (VSV-G) envelope protein to produce replication-defective, single-cycle infectious recombinant virus particles.

• Virus Harvest and Titration: Harvest the virus-containing supernatant and determine the virus titer, for example, by measuring the 50% tissue culture infectious dose (TCID50).

2. Raltegravir Susceptibility Testing

• Cell Plating: Seed TZM-bl cells (an engineered HeLa cell line that expresses CD4, CCR5, and CXCR4 and contains a luciferase reporter gene under the control of the HIV-1 LTR) in 96-well plates.

• Drug Dilution: Prepare serial two-fold dilutions of Raltegravir in cell culture medium. The concentration range should be sufficient to generate a dose-response curve (e.g., 5000 nM to 5 nM).[7]

• Infection: Add the prepared Raltegravir dilutions to the plated cells, followed by the addition of a standardized amount of the recombinant virus.

• Incubation: Incubate the plates for 48 hours to allow for viral entry, reverse transcription, integration, and reporter gene expression.

• Lysis and Luminescence Reading: Lyse the cells and measure the luciferase activity using a luminometer.

• Data Analysis: Calculate the 50% inhibitory concentration (IC50) by plotting the percentage of inhibition against the log of the drug concentration and fitting the data to a sigmoidal dose-response curve. The fold change in susceptibility is calculated by dividing the IC50 of the test virus by the IC50 of a wild-type reference virus.

Genotypic Resistance Assay: HIV-1 Integrase Gene Sequencing

This protocol outlines the steps for identifying resistance-associated mutations in the HIV-1 integrase gene.

1. Sample Preparation and Amplification

• Viral RNA Extraction: Extract viral RNA from patient plasma.

• RT-PCR: Perform a one-step or two-step RT-PCR to reverse transcribe the viral RNA and amplify the integrase gene.

2. DNA Sequencing

• PCR Product Purification: Purify the amplified DNA to remove primers and unincorporated nucleotides.

• Sequencing Reaction: Perform bidirectional sequencing of the purified PCR product using a fluorescently labeled dye terminator method.

• Sequence Analysis: Analyze the sequencing data using an automated DNA sequencer.

3. Mutation Analysis

• Sequence Alignment: Align the obtained integrase gene sequence with a wild-type HIV-1 reference sequence (e.g., HXB2).

• Mutation Identification: Identify amino acid substitutions at positions known to be associated with Raltegravir resistance. Several online tools and databases, such as the Stanford University HIV Drug Resistance Database, can be used for this purpose.[8]

Visualizations

Caption: Workflow for Raltegravir Phenotypic Susceptibility Assay.

Caption: Workflow for Raltegravir Genotypic Resistance Assay.

Discussion

Both phenotypic and genotypic assays have their advantages and limitations. Phenotypic assays provide a direct measure of drug susceptibility but are more complex, time-consuming, and expensive. Genotypic assays are faster and less expensive, but their interpretation relies on a known correlation between specific mutations and drug resistance.[9] In many clinical and research settings, a combination of both assays provides the most comprehensive assessment of Raltegravir susceptibility. The choice of assay depends on the specific research question, available resources, and the required turnaround time. These protocols provide a solid foundation for laboratories to establish and perform Raltegravir susceptibility testing.

References

• 1. Raltegravir (Isentress) | aidsmap [aidsmap.com]
• 2. Raltegravir in HIV-1 infection: Safety and Efficacy in Treatment-naïve Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phenotypic susceptibility of HIV-2 to raltegravir: integrase mutations Q148R and N155H confer raltegravir resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Genotypic/phenotypic patterns of HIV-1 integrase resistance to raltegravir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Loss of Raltegravir Susceptibility by Human Immunodeficiency Virus Type 1 Is Conferred via Multiple Nonoverlapping Genetic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of Raltegravir Resistance Mutations in HIV-1 Integrase on Viral Fitness - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Genotypic Antiretroviral Resistance Testing for Human Immunodeficiency Virus Type 1 Integrase Inhibitors by Use of the TruGene Sequencing System - PMC [pmc.ncbi.nlm.nih.gov]
• 9. HIV Drug Resistance Database [hivdb.stanford.edu]

Application Notes and Protocols for Raltegravir in Humanized Mouse Models of HIV Transmission

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of the integrase inhibitor Raltegravir in humanized mouse models for studying HIV transmission and pre-exposure prophylaxis (PrEP).

Introduction

Humanized mouse models, which are immunodeficient mice engrafted with human cells or tissues, have become indispensable tools for in vivo studies of HIV-1 infection, pathogenesis, and the evaluation of novel therapeutic and preventative strategies.[1][2] These models permit mucosal transmission of HIV-1, mimicking the primary route of infection in humans, and exhibit key characteristics of the human disease, such as CD4+ T cell depletion.[3][4] Raltegravir, a potent integrase strand transfer inhibitor (INSTI), is a clinically approved antiretroviral drug that effectively blocks the integration of the viral DNA into the host cell genome, a critical step in the HIV replication cycle.[5][6][7] This document outlines protocols for using Raltegravir in humanized mice to investigate its efficacy as a PrEP agent against mucosal HIV transmission.

Key Experimental Workflows

The following diagram illustrates the general experimental workflow for evaluating the prophylactic efficacy of Raltegravir in a humanized mouse model.

Experimental workflow for Raltegravir PrEP studies.

Quantitative Data Summary

The following tables summarize key quantitative data from studies evaluating Raltegravir in humanized mouse models.

Table 1: Raltegravir Dosing and Administration

Parameter	Value	Reference
Mouse Model	BALB/c-Rag1−/− γc−/− and BALB/c-Rag2−/− γc−/− (RAG-hu)	[3][8]
Drug	Raltegravir (Isentress®)	[8]
Formulation	Tablet dissolved in sterile PBS	[8]
Dosage	3.28 mg per 20 gram mouse (human equivalent dose)	[3][8]
Administration Route	Oral gavage	[3][8]
Dosing Schedule (PrEP)	Daily for 4 days before and 3 days after viral challenge	[3]
Dosing Schedule (PK)	Daily for 5 days	[8]

Table 2: HIV-1 Challenge

Parameter	Value	Reference
HIV-1 Strain	BaL-1 (R5 tropic)	[3]
Challenge Route	Vaginal	[3]
Viral Dose	3000 TCID₅₀ in 20 µl volume	[3]

Table 3: Efficacy and Pharmacokinetic Outcomes

Parameter	Raltegravir Treated	Untreated Control	Reference
Protection from Infection
Viremia Positive Mice	0/6	5/6	[3]
CD4 T Cell Levels	Stable	Progressive decline	[3][4]
Pharmacokinetics (Tmax = 2h)
Plasma Concentration (ng/ml)	Median: ~1000	N/A	[8]
Vaginal Tissue Conc. (ng/g)	Median: >10,000	N/A	[8]
Rectal Tissue Conc. (ng/g)	Median: >10,000	N/A	[8]
Intestinal Tissue Conc. (ng/g)	Median: >100,000	N/A	[8]
In vitro IC₉₅	14.6 ng/ml	N/A	[8]

Experimental Protocols

Generation of Humanized Mice (RAG-hu Model)

This protocol is based on methods described for generating RAG-hu mice.[3]

• Animal Conditioning: Newborn (within 24-48 hours of birth) BALB/c-Rag2−/− γc−/− mice are sublethally irradiated with 350 rads.

• Cell Preparation: Isolate human CD34+ hematopoietic stem cells (HSCs) from fetal liver tissue or umbilical cord blood using magnetic bead selection.

• Cell Injection: Within 4-6 hours of irradiation, inject 0.5-1 x 10⁶ human CD34+ HSCs intrahepatically into the conditioned newborn mice.

• Engraftment Confirmation: At 12-16 weeks post-injection, confirm successful human immune system reconstitution by performing flow cytometry on peripheral blood to detect human CD45+ cells and specific lymphocyte subsets (CD3+, CD4+, CD8+ T cells; CD19+ B cells). Mice with >25% human CD45+ cells are considered well-engrafted.

Raltegravir Pre-Exposure Prophylaxis and HIV-1 Challenge

This protocol describes a PrEP study using oral Raltegravir.[3]

• Drug Preparation: Prepare a fresh solution of Raltegravir (Isentress®) in sterile PBS for each day of administration. Calculate the dose based on the mouse's weight (e.g., 3.28 mg for a 20g mouse).[3][8]

• Baseline Sampling: Collect a baseline peripheral blood sample from each mouse to determine pre-challenge CD4 T cell levels.

• Pre-Challenge Dosing: Administer Raltegravir daily via oral gavage for four consecutive days. A control group should receive a vehicle control (e.g., PBS).

• Vaginal HIV-1 Challenge: On the fourth day of drug administration, approximately 2-4 hours after dosing, challenge the mice.

  • Administer medroxyprogesterone (B1676146) (2 mg/mouse, subcutaneously) 5-7 days prior to challenge to synchronize the estrous cycle.

  • Gently deliver 3000 TCID₅₀ of cell-free HIV-1 BaL in 20 µl of medium into the vaginal vault using a fine pipette tip.

• Post-Challenge Dosing: Continue daily oral Raltegravir administration for three additional days.

Monitoring of HIV-1 Infection and Immune Status

• Weekly Blood Collection: Collect peripheral blood (e.g., 50-100 µl) weekly from the tail vein or retro-orbital sinus into EDTA-containing tubes.

• Viral Load Quantification:

  • Separate plasma by centrifugation.

  • Extract viral RNA using a commercial kit (e.g., QIAamp Viral RNA Mini Kit).

  • Perform quantitative real-time reverse transcription PCR (qRT-PCR) to determine the number of HIV-1 RNA copies per ml of plasma.[3]

• CD4 T Cell Monitoring:

  • Use whole blood or isolated peripheral blood mononuclear cells (PBMCs).

  • Stain cells with fluorescently-labeled antibodies against human CD45, CD3, and CD4.

  • Analyze by flow cytometry to determine the percentage and absolute count of human CD4+ T cells.[3]

  • Compare post-challenge levels to the baseline values for each mouse.

Pharmacokinetic (PK) Studies

This protocol is for determining Raltegravir concentrations in plasma and tissues.[8]

• Drug Administration: Administer Raltegravir daily by oral gavage for 5 days to achieve steady-state conditions.

• Sample Collection: At various time points after the final dose (e.g., 2h, 8h, 24h, 48h), euthanize groups of mice (n=5-8 per time point).

• Tissue Harvesting:

  • Collect blood via cardiac puncture into EDTA tubes and process to plasma.

  • Immediately harvest mucosal tissues (vaginal, rectal, intestinal sections).

  • Rinse tissues, blot dry, weigh, and snap-freeze in liquid nitrogen.

• Drug Quantification: Analyze Raltegravir concentrations in plasma and tissue homogenates using a validated method such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Mechanism of Action: HIV-1 Integration and Raltegravir Inhibition

Raltegravir targets the HIV-1 integrase enzyme, which is essential for the virus to establish a permanent infection in the host cell.

Raltegravir inhibits the strand transfer step of HIV DNA integration.

The process begins after the virus enters a CD4+ T cell and its RNA is reverse-transcribed into double-stranded DNA (dsDNA).[6] This viral DNA, along with the integrase enzyme, forms the pre-integration complex (PIC), which is transported into the nucleus.[6] Integrase then performs two key actions: 3' processing, where it cleaves two nucleotides from each 3' end of the viral DNA, and strand transfer, where it covalently links the processed viral DNA ends to the host cell's DNA.[6] Raltegravir specifically binds to the active site of the integrase enzyme, blocking the strand transfer step.[6] This prevents the integration of the viral genome, thereby halting the HIV replication cycle.[6][7]

References

• 1. escholarship.org [escholarship.org]
• 2. Frontiers | Advances in Humanized Mouse Models to Improve Understanding of HIV-1 Pathogenesis and Immune Responses [frontiersin.org]
• 3. Oral Pre-Exposure Prophylaxis by Anti-Retrovirals Raltegravir and Maraviroc Protects against HIV-1 Vaginal Transmission in a Humanized Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Raltegravir: molecular basis of its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Raltegravir Potassium? [synapse.patsnap.com]
• 7. Raltegravir - Wikipedia [en.wikipedia.org]
• 8. Mucosal Tissue Pharmacokinetics of the Integrase Inhibitor Raltegravir in a Humanized Mouse Model: Implications for HIV Pre-Exposure Prophylaxis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Preclinical Pharmacokinetic and Pharmacodynamic Modeling of Raltegravir

These application notes provide a comprehensive overview of the preclinical pharmacokinetic (PK) and pharmacodynamic (PD) modeling of raltegravir (B610414), an integrase strand transfer inhibitor (INSTI) used in the treatment of HIV-1 infection. The information is intended for researchers, scientists, and drug development professionals involved in the preclinical evaluation of antiretroviral agents.

Raltegravir: Mechanism of Action

Raltegravir is a potent antiretroviral drug that targets the HIV-1 integrase enzyme, a critical component for viral replication.[1][2][3][4] The drug specifically inhibits the strand transfer step of the integration process, where the viral DNA is inserted into the host cell's genome.[2] By blocking this step, raltegravir effectively prevents the establishment of a productive infection.[2] The primary mechanism of metabolism for raltegravir is glucuronidation mediated by the UGT1A1 enzyme.[4]

Signaling Pathway of Raltegravir's Action

Caption: Mechanism of action of raltegravir in inhibiting HIV-1 integration.

Preclinical Pharmacokinetic Data

Preclinical studies in various animal models have been crucial in characterizing the pharmacokinetic profile of raltegravir. These studies provide essential data on drug absorption, distribution, metabolism, and excretion, which inform dosing strategies for clinical trials.

Table 1: Pharmacokinetic Parameters of Raltegravir in Rhesus Macaques

Dose (mg/kg)	Cmax (ng/mL) [median (range)]	AUC0–24 (ng·h/mL) [median (range)]	Tissue Penetration	Reference
50	299 (129–924)	3635 (1040–6752)	Penetrates rectal and vaginal fluids	[5]

Note: Plasma drug concentrations with 50 mg/kg raltegravir were within the range seen in humans receiving 400–800 mg of raltegravir.[5][6]

Table 2: Pharmacokinetic Parameters of Raltegravir in Humanized Mice

Tissue	Drug Exposure Relative to Plasma	Reference
Vaginal Tissue	1-log higher	[7]
Rectal Tissue	1-log higher	[7]
Intestinal Mucosa	2-logs higher	[7]

Preclinical Pharmacodynamic Data

Pharmacodynamic studies assess the relationship between drug concentration and its antiviral effect. For raltegravir, these studies have demonstrated potent inhibition of viral replication in vitro and in vivo.

Table 3: In Vitro Pharmacodynamic Parameters of Raltegravir

Parameter	Value	Cell Line/Assay	Reference
IC50	2 to 7 nM	Recombinant IN-mediated strand transfer	[8]
IC95	0.019 µM	10% FBS cell-based assay	[8]
IC95	0.031 µM	50% NHS cell-based assay	[8]
EC50	< 1 ng/mL (0.595 ng/mL avg)	HIV-IIIB in Hollow Fiber Infection Model	[9]
EC50	7.43 ng/mL	HIV-IIIB in Hollow Fiber Infection Model	[10]
EC90	17.54 ng/mL	HIV-IIIB in Hollow Fiber Infection Model	[10]

Table 4: In Vivo Pharmacodynamic Observations in Rhesus Macaques

Animal Model	Dosing	Observation	Reference
SHIV-89.6P-infected rhesus macaques	L-870812 (integrase inhibitor)	Minimal/transient decreases in CD4 cells; viral suppression to undetectable levels in 4 of 6 animals.	[11]
Rhesus macaques	50 mg/kg raltegravir monotherapy	Consistently reduced plasma viremia.	[5]

Experimental Protocols

Detailed and standardized experimental protocols are essential for the reproducibility and comparison of preclinical data.

Animal Models

• Rhesus Macaques: Widely used non-human primate model for HIV research due to their genetic proximity to humans.[11] They are used to study pharmacokinetics, efficacy, and prevention of SHIV infection.

• Humanized Mice: These mice are engrafted with human hematopoietic stem cells, resulting in the development of a human immune system.[7] They are a valuable tool for evaluating the pharmacokinetics and efficacy of antiretroviral drugs against HIV-1 in various human tissues.[7]

Pharmacokinetic Study in Rhesus Macaques

This protocol outlines a typical pharmacokinetic study to determine raltegravir concentrations in plasma and mucosal secretions.

Caption: Workflow for a pharmacokinetic study of raltegravir in rhesus macaques.

Protocol Details:

• Animal Dosing: Raltegravir is administered orally to macaques, often in combination with other antiretrovirals like emtricitabine (B123318) and tenofovir (B777) disoproxil fumarate (B1241708) to mimic clinical scenarios.[5]

• Sample Collection: Blood samples are collected at various time points post-dosing to characterize the plasma concentration-time profile. Mucosal secretions (rectal and vaginal) are also collected to assess drug penetration into these compartments.[6]

• Analytical Method: Raltegravir concentrations in plasma and mucosal secretions are typically quantified using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

In Vitro Antiviral Activity Assay

This protocol describes a method to assess the antiviral activity of raltegravir in the presence of biological fluids.

References

• 1. Raltegravir: molecular basis of its mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Raltegravir Potassium? [synapse.patsnap.com]
• 3. Raltegravir - Wikipedia [en.wikipedia.org]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Pharmacokinetic profile of raltegravir, elvitegravir and dolutegravir in plasma and mucosal secretions in rhesus macaques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacokinetic profile of raltegravir, elvitegravir and dolutegravir in plasma and mucosal secretions in rhesus macaques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mucosal tissue pharmacokinetics of the integrase inhibitor raltegravir in a humanized mouse model: Implications for HIV pre-exposure prophylaxis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Raltegravir: molecular basis of its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. journals.asm.org [journals.asm.org]
• 11. Nonhuman Primates and Humanized Mice for Studies of HIV-1 Integrase Inhibitors: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Raltegravir Combination Therapy Clinical Trials

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide a detailed overview of the clinical trial methodology for evaluating Raltegravir (B610414) (Isentress®) in combination with other antiretroviral agents for the treatment of HIV-1 infection. This document is intended to guide researchers, scientists, and drug development professionals in designing and implementing robust clinical studies for similar integrase strand transfer inhibitors (INSTIs).

Application Notes

Raltegravir, the first approved HIV-1 integrase strand transfer inhibitor, has demonstrated potent and sustained efficacy in both treatment-naïve and treatment-experienced patients.[1][2] Clinical trials have been pivotal in establishing its safety and efficacy profile. The core principles of these trials involve the meticulous monitoring of virologic and immunologic responses, alongside a thorough assessment of safety and tolerability.

Key considerations for designing clinical trials for Raltegravir combination therapy include:

• Patient Population: Trials have included both antiretroviral-naïve and treatment-experienced patients with multidrug-resistant HIV-1.[3][4] Enrollment criteria typically include a screening plasma HIV-1 RNA level above a specified threshold (e.g., >5,000 copies/mL) and, for treatment-experienced patients, documented resistance to other antiretroviral classes.[3][5]

• Treatment Regimens: Raltegravir is administered in combination with an optimized background therapy (OBT), which is selected based on the patient's treatment history and resistance testing. In treatment-naïve patients, a common combination is with two nucleoside reverse-transcriptase inhibitors (NRTIs) such as tenofovir (B777) and emtricitabine.[3]

• Primary Endpoints: The primary efficacy endpoint in most pivotal trials is the proportion of patients with plasma HIV-1 RNA levels below a certain threshold (e.g., <50 copies/mL) at a specific time point, typically 48 weeks.[3][6]

• Secondary Endpoints: Important secondary endpoints include the change from baseline in CD4+ T-cell count, the proportion of patients with HIV-1 RNA <400 copies/mL, and the assessment of drug resistance at the time of virologic failure.[4][6]

• Safety Monitoring: Comprehensive safety monitoring includes the recording of all adverse events, laboratory abnormalities (including creatine (B1669601) kinase elevations), and specific assessments for potential long-term toxicities.[7]

Data Presentation: Efficacy and Safety of Raltegravir Combination Therapy

The following tables summarize the key efficacy and safety data from major clinical trials of Raltegravir.

Table 1: Efficacy of Raltegravir in Treatment-Naïve Patients (STARTMRK Study)[3][8]

Timepoint	Raltegravir + Tenofovir/Emtricitabine (n=281)	Efavirenz + Tenofovir/Emtricitabine (n=282)
HIV-1 RNA <50 copies/mL
Week 48	86.1%	81.9%
Week 96	81%	79%
Week 156	75.4%	68%
Week 240	71%	61.3%
Mean Change from Baseline in CD4+ T-cell count (cells/mm³)
Week 240	+360.7	+300.9
Drug-Related Clinical Adverse Events
Week 240	52%	80%

Table 2: Efficacy of Raltegravir in Treatment-Experienced Patients (BENCHMRK-1 and BENCHMRK-2 Studies - Combined Data)[4][5]

Timepoint	Raltegravir + OBT (n=462)	Placebo + OBT (n=237)
HIV-1 RNA <50 copies/mL
Week 48	62.1%	32.9%
Week 96	57%	26%
Week 156	51%	22%
Week 240 (Open-label extension)	42%	N/A
Mean Change from Baseline in CD4+ T-cell count (cells/mm³)
Week 156	+164	+63
Week 240 (Open-label extension)	+183	N/A

Table 3: Efficacy of Raltegravir in Treatment-Experienced Patients with Limited Options (Protocol 005 Study)[9]

Timepoint	Raltegravir (combined doses) + OBT (n=133)	Placebo + OBT (n=45)
HIV-1 RNA <50 copies/mL
Week 48	55%	Not Reported
Week 96	48%	Not Reported
HIV-1 RNA <400 copies/mL
Week 48	68%	Not Reported
Week 96	55%	Not Reported
Mean Change from Baseline in HIV-1 RNA (log10 copies/mL)
Week 48	-1.60	Not Reported
Week 96	-1.38	Not Reported

Table 4: Efficacy of Raltegravir in Treatment-Naïve Patients (Protocol 004 Study)[10]

Timepoint	Raltegravir + Tenofovir/Lamivudine (n=160)	Efavirenz + Tenofovir/Lamivudine (n=38)
HIV-1 RNA <50 copies/mL
Week 240	68.8%	63.2%
Mean Change from Baseline in CD4+ T-cell count (cells/mm³)
Week 240	+302	+276

Mandatory Visualization

Raltegravir Mechanism of Action: Inhibition of HIV-1 Integrase Strand Transfer

Caption: Raltegravir blocks the strand transfer step of HIV-1 DNA integration into the host genome.

Experimental Protocols

Protocol for Quantification of HIV-1 RNA Viral Load by Real-Time RT-PCR

This protocol is a generalized procedure based on commonly used commercial assays. Specific details may vary depending on the kit manufacturer.

1.1. Materials and Reagents

• Blood collection tubes with EDTA anticoagulant

• Refrigerated centrifuge

• Plasma preparation tubes (PPTs) or sterile, nuclease-free polypropylene (B1209903) tubes

• Commercial HIV-1 RNA quantification kit (e.g., Roche COBAS® AmpliPrep/COBAS® TaqMan® HIV-1 Test, Abbott RealTime HIV-1)

• Automated nucleic acid extraction instrument

• Real-time PCR thermal cycler

• Pipettes and nuclease-free tips

• Vortex mixer

• Personal protective equipment (PPE)

1.2. Sample Collection and Processing

• Collect whole blood in EDTA-containing tubes.

• Process the blood within 6 hours of collection.

• Centrifuge the blood at 800-1600 x g for 20-30 minutes at room temperature to separate plasma.

• Carefully transfer the plasma to sterile, nuclease-free polypropylene tubes.

• Store plasma at -20°C or lower (-70°C recommended for long-term storage) until analysis.

1.3. RNA Extraction (Automated)

• Thaw plasma samples and controls at room temperature.

• Vortex samples for 3-5 seconds.

• Load the samples, controls, and reagents onto the automated extraction instrument according to the manufacturer's instructions. The instrument will perform lysis, binding of RNA to magnetic particles, washing, and elution of the purified RNA.

1.4. Real-Time RT-PCR Amplification

• Prepare the master mix containing reverse transcriptase, DNA polymerase, primers, and probes as specified in the kit protocol.

• Dispense the master mix into the PCR plate or tubes.

• The automated system or a calibrated pipette is used to add the extracted RNA to the master mix.

• Seal the PCR plate or tubes.

• Load the plate into the real-time PCR thermal cycler.

• Run the thermal cycling program as specified by the manufacturer. A typical program includes a reverse transcription step, followed by PCR amplification cycles with fluorescence detection at each cycle.[8]

1.5. Data Analysis and Quality Control

• The instrument software will generate a standard curve from the quantitative standards included in the run.

• The software calculates the HIV-1 RNA concentration (in copies/mL or IU/mL) for each patient sample based on the standard curve.

• Validate the run by ensuring that the positive and negative controls are within their expected ranges.

• The lower limit of quantification for most modern assays is between 20 and 50 copies/mL.[8]

Protocol for CD4+ T-Cell Enumeration by Flow Cytometry

This protocol outlines a single-platform method for absolute CD4+ T-cell counting.

2.1. Materials and Reagents

• Blood collection tubes with EDTA anticoagulant

• Flow cytometer (e.g., BD FACSCanto™ II)

• Monoclonal antibody cocktails containing CD45, CD3, CD4, and CD8 antibodies conjugated to different fluorochromes

• Lysing solution

• Calibrated beads for absolute counting

• Vortex mixer

• Precision pipettes and tips

• Flow cytometry tubes

• PPE

2.2. Sample Collection and Staining

• Collect whole blood in EDTA tubes and maintain at room temperature (18-22°C).[9]

• Process samples within 48 hours of collection.[10]

• Gently mix the blood sample by inversion.

• Pipette 50 µL of whole blood into the bottom of a flow cytometry tube.

• Add the appropriate volume of the monoclonal antibody cocktail to the tube.

• Vortex the tube gently and incubate for 15-20 minutes at room temperature in the dark.

• Add the lysing solution according to the manufacturer's instructions to lyse the red blood cells.

• Incubate for 10 minutes at room temperature in the dark.

• Add a precise volume of calibrated beads just before analysis.

2.3. Flow Cytometer Setup and Data Acquisition

• Perform daily quality control of the flow cytometer using standardized beads to check for instrument alignment and fluidics.

• Set up the instrument with the appropriate voltage and compensation settings for the fluorochromes being used.[9]

• Create a gating strategy to identify the lymphocyte population based on CD45 expression and side scatter properties.[9]

• Within the lymphocyte gate, create further gates to identify CD3+ T-cells, and then CD4+ and CD8+ T-cell subsets.

• Acquire data from the stained sample, collecting a sufficient number of events (e.g., at least 10,000 lymphocyte events).

2.4. Data Analysis

• The flow cytometry software will determine the number of events in the CD4+ T-cell gate and the bead gate.

• The absolute CD4+ T-cell count (cells/µL) is calculated using the following formula:

  (Number of CD4+ T-cells counted / Number of beads counted) x (Bead concentration [beads/µL])

2.5. Quality Control

• Run commercial whole blood controls (low, normal, and high levels) with each batch of patient samples.

• Ensure that the control values fall within the established acceptable ranges.

• Participate in an external quality assessment program.

Experimental Workflow for a Raltegravir Clinical Trial

Caption: A typical workflow for a randomized, controlled clinical trial of Raltegravir combination therapy.

References

• 1. mdpi.com [mdpi.com]
• 2. Molecular mechanisms of retroviral integrase inhibition and the evolution of viral resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. merck.com [merck.com]
• 4. Long-Term Efficacy and Safety of Raltegravir Combined with Optimized Background Therapy in Treatment-Experienced Patients with Drug-Resistant HIV Infection: Week 96 Results of the BENCHMRK 1 and 2 Phase III Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficacy and safety of raltegravir for treatment of HIV for 5 years in the BENCHMRK studies: final results of two randomised, placebo-controlled trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. Long-Term Safety from the Raltegravir Clinical Development Program - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Single Real-Time Reverse Transcription-PCR Assay for Detection and Quantification of Genetically Diverse HIV-1, SIVcpz, and SIVgor Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 9. restoredcdc.org [restoredcdc.org]
• 10. naco.gov.in [naco.gov.in]

Application of Raltegravir in Studies of Latent HIV Reservoirs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Raltegravir (B610414), an integrase strand transfer inhibitor, in the scientific investigation of latent HIV reservoirs. This document includes summaries of key quantitative data from clinical and in vitro studies, detailed experimental protocols for relevant assays, and visualizations of critical pathways and workflows.

Introduction

The establishment of a latent reservoir of integrated HIV-1 provirus in long-lived resting memory CD4+ T cells is the primary obstacle to a cure for HIV infection.[1][2] Antiretroviral therapy (ART) can effectively suppress viral replication to undetectable levels, but it does not eliminate this latent reservoir.[3] Upon cessation of ART, viral replication rebounds from these latently infected cells.[3] Raltegravir, by inhibiting the integrase enzyme, prevents the integration of newly synthesized viral DNA into the host cell genome, a critical step in the establishment of persistent infection.[4][5][6] This mechanism makes Raltegravir a valuable tool for studying the dynamics of the latent reservoir, including its size, stability, and response to therapeutic interventions.

Mechanism of Action of Raltegravir

Raltegravir is an integrase strand transfer inhibitor (INSTI) that specifically targets the strand transfer step of HIV-1 integration.[6][7] After reverse transcription of the viral RNA genome into double-stranded DNA, the viral integrase enzyme processes the ends of the viral DNA and then catalyzes its insertion into the host cell's chromosomal DNA. Raltegravir binds to the active site of the integrase enzyme, preventing the covalent linkage of the viral DNA to the host genome.[5][8] This leads to the accumulation of unintegrated viral DNA in the form of 1-LTR and 2-LTR circles.[9][10]

Figure 1. Mechanism of Raltegravir in blocking HIV integration.

Application in Clinical and Preclinical Studies

Raltegravir has been utilized in numerous studies to investigate its impact on the latent HIV reservoir, primarily through "intensification" studies where it is added to a stable, suppressive ART regimen. The primary hypothesis of these studies is that ongoing, low-level viral replication, which may be insensitive to other antiretroviral agents, contributes to the maintenance of the latent reservoir. By blocking integration, Raltegravir is expected to prevent the replenishment of the reservoir.

Summary of Quantitative Data from Raltegravir Intensification Studies

The following tables summarize findings from various studies on the effect of Raltegravir intensification on markers of the HIV reservoir.

Table 1: Effect of Raltegravir on HIV-1 DNA in CD4+ T cells

Study	Duration of Intensification	Change in Total HIV-1 DNA	Change in Integrated HIV-1 DNA	Reference(s)
Vallejo et al. (2012)	48 weeks	Significant decay (P = 0.021)	Not specified	[11]
Puertas et al. (2018)	24 weeks	No significant change	Not specified	[9]
Buzón et al. (2014)	48 weeks	Modest, non-significant decline	No significant change	[12]
McMahon et al. (2015) (Early ART)	3 years	Significant reduction in PHI group vs. CHI group (P < 0.01)	Significant reduction in PHI group vs. CHI group (P < 0.01)	[13]
Lodi et al. (2022)	3 months	Decrease from 117 to 27.5 copies/million cells in 4/6 patients	Not specified	[14]

PHI: Primary HIV Infection, CHI: Chronic HIV Infection

Table 2: Effect of Raltegravir on 2-LTR Circles and Residual Viremia

Study	Duration of Intensification	Change in 2-LTR Circles	Change in Residual Viremia	Reference(s)
Vallejo et al. (2012)	48 weeks	No variation	No variation	[11]
Puertas et al. (2018)	24 weeks	Transient increase in a significant proportion	Reduction in samples with intermediate levels (10-60 copies/mL)	[9]
Gandhi et al. (2011)	12 weeks	No significant increase	No significant reduction	[10]
Buzón et al. (2014)	48 weeks	No significant change	Earlier suppression to <50 copies/mL	[12]

Experimental Protocols

Detailed methodologies for key experiments used to assess the impact of Raltegravir on the latent HIV reservoir are provided below.

Protocol 1: Quantification of Total and Integrated HIV-1 DNA in CD4+ T cells

This protocol outlines the general steps for measuring total and integrated HIV-1 DNA from patient-derived CD4+ T cells using droplet digital PCR (ddPCR), a highly sensitive method for nucleic acid quantification.[15]

1. Isolation of Resting CD4+ T cells:

• Obtain peripheral blood mononuclear cells (PBMCs) from whole blood using Ficoll-Paque density gradient centrifugation.

• Isolate resting CD4+ T cells by negative selection using magnetic beads to deplete CD8+, CD14+, CD19+, CD56+, HLA-DR+, CD25+, and CD69+ cells. Purity should be assessed by flow cytometry.

2. DNA Extraction:

• Extract genomic DNA from the purified resting CD4+ T cells using a commercial DNA extraction kit (e.g., QIAamp DNA Blood Mini Kit).

• Quantify the extracted DNA using a spectrophotometer (e.g., NanoDrop) to ensure accurate input into the PCR reaction.

3. Droplet Digital PCR (ddPCR) for Total HIV-1 DNA:

• Prepare a ddPCR reaction mix containing ddPCR Supermix for Probes (No dUTP), primers and a probe targeting a conserved region of the HIV-1 genome (e.g., LTR or Gag), and the extracted genomic DNA.

• Use a reference gene assay (e.g., RPP30) for normalization.

• Generate droplets using a droplet generator.

• Perform PCR amplification on a thermal cycler.

• Read the droplets on a droplet reader to quantify the number of positive and negative droplets for both HIV-1 DNA and the reference gene.

• Analyze the data using appropriate software to determine the copies of HIV-1 DNA per million CD4+ T cells.

4. ddPCR for Integrated HIV-1 DNA (Alu-PCR):

• This method involves a nested PCR approach.

• First-round PCR: Perform a pre-amplification step using primers specific for a highly repeated human element (Alu) and a primer in the HIV-1 Gag gene. This selectively amplifies integrated proviruses located near Alu elements.

• Second-round ddPCR: Use the product from the first-round PCR as a template for a ddPCR reaction with primers and a probe specific to the HIV-1 LTR region.

• Quantify as described for total HIV-1 DNA.

Figure 2. Workflow for quantifying total and integrated HIV-1 DNA.

Protocol 2: Quantitative Viral Outgrowth Assay (qVOA)

The qVOA is considered the "gold standard" for measuring the frequency of latently infected cells capable of producing replication-competent virus.[15]

1. Isolation of Resting CD4+ T cells:

• As described in Protocol 1.

2. Limiting Dilution Culture:

• Serially dilute the purified resting CD4+ T cells in 5-fold dilutions and plate them in multiple replicate wells of a 96-well plate.

• The input cell number per well can range from 1 million down to a few hundred cells.

3. T-cell Activation and Co-culture:

• Activate the patient's cells with a potent mitogen like phytohemagglutinin (PHA) and irradiated feeder PBMCs from a healthy donor to reverse latency.[16]

• Add MOLT-4/CCR5 cells or PHA-activated CD4+ lymphoblasts from uninfected donors to the culture to allow for the amplification of any virus produced.[15][16]

4. Culture and Monitoring:

• Culture the cells for 14-21 days, replenishing the media and adding fresh feeder cells periodically.

• At multiple time points (e.g., day 7, 14, 21), collect supernatant from each well.

5. Detection of Viral Outgrowth:

• Measure the presence of HIV-1 p24 antigen in the culture supernatant using a sensitive ELISA.[15]

• Alternatively, quantify viral RNA in the supernatant using a quantitative RT-PCR assay for earlier and more sensitive detection.[16]

6. Data Analysis:

• A well is considered positive if viral outgrowth is detected.

• Use maximum likelihood estimation based on the number of positive wells at each cell dilution to calculate the frequency of latently infected cells, expressed as infectious units per million (IUPM) resting CD4+ T cells.

Protocol 3: In Vitro HIV Latency Model with Raltegravir

In vitro models are essential for studying the molecular mechanisms of HIV latency and for screening latency-reversing agents (LRAs).[17][18]

1. Generation of Latently Infected Primary CD4+ T cells:

• Isolate naive CD4+ T cells from a healthy donor.

• Activate the cells with anti-CD3/CD28 beads and polarize them towards a central memory phenotype (TCM) using a cocktail of cytokines (e.g., IL-2, TGF-β).[19][20]

• Infect the activated cells with a replication-competent HIV-1 strain.

• After infection, culture the cells in the presence of ART, including Raltegravir, to prevent new infection cycles and allow the establishment of latency in the resting cells.[20]

2. Treatment with Latency Reversing Agents (LRAs):

• After establishment of latency, treat the cells with various LRAs (e.g., HDAC inhibitors like Vorinostat, PKC agonists like prostratin) in the continued presence of Raltegravir to prevent viral spread.[21][22]

3. Measurement of Latency Reversal:

• Quantify the reactivation of latent HIV by measuring the expression of viral proteins (e.g., intracellular p24 Gag by flow cytometry) or viral RNA (by RT-qPCR).[23]

• If a reporter virus (e.g., expressing GFP) is used, latency reversal can be measured by the percentage of GFP-positive cells.[19]

References

• 1. A quantitative approach for measuring the reservoir of latent HIV-1 proviruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 3. academic.oup.com [academic.oup.com]
• 4. Raltegravir - Wikipedia [en.wikipedia.org]
• 5. ruclear.co.uk [ruclear.co.uk]
• 6. What is the mechanism of Raltegravir Potassium? [synapse.patsnap.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Role of raltegravir in the management of HIV-1 infection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Impact of intensification with raltegravir on HIV-1-infected individuals receiving monotherapy with boosted PIs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Intensification With Raltegravir Has No Impact on Reservoir of Replicating Virus [natap.org]
• 11. The effect of intensification with raltegravir on the HIV-1 reservoir of latently infected memory CD4 T cells in suppressed patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Impact of raltegravir on HIV-1 RNA and DNA forms following initiation of antiretroviral therapy in treatment-naive patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Early antiretroviral therapy with raltegravir generates sustained reductions in HIV reservoirs but not lower T-cell activation levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Raltegravir Inclusion Decreases CD4 T-Cells Intra-Cellular Viral Load and Increases CD4 and CD28 Positive T-Cells in Selected HIV Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Measuring the latent reservoir in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Rapid Quantification of the Latent Reservoir for HIV-1 Using a Viral Outgrowth Assay | PLOS Pathogens [journals.plos.org]
• 17. Experimental Systems for Measuring HIV Latency and Reactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. HIV Reservoirs and Latency Models - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Modeling HIV-1 Latency in Primary T Cells Using a Replication-Competent Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Experimental Approaches for Eliminating Latent HIV - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Novel Latency Reversing Agents for HIV-1 Cure - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Latency reversal agents affect differently the latent reservoir present in distinct CD4+ T subpopulations - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for Assessing Raltegravir Efficacy in Cell Culture Models

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Raltegravir is a potent antiretroviral drug belonging to the class of integrase strand transfer inhibitors (INSTIs).[1][2][3] It targets the human immunodeficiency virus (HIV) integrase enzyme, a crucial component for the replication of the virus.[4][5] Specifically, Raltegravir inhibits the strand transfer step of HIV-1 integration, preventing the viral DNA from covalently inserting into the host cell's genome.[2][5] This mechanism of action makes it an effective component of combination antiretroviral therapy.[1][6][7] Assessing the efficacy of Raltegravir in vitro is a critical step in preclinical drug development and for monitoring viral resistance. This document provides detailed protocols for evaluating the antiviral activity and cytotoxicity of Raltegravir in cell culture models.

Mechanism of Action of Raltegravir

Raltegravir selectively inhibits the catalytic activity of HIV integrase, preventing the integration of the viral genome into the host chromosome. This action effectively halts the viral replication cycle.[2][4]

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is the mechanism of Raltegravir Potassium? [synapse.patsnap.com]
• 3. Discovery and development of integrase inhibitors - Wikipedia [en.wikipedia.org]
• 4. Raltegravir: molecular basis of its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Raltegravir in combination with other antiretroviral agents for the treatment of HIV infection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dovepress.com [dovepress.com]

Application Notes and Protocols for Raltegravir Administration in Non-Human Primate HIV Cure Research

Introduction

Raltegravir (B610414) (Isentress®) is a potent antiretroviral drug belonging to the class of integrase strand transfer inhibitors (INSTIs). It functions by preventing the integration of the viral DNA into the host cell's genome, a critical step in the HIV replication cycle.[1][2][3] Due to the absence of a human homolog for the HIV integrase enzyme, Raltegravir exhibits lower toxicity and better tolerability.[1] Non-human primate (NHP) models, particularly macaques infected with Simian Immunodeficiency Virus (SIV) or Simian-Human Immunodeficiency Virus (SHIV), are indispensable for preclinical HIV cure research.[4][5] These models allow for the evaluation of novel therapeutic strategies, including the use of antiretroviral drugs like Raltegravir to suppress viral replication, study viral reservoirs, and test cure strategies like "shock and kill".[4][6] Establishing clinically relevant dosing and administration protocols in NHPs that mimic human pharmacokinetics is crucial for the successful translation of these research findings.[7][8][9]

Mechanism of Action: Raltegravir

Raltegravir targets the HIV-1 integrase enzyme, which is essential for the covalent insertion of the viral DNA into the host chromosome. By inhibiting the strand transfer step of integration, Raltegravir effectively halts the establishment of the provirus, thereby preventing persistent infection of the cell.

Caption: Mechanism of Raltegravir action inhibiting HIV DNA integration.

Pharmacokinetics and Dosing in Non-Human Primates

A key challenge in NHP studies is determining drug dosages that result in plasma and tissue concentrations comparable to those in humans, as macaques often metabolize drugs differently.[8] Studies have been conducted to define the pharmacokinetic (PK) profiles of Raltegravir in rhesus macaques to establish human-equivalent doses.

Table 1: Raltegravir Pharmacokinetic Parameters in Rhesus Macaques

Animal Model	Dose (mg/kg)	Formulation	Cmax (ng/mL)	AUC0-24 (ng·h/mL)	Key Findings	Reference
Rhesus Macaques	50 mg/kg (oral)	Not Specified	~13,000 (peak in rectal secretions)	Not specified for plasma, but plasma concentrations were within the range seen in humans receiving 400-800 mg.	Achieved plasma concentrations comparable to human clinical doses. High penetration in rectal and vaginal fluids.	[7][8][9]
Rhesus Macaques	10 mg/kg (oral)	Crystalline OH form	Low	Low	The crystalline OH form resulted in low AUC and Cmax values. Salt forms (Na+ or K+) generally show improved solubility and bioavailability.	[10]
Rhesus Macaques	50 or 100 mg (twice daily with food)	Not Specified	Not Specified	Not Specified	Raltegravir monotherapy resulted in a decrease in viral load in SIVmac251-infected macaques.	[5]

Note: Pharmacokinetic parameters can vary significantly based on drug formulation, fed/fasted state, and individual animal metabolism.

Application in SIV/SHIV Cure Research Models

Raltegravir is frequently used in combination with other antiretroviral drugs, such as the nucleoside reverse transcriptase inhibitors (NRTIs) tenofovir (B777) (TFV) and emtricitabine (B123318) (FTC), to achieve potent viral suppression in SIV/SHIV-infected macaques.[5] This combination antiretroviral therapy (cART) is fundamental for creating an animal model that parallels the clinical scenario of virally suppressed HIV-infected humans, which is necessary for testing HIV cure strategies.[4]

Table 2: Example Dosing Regimens for Raltegravir in NHP Studies

Study Type	Animal Model	Raltegravir Dose	Combination Agents	Purpose	Reference
Pharmacokinetics	Rhesus Macaques	50 mg/kg (single oral dose)	None or with FTC and TDF	To define macaque doses that recapitulate human clinical exposures.	[7][8]
Viral Suppression	SIVmac251-infected Rhesus Macaques	50 or 100 mg (twice daily)	Emtricitabine (FTC) and Tenofovir (TFV)	To achieve undetectable viral loads and observe increases in CD4+ T-cells.	[5]
ART Intensification	SIVmac-infected Rhesus Macaques	Not specified	Tenofovir, Emtricitabine, Darunavir/Ritonavir, Maraviroc	To achieve complete suppression of SIV replication to model HIV cure research scenarios.	[4]

Experimental Protocols

Protocol 1: Pharmacokinetic Analysis of Oral Raltegravir in Rhesus Macaques

This protocol outlines the methodology for determining the pharmacokinetic profile of Raltegravir following oral administration.

Objective: To measure plasma and mucosal concentrations of Raltegravir over 24 hours to determine key PK parameters like Cmax and AUC.

Materials:

• Raltegravir (appropriate formulation)

• Oral gavage equipment

• Blood collection tubes (e.g., EDTA-coated)

• Centrifuge

• Sample storage vials (-80°C)

• LC-MS/MS or other appropriate analytical equipment

Procedure:

• Animal Selection and Acclimation: Select healthy, adult rhesus macaques. Acclimate animals to handling and study procedures. Ensure animals are fasted overnight prior to dosing.

• Dosing: Administer a single oral dose of Raltegravir (e.g., 50 mg/kg).[7][8] The drug can be suspended in a suitable vehicle and administered via oral gavage.

• Sample Collection:

  • Blood: Collect whole blood samples at predetermined time points (e.g., 0, 1, 2, 4, 8, 12, and 24 hours post-dose).

  • Mucosal Secretions: Collect rectal and vaginal secretions at the same time points using absorbent wicks or other appropriate methods.[8]

• Sample Processing:

  • Plasma: Centrifuge blood samples to separate plasma. Transfer the plasma to labeled cryovials.

  • Mucosal Samples: Process according to the collection method to elute the drug for analysis.

• Storage: Store all processed samples at -80°C until analysis.

• Analysis: Quantify Raltegravir concentrations in plasma and mucosal samples using a validated analytical method such as Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Calculate pharmacokinetic parameters (Cmax, Tmax, AUC0-24) from the concentration-time data.

Caption: Experimental workflow for a Raltegravir pharmacokinetic study in NHPs.

Protocol 2: Raltegravir-Based cART for Viral Suppression in SIV-Infected Macaques

This protocol describes the use of Raltegravir as part of a combination regimen to suppress viral replication in a chronic SIV infection model.

Objective: To achieve and maintain undetectable plasma viral loads in SIV-infected macaques to model virally suppressed HIV disease for cure research.

Materials:

• SIVmac251 or other pathogenic SIV/SHIV stock

• Raltegravir

• Emtricitabine (FTC)

• Tenofovir Disoproxil Fumarate (TDF) or Tenofovir Alafenamide (TAF)

• Equipment for intravenous or mucosal virus challenge

• qRT-PCR assays for SIV viral load quantification

• Flow cytometry reagents for CD4+ T-cell counting

Procedure:

• Animal Infection: Infect macaques with a pathogenic SIV strain (e.g., SIVmac251) via the intravenous or mucosal route.

• Establishment of Chronic Infection: Monitor animals for viral load and CD4+ T-cell counts. Allow the infection to progress to a stable, chronic phase (typically characterized by a set-point viral load).

• Initiation of cART: Begin daily treatment with a combination regimen. A common regimen includes:

  • Raltegravir (e.g., 50-100 mg, twice daily).[5]

  • Emtricitabine (FTC).

  • Tenofovir (TDF or TAF).

  • Note: Doses for FTC and Tenofovir should be based on established NHP protocols.

• Monitoring for Viral Suppression:

  • Measure plasma SIV RNA levels weekly or bi-weekly using a validated qRT-PCR assay.

  • Monitor CD4+ and CD8+ T-cell counts regularly via flow cytometry.

  • Continue treatment until plasma viremia is consistently below the limit of detection.[5]

• Maintenance Phase: Once viral suppression is achieved, maintain the daily cART regimen. This stable, suppressed state is the platform for subsequent HIV cure interventions (e.g., administration of latency-reversing agents).

• Reservoir Analysis (Optional): During the suppressed phase, collect peripheral blood mononuclear cells (PBMCs) and tissue biopsies (e.g., lymph nodes, gut) to quantify the size of the viral reservoir using assays like digital droplet PCR for SIV DNA.[5]

Caption: Workflow for establishing viral suppression with Raltegravir-based cART.

References

• 1. Raltegravir in HIV-1 infection: Safety and Efficacy in Treatment-naïve Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Raltegravir in combination with other antiretroviral agents for the treatment of HIV infection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of raltegravir in the management of HIV-1 infection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nonhuman Primate Models for HIV Cure Research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nonhuman Primates and Humanized Mice for Studies of HIV-1 Integrase Inhibitors: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Pharmacokinetic profile of raltegravir, elvitegravir and dolutegravir in plasma and mucosal secretions in rhesus macaques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Measuring Raltegravir Concentration in Mucosal Tissues

Introduction: Raltegravir (B610414), an integrase strand transfer inhibitor, is a potent antiretroviral drug used in the treatment of HIV-1 infection. To ensure its efficacy, particularly for pre-exposure prophylaxis (PrEP), it is crucial to determine its concentration at the potential sites of viral transmission, such as mucosal tissues. These application notes provide detailed methodologies for the quantification of Raltegravir in various mucosal tissues, including rectal, vaginal, and cervical tissues, as well as in mucosal fluids. The primary analytical method discussed is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity and specificity.

I. Sample Collection and Processing

The accurate measurement of Raltegravir in mucosal tissues begins with appropriate sample collection and processing. The following protocols are synthesized from established methodologies.

Mucosal Tissue Biopsy Collection

• Cervical and Vaginal Tissue: Biopsies can be collected using a sterilized Baby Tischler biopsy punch. Typically, about five 3 mm x 3 mm x 1 mm biopsies are obtained.[1]

• Rectal Tissue: Rectal tissue biopsies can be collected using single-use radial jaw forceps through a disposable anoscope.[2]

• Immediate Processing: All tissue samples should be immediately placed in cryovials, snap-frozen in liquid nitrogen, and stored at -80°C until analysis to ensure sample integrity.[2]

Mucosal Fluid Collection

• Cervicovaginal Fluid (CVF): CVF can be collected via direct aspirate using a Vaginal Specimen Aspirator. The collected fluid is then transferred to a cryovial and stored at -80°C.[2]

• Rectal Fluid: Rectal fluid is typically collected using a sterile polyester (B1180765) swab. The swab is then stored in a falcon tube at -80°C.[1][2]

• Saliva: Saliva can be collected using Salivette® devices.[1]

Tissue Homogenization and Extraction

A critical step in quantifying drug concentration in solid tissues is the homogenization and extraction of the analyte.

Protocol for Tissue Homogenization:

• Remove the tissue biopsy from -80°C storage.

• Weigh the frozen tissue sample.

• Transfer the tissue to a hard tissue grinding kit tube (e.g., Precellys®).[1][2]

• Add a cold homogenization buffer. A common buffer is a 70:30 acetonitrile (B52724):1mM ammonium (B1175870) phosphate (B84403) buffer (pH 7.4).[2]

• Homogenize the tissue using a suitable homogenizer (e.g., MINILYS homogenizer).[1]

• The resulting homogenate is then ready for drug extraction.

Protocol for Drug Extraction from Tissue Homogenate and Plasma (Protein Precipitation):

• To a known volume of tissue homogenate or plasma, add an internal standard. Isotopically-labeled Raltegravir (e.g., Raltegravir-d3 or Raltegravir-d6) is commonly used.[1][2][3]

• Add a protein precipitation solvent, such as methanol (B129727) or a mixture of acetonitrile and water (5:1, v/v).[1][3]

• Vortex the mixture to ensure thorough mixing and precipitation of proteins.[3]

• Centrifuge the sample at high speed (e.g., 3000 rpm for 10 minutes at 4°C) to pellet the precipitated proteins.[2]

• Carefully collect the supernatant.[3]

• Evaporate the supernatant to dryness under a stream of nitrogen.[3]

• Reconstitute the dried extract in a solvent compatible with the LC-MS/MS mobile phase, such as 1mM ammonium phosphate or a mixture of acetonitrile and water.[1][3]

• The sample is now ready for LC-MS/MS analysis.

II. Analytical Quantification by LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry is the most widely used method for the sensitive and specific quantification of Raltegravir in biological matrices.

Chromatographic Conditions

• Analytical Column: A reverse-phase column is typically used for separation. Examples include Phenomenex Synergi Polar-RP (50 x 4.6mm, 4µm) or a Symmetry C8 column (150 mm × 4.6 mm, 5 µm).[3][4]

• Mobile Phase: A common mobile phase consists of a mixture of an aqueous component (e.g., 0.1% formic acid in water or an ammonium phosphate buffer) and an organic component (e.g., acetonitrile or methanol).[4][5][6][7]

• Elution: A gradient elution is often employed to achieve optimal separation of Raltegravir from endogenous matrix components.[4][6]

• Flow Rate: Typical flow rates range from 0.6 mL/min to 1.0 mL/min.[4][5][6]

Mass Spectrometry Conditions

• Ionization: Electrospray ionization (ESI) is commonly used, and can be operated in either positive or negative mode.[4][6][7][8]

• Detection: Detection is performed using Multiple Reaction Monitoring (MRM). The mass transitions for Raltegravir and its isotopically-labeled internal standard are monitored.

  • Raltegravir: m/z 445.2 → 361.2 (Positive mode) or m/z 443.1 → 316.1 (Negative mode).[6][8]

  • Raltegravir-d3 (IS): m/z 446.1 → 319.0 (Negative mode).[8]

  • Raltegravir-d6 (IS): m/z 451.1 → 367.2 (Positive mode).[6]

III. Data Presentation

The following tables summarize quantitative data for Raltegravir concentrations in various mucosal tissues and fluids, as well as typical validation parameters for LC-MS/MS methods.

Table 1: Raltegravir Concentrations in Human Mucosal Tissues and Fluids

Matrix	Concentration Range	Study Population	Citation
Cervical Tissue	Median ratio to plasma: 0.56	Healthy Women	[9]
Trough values below IC95 in 11% of samples	Healthy Women	[10]
Vaginal Tissue	Tissue-to-plasma ratio on PrEP: 0.9	HIV-negative Females	[11]
Rectal Tissue	3.6-fold higher than vaginal tissue	HIV-negative Females	[11]
Tissue-to-plasma ratio on PrEP: 13	HIV-negative Females	[11]
Cervicovaginal Fluid (CVF)	Median CVF:blood plasma ratio: 2.3	HIV-infected Women	[12]
Rectal Fluid (RF)	98.1-fold higher than vaginal fluid	HIV-negative Females	[11]
Saliva	Approx. 4% of plasma concentrations	HIV-negative Individuals	[11]

IC95 (95% inhibitory concentration) for wild-type HIV is approximately 14.6 ng/mL.[10]

Table 2: Raltegravir Pharmacokinetic Parameters in Humanized Mice

Compartment	Cmax (ng/g or ng/mL)	Ctrough (ng/g or ng/mL)	AUC0-24h (ng/gh or ng/mLh)	Tissue:Plasma AUC Ratio	Citation
Plasma	-	3.6	5,510 (AUC0-48h)	-	[3]
Vaginal Tissue	12-fold higher than plasma	3.2	28,172	6.0	[3]
Rectal Tissue	4-fold higher than plasma	5.5	39,742	8.5	[3]
Intestinal Tissue	40-fold higher than plasma	5-fold higher than plasma	135,610	29.0	[3]

Table 3: Typical Validation Parameters for LC-MS/MS Quantification of Raltegravir

Parameter	Typical Range	Matrix	Citation
Linearity Range	0.02 - 20 ng/mL	Tissue Homogenate	[2]
5 - 5000 ng/mL	Plasma	[2]
0.1 - 100 ng/mL	Rectal Fluid	[2]
0.0023 - 9.2 ng/mL	Cell Extracts	[13]
Precision (%CV)	< 15%	Cell Extracts	[13]
1.1 - 12.6%	Cervicovaginal Fluid	[14]
Accuracy (% Deviation)	< ±1.2%	Plasma	[4]
1.2 - 11.0%	Cervicovaginal Fluid	[14]
Extraction Recovery	75 - 83%	Plasma	[4]
> 91%	Plasma	[4]

IV. Visualized Workflows

The following diagrams illustrate the key experimental workflows for measuring Raltegravir concentration in mucosal tissues.

Caption: Workflow for Raltegravir quantification in mucosal tissues.

Caption: LC-MS/MS analytical workflow for Raltegravir detection.

References

• 1. Pharmacokinetic/pharmacodynamic investigation of raltegravir with or without lamivudine in the context of HIV-1 pre-exposure prophylaxis (PrEP) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cervicovaginal and Rectal Fluid as a Surrogate Marker of Antiretroviral Tissue Concentration: Implications for Clinical Trial Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mucosal Tissue Pharmacokinetics of the Integrase Inhibitor Raltegravir in a Humanized Mouse Model: Implications for HIV Pre-Exposure Prophylaxis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijprajournal.com [ijprajournal.com]
• 5. ijpar.com [ijpar.com]
• 6. A novel ultrasensitive LC-MS/MS assay for quantification of intracellular raltegravir in human cell extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. wjpps.com [wjpps.com]
• 8. researchgate.net [researchgate.net]
• 9. Correlation between Plasma, Intracellular, and Cervical Tissue Levels of Raltegravir at Steady-State Dosing in Healthy Women - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Correlation between plasma, intracellular, and cervical tissue levels of raltegravir at steady-state dosing in healthy women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. scispace.com [scispace.com]
• 13. A novel ultrasensitive LC-MS/MS assay for quantification of intracellular raltegravir in human cell extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Quantifying the HIV-1 integrase inhibitor raltegravir in female genital tract secretions using high-performance liquid chromatography with ultraviolet detection - PMC [pmc.ncbi.nlm.nih.gov]

Designing and Implementing Long-Term Efficacy Studies for Raltegravir-Based HIV Treatment Regimens: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for designing and implementing long-term efficacy studies of HIV treatment regimens containing the integrase strand transfer inhibitor, Raltegravir. It includes detailed application notes, experimental protocols for key assays, and illustrative diagrams to guide the research process.

Introduction to Raltegravir and Long-Term Efficacy

Designing Long-Term Efficacy Studies

A robust long-term efficacy study for a Raltegravir-based regimen should be meticulously designed to assess key virological, immunological, and safety endpoints over an extended period, typically ranging from 96 to 240 weeks.[1][6][9]

2.1. Study Design and Phases

Long-term studies often begin as randomized, double-blind, placebo-controlled trials, which may then transition into an open-label extension phase where all participants receive the active drug.[5][6][9] This design allows for rigorous initial assessment of efficacy and safety against a comparator, followed by the collection of long-term data in a broader patient population.

2.2. Patient Population

Studies should include diverse patient populations, including:

• Treatment-Naive Patients: Individuals who have not previously received antiretroviral therapy (ART).

• Treatment-Experienced Patients: Individuals who have received prior ART and may have developed resistance to other drug classes.[10]

• Inclusion of varied demographics (gender, race) is crucial to assess efficacy and safety across different populations.[11]

2.3. Key Efficacy and Safety Endpoints

Primary Efficacy Endpoints:

• Proportion of patients with plasma HIV-1 RNA levels below a certain threshold (e.g., <50 copies/mL) at specified time points (e.g., week 48, 96, 156, 240).[1][5][6][9]

Secondary Efficacy Endpoints:

• Change from baseline in CD4+ T-cell count.[9]

• Time to virologic failure and the emergence of drug resistance.[9][12]

Safety and Tolerability Endpoints:

• Incidence and severity of adverse events, including both common side effects (e.g., headache, nausea, diarrhea) and rare but serious reactions (e.g., rhabdomyolysis, severe skin reactions).[1]

• Changes in laboratory parameters (e.g., liver enzymes, creatine (B1669601) phosphokinase).[13]

• Long-term health outcomes, such as the incidence of AIDS-defining and non-AIDS-defining malignancies and cardiovascular events.[14]

Quantitative Data Summary

The following tables summarize long-term efficacy data from key clinical trials of Raltegravir-based regimens.

Table 1: Virologic Suppression in Treatment-Naive Patients (STARTMRK Study)

Timepoint	Raltegravir Regimen (% with HIV-1 RNA <50 copies/mL)	Efavirenz Regimen (% with HIV-1 RNA <50 copies/mL)
Week 48	86.1%	Not explicitly stated in provided context
Week 96	81%	Not explicitly stated in provided context
Week 156	Statistically non-inferior to efavirenz	Not explicitly stated in provided context
Week 192	Superior to efavirenz	Not explicitly stated in provided context
Week 240	71%	61.3%

Data from the STARTMRK study.[1]

Table 2: Virologic Suppression in Treatment-Experienced Patients (BENCHMRK Studies)

Timepoint	Raltegravir + Optimized Background Therapy (% with HIV-1 RNA <50 copies/mL)	Placebo + Optimized Background Therapy (% with HIV-1 RNA <50 copies/mL)
Week 48	62.1%	Not explicitly stated in provided context
Week 96	57%	Not explicitly stated in provided context
Week 156	51%	22%
Week 240	42% (of all initially assigned to Raltegravir)	Not applicable (patients offered open-label Raltegravir)

Combined data from the BENCHMRK-1 and BENCHMRK-2 studies.[5][7]

Table 3: Immunologic Response in Long-Term Studies

Study Population	Timepoint	Mean Change from Baseline in CD4+ Cell Count (cells/µL)
Treatment-Experienced (Protocol 005)	Week 96	+104
Treatment-Experienced (BENCHMRK)	Week 156	+164
Treatment-Experienced (BENCHMRK)	Week 240	+183

Data from Protocol 005 and the BENCHMRK studies.[5][9]

Experimental Protocols

Detailed and standardized experimental protocols are critical for the accuracy and reproducibility of long-term efficacy studies.

4.1. Protocol for HIV-1 RNA Quantification (Viral Load)

This protocol is based on real-time polymerase chain reaction (RT-PCR) technology, a standard method for quantifying HIV-1 RNA in plasma.

Objective: To accurately measure the number of HIV-1 RNA copies per milliliter of plasma.

Principle: This method involves three main steps: 1) extraction of HIV-1 RNA from plasma, 2) reverse transcription of the viral RNA into complementary DNA (cDNA), and 3) amplification of the cDNA using real-time PCR with fluorescent probes for detection and quantification.[2][11][14] A known quantity of an internal quantitation standard is added to each sample to control for variations in extraction and amplification efficiency.[14]

Materials:

• Commercially available HIV-1 viral load assay kit (e.g., COBAS® AmpliPrep/COBAS® TaqMan® HIV-1 Test, v2.0).

• Automated nucleic acid extraction instrument (e.g., COBAS® AmpliPrep).

• Real-time PCR instrument (e.g., COBAS® TaqMan® Analyzer).

• EDTA or ACD anti-coagulated plasma samples.

• Pipettes and sterile, nuclease-free pipette tips.

• Microcentrifuge tubes.

Procedure:

• Sample Preparation: a. Collect whole blood in EDTA or ACD tubes. b. Separate plasma by centrifugation at 800-1600 x g for 20 minutes at room temperature.[12] c. Plasma should be processed or frozen at -70°C or colder if not tested immediately.[12] d. If frozen, thaw plasma samples at room temperature and vortex for 10-15 seconds before use.

• Automated RNA Extraction (using COBAS® AmpliPrep or similar): a. Follow the manufacturer's instructions for loading plasma samples, controls, and reagents onto the instrument. b. The instrument will automatically perform lysis of the virus, binding of RNA to magnetic silica (B1680970) particles, washing to remove inhibitors, and elution of the purified RNA.

• Real-Time RT-PCR (using COBAS® TaqMan® Analyzer or similar): a. The purified RNA is automatically transferred to the real-time PCR instrument. b. The instrument performs reverse transcription to synthesize cDNA from the RNA template. c. This is followed by PCR amplification of a specific target region in the HIV-1 genome. d. The increase in fluorescence from the probe is measured in real-time, allowing for the quantification of the initial amount of HIV-1 RNA.

• Data Analysis: a. The instrument's software automatically calculates the HIV-1 RNA concentration in copies/mL by comparing the sample's amplification signal to that of the internal quantitation standard.

4.2. Protocol for CD4+ T-Cell Enumeration

This protocol describes the use of flow cytometry for the absolute quantification of CD4+ T-lymphocytes.

Objective: To determine the number of CD4+ T-cells per microliter of whole blood.

Principle: Flow cytometry measures the physical and chemical characteristics of cells as they pass one by one through a laser beam. In this assay, whole blood is incubated with fluorescently labeled monoclonal antibodies that specifically bind to cell surface antigens (CD4 and CD45). A lysing agent is added to remove red blood cells. The stained white blood cells are then analyzed on a flow cytometer. Lymphocytes are identified based on their CD45 expression and side scatter properties. The percentage of lymphocytes that are CD4+ is then determined. For single-platform technology, beads of a known concentration are added to the sample, allowing for the direct calculation of the absolute CD4+ T-cell count.

Materials:

• Flow cytometer (e.g., FACSCalibur™).

• Monoclonal antibodies: anti-CD4 (labeled with a fluorochrome like PE) and anti-CD45 (labeled with a fluorochrome like PerCP).

• Lysing solution (e.g., FACSLysing solution).

• Counting beads (for single-platform technology).

• Whole blood collected in K3EDTA, ACD, or heparin tubes.

• Polystyrene tubes (12 x 75 mm).

• Pipettes and tips.

Procedure:

• Sample Collection and Handling: a. Collect 3-4 mL of whole blood in a lavender top (EDTA) tube.[15] b. Mix the blood gently by inverting the tube 6-8 times. c. Samples should be stored and transported at ambient temperature (20-25°C) and processed within 48 hours of collection.[16]

• Staining: a. Pipette 50 µL of well-mixed whole blood into a polystyrene tube. b. Add the pre-determined optimal volume of anti-CD4 and anti-CD45 monoclonal antibodies. c. Gently mix and incubate for 20 minutes at room temperature in the dark.[3]

• Lysis: a. Add 450 µL of lysing solution to the tube. b. Mix gently and incubate for 15 minutes at room temperature in the dark.[3]

• Flow Cytometric Analysis: a. Acquire and analyze the sample on the flow cytometer according to the manufacturer's instructions. b. Use software (e.g., CellQuest) to gate on the lymphocyte population based on CD45 and side scatter characteristics. c. Within the lymphocyte gate, determine the percentage of cells that are positive for CD4.

• Data Calculation (Single-Platform Technology): a. The absolute CD4+ T-cell count (cells/µL) is calculated by the instrument's software using the ratio of CD4+ T-cell events to bead events and the known concentration of the beads.

4.3. Protocol for HIV-1 Integrase Genotypic Resistance Testing

This protocol outlines the steps for identifying mutations in the HIV-1 integrase gene that may confer resistance to Raltegravir. This is typically performed using Sanger sequencing.

Objective: To determine the nucleotide sequence of the HIV-1 integrase gene to identify drug resistance mutations.

Principle: This method involves: 1) extracting viral RNA from a patient's plasma sample, 2) amplifying the integrase gene region of the pol gene using reverse transcription PCR (RT-PCR) followed by a nested PCR, 3) sequencing the amplified PCR product using the Sanger dideoxy method, and 4) comparing the patient's viral sequence to a wild-type reference sequence to identify mutations.[5][17][18]

Materials:

• HIV-1 Genotyping Kit (e.g., Applied Biosystems HIV-1 Genotyping Kit with Integrase).

• Viral RNA extraction kit (e.g., MagMAX Viral/Pathogen Nucleic Acid Isolation Kit).

• Thermal cycler.

• PCR purification kit.

• Sanger sequencing platform (e.g., 3500xL Dx Genetic Analyzer).

• Plasma sample with a viral load preferably >500-1000 copies/mL.[13]

Procedure:

• Viral RNA Extraction: a. Extract viral RNA from plasma using a validated kit according to the manufacturer's instructions.

• RT-PCR and Nested PCR: a. Perform a one-step RT-PCR to reverse transcribe the viral RNA and amplify the pol gene region containing the integrase gene. b. Use the product from the first PCR as a template for a second, nested PCR to specifically amplify the integrase gene. This increases the sensitivity and specificity of the assay.

• PCR Product Purification: a. Purify the nested PCR product to remove primers, dNTPs, and other reaction components that could interfere with sequencing.

• Cycle Sequencing: a. Perform cycle sequencing using the purified PCR product as a template, sequencing primers (forward and reverse), and fluorescently labeled dideoxynucleotide triphosphates (ddNTPs).

• Sequence Analysis: a. Run the sequencing products on an automated DNA sequencer. b. The resulting sequence data is assembled and edited. c. The patient's integrase sequence is compared to a wild-type HIV-1 reference sequence. d. The sequence is analyzed for known resistance mutations using a curated database, such as the Stanford University HIV Drug Resistance Database.[19]

Mandatory Visualizations

References

• 1. prepwatch.org [prepwatch.org]
• 2. fda.gov [fda.gov]
• 3. apjai-journal.org [apjai-journal.org]
• 4. Laboratory guidelines for enumeration CD4 T lymphocytes in the context of HIV/AIDS (‎revised version 2009)‎ [who.int]
• 5. Genotyping of HIV-1 to Detect Drug Resistance | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. dovepress.com [dovepress.com]
• 7. media.tghn.org [media.tghn.org]
• 8. hiv.guidelines.org.au [hiv.guidelines.org.au]
• 9. Guidelines for the Performance of CD4+ T-Cell Determinations in Persons with Human Immunodeficiency Virus Infection [cdc.gov]
• 10. 1997 Revised Guidelines for Performing CD4+ T-Cell Determinations in Persons Infected with Human Immunodeficiency Virus (HIV) [cdc.gov]
• 11. extranet.who.int [extranet.who.int]
• 12. hivresearch.org [hivresearch.org]
• 13. Laboratory Testing: Drug-Resistance Testing | NIH [clinicalinfo.hiv.gov]
• 14. aphl.org [aphl.org]
• 15. T cell subsets CD3/CD4/CD8, counts | Laboratory Test Guide | Dept. of Laboratory Medicine & Pathology | UW Medicine [dlmp.uw.edu]
• 16. naco.gov.in [naco.gov.in]
• 17. Genotyping of HIV-1 to Detect Drug Resistance | Thermo Fisher Scientific - HK [thermofisher.com]
• 18. Sanger Sequencing as the Routine Genotyping Method for Testing HIV Drug Resistance Mutations - AdvancedSeq [advancedseq.com]
• 19. 1950 - HIV 1 Integrase Genotyping | Clinical | Eurofins-Viracor [eurofins-viracor.com]

Raltegravir: A Versatile Tool for Probing HIV Replication and Drug Resistance

Application Notes and Protocols for Researchers

Raltegravir (B610414) (Isentress®), the first clinically approved HIV-1 integrase strand transfer inhibitor (INSTI), has become an indispensable tool in virology research.[1][2][3][4] Its high potency and specific mechanism of action make it an ideal compound for studying the intricacies of HIV-1 integration, evaluating novel antiretroviral agents, and investigating the emergence of drug resistance. This document provides detailed application notes and protocols for the use of Raltegravir as a tool compound in various virology experiments.

Mechanism of Action

Raltegravir targets the HIV-1 integrase (IN), a key viral enzyme responsible for inserting the viral DNA into the host cell's genome.[1][2][3][5] Specifically, Raltegravir inhibits the strand transfer step of integration, where the processed viral DNA ends are covalently joined to the host DNA.[1][5] It achieves this by chelating the two magnesium ions within the catalytic site of the integrase enzyme, effectively blocking the binding of host DNA.[1][6] This targeted action prevents the establishment of a persistent proviral state, a crucial step in the HIV replication cycle.[1][5]

Caption: Mechanism of Raltegravir in the HIV replication cycle.

Quantitative Data Summary

Raltegravir exhibits potent activity against a wide range of HIV-1 isolates, including those resistant to other antiretroviral drug classes.[7] Its efficacy is demonstrated by low nanomolar concentrations required for inhibition in both enzymatic and cell-based assays.

Assay Type	Parameter	Value	Virus/System	Reference
Enzymatic Assay	IC50	2 - 7 nM	Recombinant HIV-1 Integrase	[1][7]
Cell-Based Assay	IC95	19 - 31 nM	HIV-1 infected cells	[1]
Cell-Based Assay	EC50	1.4 - 2.0 nM	HIV-1 infected MT-4 cells	[8]
Cell-Based Assay	EC50	4.9 ± 2.4 nM	HIV-1 NL4-3	[9]
Cell-Based Assay	EC50	10.1 ± 6.2 nM	HIV-1 MVP5180-91 (Group O)	[9]
Cell-Based Assay	EC50	5.63 ± 3.91 nM	HTLV-1	[10]

Experimental Protocols

HIV-1 Integrase Strand Transfer Inhibition Assay (Cell-Free)

This assay measures the ability of a compound to inhibit the strand transfer activity of purified recombinant HIV-1 integrase.

Materials:

• Purified recombinant HIV-1 integrase

• Oligonucleotide substrates mimicking the viral DNA ends (donor DNA)

• Target DNA (e.g., supercoiled plasmid)

• Raltegravir (or other test compounds)

• Assay buffer (e.g., 25 mM Bis-Tris propane-HCl pH 7.45, 125 mM NaCl, 5 mM MgSO4, 4 µM ZnCl2, 10 mM DTT)

• Reaction stop solution (e.g., 25 mM EDTA, 0.5% SDS)

• Detection system (e.g., quantitative PCR, gel electrophoresis)

Protocol:

• Prepare serial dilutions of Raltegravir in the assay buffer.

• In a reaction tube, combine the assay buffer, donor DNA, and target DNA.

• Add the diluted Raltegravir or a vehicle control.

• Initiate the reaction by adding the purified HIV-1 integrase.

• Incubate the reaction at 37°C for a defined period (e.g., 1 hour).

• Stop the reaction by adding the stop solution.

• Analyze the products of the strand transfer reaction using a suitable detection method. For qPCR, specific primers can be used to quantify the integration products.[8]

• Calculate the IC50 value by plotting the percentage of inhibition against the log of the Raltegravir concentration.

Caption: Workflow for an HIV-1 Integrase Inhibition Assay.

HIV-1 Replication Assay (Cell-Based)

This assay determines the antiviral activity of Raltegravir in a cell culture system.

Materials:

• HIV-1 permissive cell line (e.g., MT-4, CEM-SS, TZM-bl)

• HIV-1 virus stock (e.g., NL4-3, IIIB)

• Raltegravir

• Cell culture medium

• Reagents for quantifying viral replication (e.g., p24 ELISA kit, luciferase assay reagents)

Protocol:

• Seed the target cells in a 96-well plate.

• Prepare serial dilutions of Raltegravir in cell culture medium.

• Add the diluted Raltegravir or a vehicle control to the cells.

• Infect the cells with a known amount of HIV-1 virus stock.

• Incubate the plate at 37°C in a CO2 incubator for a period of time (e.g., 3-7 days).

• After incubation, collect the cell supernatant or lyse the cells, depending on the readout.

• Quantify viral replication using a suitable method, such as measuring the p24 antigen concentration in the supernatant by ELISA or measuring luciferase activity in cell lysates for TZM-bl cells.[11]

• Calculate the EC50 value by plotting the percentage of inhibition of viral replication against the log of the Raltegravir concentration.

Caption: Workflow for an HIV-1 Replication Assay.

In Vitro Selection of Raltegravir-Resistant HIV-1

This protocol describes the process of generating HIV-1 variants with reduced susceptibility to Raltegravir in cell culture.

Materials:

• HIV-1 permissive cell line

• Wild-type HIV-1 virus stock

• Raltegravir

• Cell culture medium

• Reagents for monitoring viral replication (e.g., p24 ELISA kit)

• Reagents for sequencing the integrase gene

Protocol:

• Infect a culture of permissive cells with wild-type HIV-1.

• Add Raltegravir at a concentration that partially suppresses viral replication (e.g., near the EC50).

• Monitor the culture for signs of viral replication (e.g., syncytia formation, increasing p24 levels).

• When viral replication rebounds, harvest the cell supernatant containing the progeny virus.

• Use the harvested virus to infect a fresh culture of cells in the presence of a higher concentration of Raltegravir.

• Repeat this process of dose escalation for several passages.

• Once a virus population capable of replicating in high concentrations of Raltegravir is established, isolate the viral RNA.

• Perform reverse transcription PCR (RT-PCR) to amplify the integrase gene.

• Sequence the amplified integrase gene to identify mutations associated with Raltegravir resistance. Common resistance pathways involve mutations at residues N155, Q148, and Y143.[1][12][13][14]

Caption: Workflow for selecting Raltegravir-resistant HIV-1.

Conclusion

Raltegravir's well-defined mechanism of action and potent antiviral activity make it an invaluable research tool. The protocols outlined in this document provide a framework for utilizing Raltegravir to investigate fundamental aspects of HIV-1 replication, screen for novel antiretroviral compounds, and study the molecular basis of drug resistance. By employing these standardized methods, researchers can generate reliable and reproducible data, contributing to a deeper understanding of HIV-1 virology and the development of next-generation therapies.

References

• 1. Raltegravir: molecular basis of its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Raltegravir: molecular basis of its mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Raltegravir - Wikipedia [en.wikipedia.org]
• 4. Merck & Co. - Wikipedia [en.wikipedia.org]
• 5. What is the mechanism of Raltegravir Potassium? [synapse.patsnap.com]
• 6. Raltegravir in HIV-1 infection: Safety and Efficacy in Treatment-naïve Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Raltegravir: first in class HIV integrase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. Phenotypic susceptibility of HIV-2 to raltegravir: integrase mutations Q148R and N155H confer raltegravir resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cell Culture Evaluation Hints Widely Available HIV Drugs Are Primed for Success if Repurposed for HTLV-1 Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Stage-Dependent Inhibition of HIV-1 Replication by Antiretroviral Drugs in Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Resistance to the HIV-Integrase Inhibitor Raltegravir: Analysis of Protocol 005, a Phase 2 Study in Patients with Triple-Class Resistant HIV-1 Infection [natap.org]
• 13. Patterns of resistance development with integrase inhibitors in HIV - PMC [pmc.ncbi.nlm.nih.gov]
• 14. HIV resistance to raltegravir | springermedicine.com [springermedicine.com]

Technical Notes & Optimization

Technical Support Center: Raltegravir Resistance in HIV-1 Integrase

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on identifying Raltegravir (B610414) resistance mutations in HIV-1 integrase.

Frequently Asked Questions (FAQs)

Q1: What are the primary resistance mutations to Raltegravir in HIV-1 integrase?

A1: Resistance to Raltegravir is primarily associated with mutations in three main pathways within the HIV-1 integrase gene.[1][2] These pathways are initiated by one of the following primary mutations:

• N155H pathway: This is often one of the first mutations to emerge.[3][4]

• Q148R/H/K pathway: These mutations often appear later and can confer higher levels of resistance.[1][3]

• Y143R/C pathway: This is another significant pathway for the development of resistance.[1][2]

It is important to note that these primary mutation pathways are generally mutually exclusive and seem to evolve on distinct viral genomes.[1]

Q2: What are secondary resistance mutations and why are they important?

A2: Secondary mutations arise after a primary resistance mutation has occurred. While primary mutations can reduce the susceptibility of the virus to Raltegravir, they can also sometimes impair the virus's ability to replicate (viral fitness).[2][4] Secondary mutations can:

• Increase the level of resistance: They often work in conjunction with primary mutations to further decrease the effectiveness of Raltegravir.[1][3]

• Compensate for loss of viral fitness: They can help the virus replicate more efficiently, overcoming the negative impact of the primary mutation.[2][4]

Common secondary mutations associated with the primary pathways include L74M, E92Q, and T97A for the N155H pathway, and E138A/K or G140A/S for the Q148R/H/K pathway.[1]

Q3: How do Raltegravir resistance mutations affect the drug's efficacy?

A3: Raltegravir resistance mutations alter the binding site of the drug on the HIV-1 integrase enzyme.[1] This change in the enzyme's structure reduces the ability of Raltegravir to block the strand transfer reaction, which is a critical step in the integration of the viral DNA into the host cell's genome.[5] The reduced binding affinity leads to a decrease in the drug's inhibitory effect, allowing the virus to continue to replicate even in the presence of the drug. Molecular dynamics simulations suggest that these mutations can reduce the flexibility of the integrase active site, thereby restricting Raltegravir's access.[6]

Troubleshooting Guides

Issue 1: Unexpectedly low or no amplification of the integrase gene during PCR for genotypic testing.

• Possible Cause 1: Low viral load in the sample.

  • Troubleshooting Step: Confirm the viral load of the plasma sample. Genotypic resistance testing is generally recommended for plasma viral loads above 500-1000 copies/mL to ensure successful amplification.[7][8] If the viral load is low, consider concentrating the virus from a larger plasma volume.

• Possible Cause 2: Primer mismatch due to high genetic diversity of HIV-1.

  • Troubleshooting Step: If you suspect primer mismatch, especially when working with non-B subtypes, perform a sequence alignment of your primers with a reference panel of diverse HIV-1 integrase sequences. Consider using a cocktail of primers or designing new primers based on conserved regions of the integrase gene.

• Possible Cause 3: Presence of PCR inhibitors in the extracted RNA.

  • Troubleshooting Step: Re-purify the RNA sample using a different extraction kit or include an extra washing step. You can also perform a dilution series of your RNA template to dilute out potential inhibitors.

Issue 2: Discrepancy between genotypic and phenotypic resistance results.

• Possible Cause 1: Presence of minor viral variants.

  • Troubleshooting Step: Standard Sanger sequencing may not detect resistant variants that are present at a low frequency (less than 20% of the viral population).[7] Consider using more sensitive techniques like next-generation sequencing (NGS) to identify low-frequency resistance mutations that may be contributing to phenotypic resistance.

• Possible Cause 2: Complex interactions between multiple mutations.

  • Troubleshooting Step: The phenotypic effect of a combination of mutations may not be simply additive. Consult a comprehensive HIV drug resistance database (e.g., Stanford University HIV Drug Resistance Database) to interpret the potential impact of the specific combination of mutations identified in your sample.[9]

• Possible Cause 3: Issues with the phenotypic assay.

  • Troubleshooting Step: Ensure that the recombinant viruses used in the phenotypic assay were correctly generated and that the integrase gene was inserted without any unintended mutations. Verify the IC50 of your wild-type control virus to ensure the assay is performing as expected.

Data Presentation

Table 1: Fold Change in Raltegravir IC50 for Common Resistance Mutations

Primary Mutation	Secondary Mutation(s)	Fold Change in IC50 (approximate)
N155H	-	10 - 32
Q148H/R/K	-	5 - 100
Y143R/C	-	>10
N155H	E92Q	>150
N155H	L74M	28
Q148H	G140S	>100 - 1436
Q148R/H/K	G140S/A	>100

Data compiled from multiple sources.[1][3][7][9] The exact fold change can vary depending on the viral background and the specific assay used.

Experimental Protocols

Genotypic Resistance Assay Workflow

A typical workflow for identifying Raltegravir resistance mutations using Sanger sequencing involves the following steps:

• Viral RNA Extraction: Isolate viral RNA from patient plasma.

• Reverse Transcription and PCR (RT-PCR): Convert the viral RNA into cDNA and then amplify the full-length integrase gene using specific primers.

• PCR Product Purification: Purify the amplified DNA to remove primers and other contaminants.

• Sanger Sequencing: Sequence the purified PCR product.

• Sequence Analysis: Align the obtained sequence with a wild-type HIV-1 integrase reference sequence to identify mutations.

Phenotypic Resistance Assay Workflow

This assay measures the concentration of Raltegravir required to inhibit viral replication by 50% (IC50).

• Generation of Recombinant Viruses: Clone the patient-derived integrase gene into a laboratory-adapted HIV-1 molecular clone that lacks its own integrase gene.

• Virus Production: Transfect the recombinant plasmid into a suitable cell line to produce viral particles.

• Infection of Target Cells: Infect target cells (e.g., TZM-bl cells) with the recombinant virus in the presence of serial dilutions of Raltegravir.

• Quantification of Viral Replication: After a set incubation period, measure viral replication, often through a reporter gene assay (e.g., luciferase or β-galactosidase).

• IC50 Calculation: Determine the IC50 value by plotting the percentage of viral inhibition against the drug concentration. The fold change in resistance is calculated by dividing the IC50 of the mutant virus by the IC50 of the wild-type virus.

Mandatory Visualization

Caption: Evolutionary pathways of Raltegravir resistance in HIV-1 integrase.

Caption: Workflow for genotypic analysis of Raltegravir resistance.

References

• 1. HIV resistance to raltegravir - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HIV-1 Integrase Inhibitor Resistance and Its Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of Raltegravir Resistance Mutations in HIV-1 Integrase on Viral Fitness - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of raltegravir resistance mutations in HIV-1 integrase on viral fitness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Single Mutations in HIV Integrase Confer High-Level Resistance to Raltegravir in Primary Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reduced HIV-1 integrase flexibility as a mechanism for raltegravir resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 9.4 Resistance tests and interpreting test results | HIV i-Base [i-base.info]
• 8. Laboratory Testing: Drug-Resistance Testing | NIH [clinicalinfo.hiv.gov]
• 9. HIV Drug Resistance Database [hivdb.stanford.edu]

Technical Support Center: Overcoming Raltegravir Virologic Failure in Clinical Research

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering Raltegravir (B610414) virologic failure in clinical research settings.

Frequently Asked Questions (FAQs)

Q1: What defines virologic failure to a Raltegravir-containing regimen in a clinical research context?

A1: Virologic failure is generally defined as the inability to achieve or maintain a plasma HIV-1 RNA level below 200 copies/mL.[1][2][3] Specifically, it can be characterized as:

• Incomplete virologic response: Two consecutive plasma HIV-1 RNA levels above 200 copies/mL after 24 weeks on a Raltegravir-based regimen.[3]

• Virologic rebound: Confirmed HIV-1 RNA level of ≥200 copies/mL after prior suppression.[4]

It is crucial to confirm a single detectable viral load with a second test before confirming virologic failure.

Q2: What are the primary causes of Raltegravir virologic failure?

A2: The primary causes include:

• Emergence of HIV-1 integrase resistance mutations: This is a major cause of treatment failure. Raltegravir, a first-generation integrase strand transfer inhibitor (INSTI), has a relatively low genetic barrier to resistance.[5][6]

• Poor adherence to the treatment regimen: Suboptimal adherence can lead to sub-therapeutic drug concentrations, allowing for viral replication and the potential selection of drug-resistant variants.[1][7]

• Pre-existing or transmitted drug resistance: Although rare for integrase inhibitors, transmitted resistance can occur.[8] Low-frequency pre-existing resistance mutations may also be present and selected for under drug pressure.[9]

• Pharmacokinetic factors: Drug-drug interactions or issues with drug absorption can lead to lower than expected Raltegravir concentrations.[3]

Q3: Which genetic mutations are most commonly associated with Raltegravir resistance?

A3: Raltegravir resistance primarily develops through three main genetic pathways involving mutations in the HIV-1 integrase gene.[10] These include:

• Primary mutations: These mutations directly confer resistance to Raltegravir. The most common pathways are initiated by mutations at codons N155, Q148, or Y143.[10][11]

  • N155H is often the first to emerge.[10][12]

  • Q148H/K/R mutations, often in combination with G140S/A, can lead to higher levels of resistance.[12][13]

  • Y143C/R mutations are also a recognized pathway to resistance.[11][12]

• Secondary mutations: These mutations often emerge after primary mutations and can increase the level of resistance or compensate for a loss of viral fitness caused by the primary mutations.[10][11][12] Examples include L74M, E92Q, and T97A.[11][12]

Q4: How does resistance to Raltegravir impact susceptibility to other integrase inhibitors?

A4: There is significant cross-resistance between Raltegravir and the other first-generation INSTI, Elvitegravir.[11] Viruses with resistance to Raltegravir or Elvitegravir often remain susceptible to second-generation INSTIs like Dolutegravir and Bictegravir.[6] However, certain mutational patterns, particularly those involving Q148 in combination with other mutations, can reduce the susceptibility to Dolutegravir.[14]

Q5: What is the recommended course of action when Raltegravir virologic failure is suspected in a research participant?

A5: The recommended steps are:

• Confirm virologic failure: Repeat the HIV-1 RNA viral load test to confirm the result.

• Assess adherence: Conduct a thorough adherence assessment with the participant.

• Perform drug resistance testing: It is crucial to perform genotypic resistance testing while the participant is still on the failing regimen, or within 4 weeks of discontinuation, to identify resistance mutations in the integrase gene, as well as in the protease and reverse transcriptase genes.[3]

• Review treatment history: A comprehensive review of the participant's past and present antiretroviral therapy is essential.

• Select a new regimen: Based on the resistance test results and treatment history, a new, effective regimen should be chosen. This typically involves at least two, and preferably three, fully active drugs.[15]

Troubleshooting Guides

Issue 1: Virologic failure is confirmed, but no resistance mutations are detected in the integrase gene.

Possible Cause	Troubleshooting Steps
Suboptimal Adherence	1. Engage in a non-judgmental discussion with the participant about their adherence patterns. 2. Utilize adherence-enhancing tools such as pillboxes, mobile apps, and adherence counseling. 3. If adherence is identified as the primary issue, re-educate the participant on the importance of adherence and consider re-challenging with the same regimen under close monitoring.
Pharmacokinetic Issues	1. Review all concomitant medications, including over-the-counter drugs and supplements, for potential drug-drug interactions that could lower Raltegravir levels. 2. Consider therapeutic drug monitoring (TDM) if available and clinically indicated, although its routine use is not standard practice.[3]
Assay Limitations	1. Standard genotypic tests may not detect minority drug-resistant variants (present at <20% of the viral population).[16] 2. If suspicion of resistance is high, consider using a more sensitive assay like next-generation sequencing (NGS) if available in the research setting.

Issue 2: High-level Raltegravir resistance is detected.

Possible Cause

Troubleshooting Steps

Selection of Resistance Mutations

1. Discontinue the failing Raltegravir-containing regimen. 2. Select a new regimen based on the complete genotypic resistance profile. 3. A second-generation integrase inhibitor, such as Dolutegravir, is often a viable option, potentially at an increased dose depending on the specific mutations present.[6] 4. A boosted protease inhibitor, such as Darunavir, is also a robust option for a subsequent regimen.[17] 5. Ensure the new regimen includes at least two fully active agents.[15]

Quantitative Data Summary

Table 1: Impact of Key Integrase Mutations on Raltegravir Susceptibility

Mutation(s)	Fold Change in Raltegravir IC50 (Approximate)	Notes
N155H	19-fold	Often emerges first.[10][12]
Q148H	7 to 22-fold	A primary resistance pathway.[12]
Q148R	>10-fold	A primary resistance pathway.[9]
Q148K	>10-fold	A primary resistance pathway.[9]
E92Q + N155H	55-fold	Secondary mutation significantly increases resistance.[12]
G140S + Q148H	245-fold	Secondary mutation significantly increases resistance.[12]

Table 2: Frequency of Primary Raltegravir Resistance Mutations in Virologic Failure

Mutation Pathway	Frequency in Patients with Virologic Failure (Approximate)
N155	45% (initially)
Q148	Becomes more dominant over time
Y143	Less frequent
Data derived from the Benchmrk studies.[10]

Experimental Protocols

Genotypic Resistance Testing by Sanger Sequencing

This method identifies drug resistance mutations in the HIV-1 integrase gene.

Methodology:

• Sample Collection and Preparation: Collect whole blood in EDTA tubes. Separate plasma by centrifugation. A minimum viral load of 500-1000 copies/mL is generally required.[14]

• Viral RNA Extraction: Extract HIV-1 RNA from plasma using a commercial kit (e.g., QIAamp Viral RNA Mini Kit).

• Reverse Transcription and PCR Amplification (RT-PCR): Convert the viral RNA to cDNA and amplify the integrase gene region of the pol gene using specific primers.

• PCR Product Purification: Purify the amplified DNA to remove primers and dNTPs.

• Sequencing Reaction: Perform cycle sequencing using fluorescently labeled dideoxynucleotides (ddNTPs).

• Capillary Electrophoresis: Separate the DNA fragments by size on an automated sequencer (e.g., Applied Biosystems 3500xL Dx Genetic Analyzer).[15]

• Data Analysis: Assemble the sequence data and compare it to a wild-type reference sequence to identify mutations. Interpretation of resistance is done using algorithms such as the Stanford University HIV Drug Resistance Database.[14]

Phenotypic Resistance Testing

This assay measures the ability of a patient's virus to replicate in the presence of different concentrations of an antiretroviral drug.

Methodology:

• Sample Collection and Amplification: As with genotypic testing, extract viral RNA from a patient's plasma sample. Amplify the gene of interest (integrase in this case).

• Generation of Recombinant Viruses: Insert the amplified patient-derived integrase gene into a laboratory HIV-1 vector that lacks its own integrase gene but contains a reporter gene (e.g., luciferase).

• Cell Culture and Infection: Transfect permissive cells with the recombinant vectors to produce virus particles. These particles are then used to infect target cells in the presence of serial dilutions of Raltegravir.

• Measure Viral Replication: After a single round of replication (typically 48 hours), measure the expression of the reporter gene (e.g., luciferase activity).[18]

• Data Analysis: Plot the percentage of replication inhibition against the drug concentration to determine the 50% inhibitory concentration (IC50). The fold change in resistance is calculated by dividing the IC50 of the patient's virus by the IC50 of a drug-sensitive wild-type reference virus.[14]

Visualizations

Caption: Mechanism of action of HIV-1 Integrase and inhibition by Raltegravir.

Caption: Experimental workflow for HIV-1 genotypic resistance testing.

References

• 1. Virologic failure after 48 weeks of raltegravir-based regimen in low HIV-1 incidence setting - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hiv.guidelines.org.au [hiv.guidelines.org.au]
• 3. Core Concepts - Evaluation and Management of Virologic Failure - Antiretroviral Therapy - National HIV Curriculum [hiv.uw.edu]
• 4. HIV Resistance Assays - Clinical Guidelines Program [hivguidelines.org]
• 5. researchgate.net [researchgate.net]
• 6. Virologic Failure | NIH [clinicalinfo.hiv.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Primary mutations selected in vitro with raltegravir confer large fold changes in susceptibility to first-generation integrase inhibitors, but minor fold changes to inhibitors with second-generation resistance profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Raltegravir resistance patterns becoming clearer | aidsmap [aidsmap.com]
• 11. HIV resistance to raltegravir - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effect of Raltegravir Resistance Mutations in HIV-1 Integrase on Viral Fitness - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Structure and function of retroviral integrase - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Laboratory Testing: Drug-Resistance Testing | NIH [clinicalinfo.hiv.gov]
• 15. HIV-1 Genotypic Resistance Testing Using Sanger and Next-Generation Sequencing in Adults with Low-Level Viremia in China - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Sanger Sequencing as the Routine Genotyping Method for Testing HIV Drug Resistance Mutations - AdvancedSeq [advancedseq.com]
• 17. Resistance assays - Antiretroviral Resistance in Clinical Practice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. A Novel Phenotypic Drug Susceptibility Assay for Human Immunodeficiency Virus Type 1 - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Raltegravir dosage in combination with UGT1A1 inducers like rifampin

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing raltegravir (B610414) dosage when co-administered with UGT1A1 inducers like rifampin.

Troubleshooting Guides

Issue: Suboptimal Raltegravir Trough Concentrations Despite Dose Adjustment

Scenario: You are conducting a clinical study and observe that even after increasing the raltegravir dose to 800 mg twice daily in the presence of rifampin, the trough plasma concentrations (Cmin or C12) remain lower than expected or desired.

Possible Causes and Troubleshooting Steps:

• Potent UGT1A1 Induction: Rifampin is a strong inducer of UGT1A1, the primary enzyme responsible for raltegravir metabolism.[1][2][3] The standard dose increase to 800 mg twice daily may not fully overcome the induction effect on trough concentrations, although it generally compensates for the overall exposure (AUC).[2][4]

  • Action: Carefully monitor viral loads and treatment response in patients. While trough concentrations may be lower, the increased overall exposure might be sufficient for efficacy. Consider collecting data on clinical outcomes to correlate with the observed pharmacokinetic profiles.

• Genetic Variability in UGT1A1: Polymorphisms in the UGT1A1 gene can influence the extent of enzyme induction and raltegravir metabolism.[5][6] Individuals with certain genotypes may experience more pronounced reductions in raltegravir concentrations.

  • Action: If feasible, perform UGT1A1 genotyping for study participants. Patients with genotypes associated with higher enzyme activity may require more intensive monitoring.

• Adherence to Dosing Regimen: Ensure and document patient adherence to the prescribed raltegravir and rifampin dosage schedule.

  • Action: Implement adherence monitoring strategies, such as patient diaries, pill counts, or electronic monitoring devices.

• Drug-Drug Interactions with Other Concomitant Medications: While raltegravir has a low propensity for drug-drug interactions, it's essential to review all co-administered medications for any potential impact on its pharmacokinetics.[7][8]

  • Action: Conduct a thorough review of all concomitant medications. Use a drug interaction checker and consult relevant literature for any known or potential interactions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended dose adjustment for raltegravir when co-administered with rifampin?

For adult patients, the recommended dose of raltegravir is 800 mg twice daily when given with rifampin.[9][10] This is an increase from the standard dose of 400 mg twice daily.[8]

Q2: How does rifampin affect the pharmacokinetics of raltegravir?

Rifampin induces the UGT1A1 enzyme, leading to increased metabolism of raltegravir and a significant reduction in its plasma concentrations.[1][2] Studies have shown that rifampin can decrease the raltegravir area under the curve (AUC) by approximately 40% and the trough concentration (C12) by about 61% when administered with the standard 400 mg raltegravir dose.[4]

Q3: Does doubling the raltegravir dose to 800 mg twice daily completely normalize its pharmacokinetic profile in the presence of rifampin?

No, not completely. While the 800 mg twice daily dose of raltegravir generally compensates for the effect of rifampin on the overall drug exposure (AUC), it may not fully overcome the reduction in trough concentrations (C12).[2][4] The trough levels might remain at the lower limit of clinical experience, so caution is advised.[2]

Q4: Are there any alternatives to rifampin that have less of an interaction with raltegravir?

Rifabutin (B1679326) is another rifamycin (B1679328) that is a less potent inducer of UGT1A1 compared to rifampin. Co-administration of rifabutin with raltegravir does not appear to alter raltegravir's pharmacokinetics to a clinically meaningful degree, and thus, a dose adjustment for raltegravir may not be necessary.

Q5: What is the role of UGT1A1 genetic polymorphisms in the interaction between raltegravir and rifampin?

Genetic variations in the UGT1A1 gene, such as the UGT1A1*28 allele, can lead to reduced enzyme activity.[5][6] Individuals with genotypes associated with lower UGT1A1 function may have higher baseline raltegravir concentrations.[5] Conversely, the induction effect of rifampin might be more pronounced in individuals with genotypes corresponding to higher UGT1A1 activity. While routine genotyping is not standard practice, it can be a valuable tool in research settings to understand inter-individual variability in drug response.

Data Presentation

Table 1: Pharmacokinetic Parameters of Raltegravir (400 mg) with and without Rifampin (600 mg once daily) in Healthy Subjects (Single Dose Study).

Parameter	Raltegravir 400 mg Alone (Geometric Mean)	Raltegravir 400 mg + Rifampin (Geometric Mean)	Geometric Mean Ratio (90% CI)
AUC0-∞ (ng·h/mL)	7,330	4,390	0.60 (0.39, 0.91)
Cmax (ng/mL)	1,490	929	0.62 (0.37, 1.04)
C12 (ng/mL)	74.9	29.2	0.39 (0.30, 0.51)

Source: Adapted from Wenning et al. (2009).[1][2]

Table 2: Pharmacokinetic Parameters of Raltegravir (800 mg twice daily with Rifampin) vs. Raltegravir (400 mg twice daily alone) in Healthy Subjects (Multiple Dose Study).

Parameter	Raltegravir 400 mg BID Alone (Geometric Mean)	Raltegravir 800 mg BID + Rifampin (Geometric Mean)	Geometric Mean Ratio (90% CI)
AUC0-12 (ng·h/mL)	4,960	6,300	1.27 (0.94, 1.71)
Cmax (ng/mL)	1,220	1,980	1.62 (1.12, 2.33)
C12 (ng/mL)	143	67.2	0.47 (0.36, 0.61)

Source: Adapted from Wenning et al. (2009).[1][2]

Experimental Protocols

Representative Pharmacokinetic Study Protocol

This protocol is a generalized representation based on common methodologies from clinical trials investigating the raltegravir-rifampin interaction.

1. Study Design: An open-label, two-period, fixed-sequence study in healthy adult volunteers.

• Period 1: Administer raltegravir 400 mg twice daily for 4-5 days.

• Washout Period: A washout period of at least 7 days.

• Period 2: Administer rifampin 600 mg once daily for 14-15 days to achieve steady-state induction. On the final days of this period, co-administer raltegravir 800 mg twice daily with rifampin.

2. Pharmacokinetic Sampling: On the final day of each period, collect serial blood samples at the following time points relative to the morning dose of raltegravir: pre-dose (0 h), and at 0.5, 1, 1.5, 2, 3, 4, 6, 8, and 12 hours post-dose.

3. Sample Processing: Collect blood in EDTA-containing tubes. Centrifuge within 30 minutes of collection at 1500 x g for 10 minutes at 4°C to separate plasma. Store plasma samples at -70°C or colder until analysis.

4. Bioanalytical Method for Raltegravir Quantification: Use a validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Sample Preparation: Perform protein precipitation or liquid-liquid extraction of plasma samples.

• Chromatography: Use a C18 reverse-phase column with a suitable mobile phase gradient.

• Detection: Employ a triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive ion mode. Monitor specific precursor-product ion transitions for raltegravir and an internal standard.

• Calibration: The method should be linear over a concentration range relevant for clinical samples (e.g., 5-2500 ng/mL).

5. Pharmacokinetic Analysis: Calculate the following pharmacokinetic parameters using non-compartmental analysis: AUC0-12, Cmax, Tmax, and C12.

UGT1A1 Genotyping Protocol Overview

1. Sample Collection: Collect whole blood in an EDTA tube.

2. DNA Extraction: Extract genomic DNA from whole blood using a commercially available DNA extraction kit according to the manufacturer's instructions.

3. Genotyping Analysis: Analyze the TATA box promoter region of the UGT1A1 gene for the *28 allele (TA)7 repeat polymorphism.

• Method: Polymerase Chain Reaction (PCR) followed by fragment analysis.

• Procedure:

  • Amplify the UGT1A1 promoter region using fluorescently labeled primers.

  • Separate the PCR products by size using capillary electrophoresis.

  • Determine the number of TA repeats based on the fragment size to identify the genotype (1/1, 1/28, or 28/28).

Mandatory Visualization

References

• 1. A conventional LC-MS method developed for the determination of plasma raltegravir concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Validation of an UPLC-MS/MS method for quantitative analysis of raltegravir in human plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. Pharmacokinetic interaction of rifapentine and raltegravir in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. autogenomics.com [autogenomics.com]
• 6. Validation of an electrospray ionization LC-MS/MS method for quantitative analysis of raltegravir, etravirine, and 9 other antiretroviral agents in human plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Effect of Rifampin, a Potent Inducer of Drug-Metabolizing Enzymes, on the Pharmacokinetics of Raltegravir - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of intermittent rifampicin on the pharmacokinetics and safety of raltegravir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. UDP Glucuronosyltransferase 1A1 (UGT1A1) Genotyping | ARUP Laboratories Test Directory [ltd.aruplab.com]

Technical Support Center: Raltegravir Long-Term Treatment Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in long-term treatment studies of Raltegravir (B610414).

Frequently Asked Questions (FAQs)

Q1: What is the expected long-term efficacy of Raltegravir in treatment-experienced patients?

A1: Long-term studies, such as the BENCHMRK 1 and 2 trials, have demonstrated durable antiretroviral and immunological efficacy for Raltegravir in combination with an optimized background therapy (OBT) in treatment-experienced patients with drug-resistant HIV.[1][2] At 96 weeks, 57% of patients receiving Raltegravir achieved an HIV RNA level of less than 50 copies/mL, compared to 26% of those receiving a placebo with OBT.[1] This efficacy was sustained, with 42% of all patients initially assigned to Raltegravir having a viral load of less than 50 copies/mL at 240 weeks.[2][3]

Q2: What are the common adverse events observed during long-term Raltegravir treatment?

A2: Raltegravir is generally well-tolerated in long-term studies.[3][4] The most frequently reported drug-related adverse events of at least moderate intensity include nausea, headache, and diarrhea.[2][3] Other common side effects, regardless of causality, have included nasopharyngitis, fatigue, and pyrexia.[5]

Q3: Are there any serious or long-term safety concerns associated with Raltegravir?

A3: While serious adverse events are rare, they can include severe skin reactions (like Stevens-Johnson syndrome), hypersensitivity reactions, and rhabdomyolysis.[3][5] Some studies have investigated potential long-term effects on bone mineral density and neuropsychiatric events.[5][6][7] Depression, including suicidal ideation and behaviors, has been reported, particularly in patients with a history of psychiatric illness.[5]

Q4: What is the risk of developing resistance to Raltegravir during long-term therapy?

A4: Resistance to Raltegravir can emerge, particularly in patients with ongoing viral replication.[8] The development of resistance is often associated with mutations in the HIV integrase gene at specific codons, primarily Y143, Q148, or N155, often in combination with other secondary mutations.[1][3][9] In the BENCHMRK trials, among patients who experienced virologic failure, 65% had detectable integrase mutations.[1] A novel resistance pathway involving mutations in the HIV envelope protein has also been identified, which can reduce sensitivity to integrase inhibitors.[10]

Q5: How does Raltegravir interact with other medications in a long-term treatment regimen?

A5: Raltegravir has a low potential for drug-drug interactions because it is primarily metabolized by UGT1A1 and does not significantly interact with the cytochrome P450 enzyme system.[3][11] However, strong inducers or inhibitors of UGT1A1 can alter Raltegravir concentrations. For instance, co-administration with the potent UGT1A1 inducer rifampin requires a doubling of the Raltegravir dose.[11] Antacids containing aluminum and magnesium can also reduce the absorption of Raltegravir and should not be administered concurrently.[12]

Troubleshooting Guides

Problem 1: A patient on a long-term Raltegravir-containing regimen is experiencing virologic failure.

Possible Causes and Solutions:

• Non-adherence: Poor adherence is a common cause of virologic failure.

  • Troubleshooting: Assess patient adherence through self-reporting, pill counts, or pharmacy refill records. A change in the dosing schedule from twice daily to once daily has been shown to improve adherence.[13]

• Drug Resistance: The patient may have developed resistance to Raltegravir or other components of their antiretroviral therapy.

  • Troubleshooting: Perform genotypic and phenotypic resistance testing to identify mutations in the HIV integrase gene and other relevant genes.[14] The presence of mutations at codons 143, 148, or 155 is indicative of Raltegravir resistance.[1][3]

• Suboptimal Background Therapy: The optimized background therapy (OBT) may not be sufficiently active against the patient's virus.

  • Troubleshooting: Review the patient's treatment history and baseline resistance profiles to ensure the OBT is appropriately selected. The efficacy of Raltegravir is enhanced when combined with other active agents.[14]

• Drug-Drug Interactions: Concomitant medications may be reducing the effectiveness of Raltegravir.

  • Troubleshooting: Review all current medications for potential interactions. Specifically, inquire about the use of antacids containing aluminum or magnesium, or strong UGT1A1 inducers like rifampin.[11][12]

Problem 2: A patient in a long-term study is reporting neuropsychiatric symptoms.

Possible Causes and Solutions:

• Raltegravir-Associated Side Effect: Neuropsychiatric symptoms such as depression, anxiety, and insomnia have been reported with Raltegravir use, particularly in individuals with a pre-existing psychiatric condition.[5][7][15]

  • Troubleshooting: Conduct a thorough psychiatric evaluation to assess the severity and nature of the symptoms. Monitor the patient closely. In some cases, switching to a different antiretroviral agent may be necessary.[16]

• Immune Reconstitution Inflammatory Syndrome (IRIS): The patient's strengthening immune system may be unmasking a pre-existing opportunistic infection, leading to inflammatory symptoms that could manifest neuropsychiatrically.

  • Troubleshooting: Evaluate for underlying opportunistic infections. Management of IRIS typically involves treating the underlying infection.

Problem 3: A long-term study is showing unexpected changes in bone mineral density (BMD) in the Raltegravir arm.

Possible Causes and Solutions:

• Comparison Group Regimen: The observed changes in BMD may be relative to the comparator arm. Studies have shown that Raltegravir is associated with less bone loss compared to regimens containing tenofovir (B777) disoproxil fumarate (B1241708) (TDF).[6][17][18]

  • Troubleshooting: Analyze the BMD data in the context of the specific drugs used in the comparator regimen. A regimen of lopinavir/ritonavir plus Raltegravir was associated with less bone loss than a regimen of lopinavir/ritonavir plus two or three nucleoside/nucleotide reverse transcriptase inhibitors.[17]

• Baseline Patient Characteristics: Factors such as lower body mass index and longer prior exposure to tenofovir can be independent predictors of bone loss.[6]

  • Troubleshooting: Perform a subgroup analysis to assess the impact of baseline characteristics on BMD changes within the study population.

Data Presentation

Table 1: Long-Term Virologic Efficacy of Raltegravir in Treatment-Experienced Patients (BENCHMRK 1 & 2 Studies)

Timepoint	Raltegravir + OBT (% with HIV RNA <50 copies/mL)	Placebo + OBT (% with HIV RNA <50 copies/mL)
Week 48	62.1%	Not Applicable
Week 96	57%	26%
Week 156	51%	22%
Week 240	42%	Not Applicable

Data compiled from multiple sources.[1][2][3]

Table 2: Common Drug-Related Adverse Events in Long-Term Raltegravir Studies

Adverse Event	Frequency
Nausea	Common
Headache	Common
Diarrhea	Common
Fatigue	Less Common
Dizziness	Less Common
Insomnia	Less Common

Information based on general findings from long-term safety data.[3][5][19]

Experimental Protocols

Protocol: Monitoring for Virologic Failure in a Long-Term Raltegravir Study

• Sample Collection: Collect blood samples for plasma HIV-1 RNA measurement at baseline, weeks 2, 4, 8, 12, 16, and every 8 weeks thereafter.[14]

• Viral Load Quantification: Use a validated assay to quantify plasma HIV-1 RNA levels.

• Definition of Virologic Failure:

  • Lack of Efficacy: A confirmed decrease in plasma viral load from baseline of less than 1.0 log10 copies/mL and a viral load greater than 400 copies/mL.[14]

  • Virologic Relapse: A viral load greater than 400 copies/mL on two consecutive measurements at least one week apart after an initial response with a viral load below 400 copies/mL, OR an increase of more than 1.0 log10 copies/mL above the nadir level on two consecutive measurements at least one week apart.[14]

• Resistance Testing: Upon confirmation of virologic failure, perform genotypic and phenotypic resistance testing on the patient's viral isolates to identify mutations in the integrase gene and other relevant drug resistance mutations.[14]

Visualizations

Caption: Experimental workflow for a long-term Raltegravir clinical trial.

Caption: Development of Raltegravir resistance through integrase mutations.

References

• 1. Long-Term Efficacy and Safety of Raltegravir Combined with Optimized Background Therapy in Treatment-Experienced Patients with Drug-Resistant HIV Infection: Week 96 Results of the BENCHMRK 1 and 2 Phase III Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficacy and safety of raltegravir for treatment of HIV for 5 years in the BENCHMRK studies: final results of two randomised, placebo-controlled trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Long-term efficacy and safety of raltegravir in the management of HIV infection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Long-Term Safety from the Raltegravir Clinical Development Program - PMC [pmc.ncbi.nlm.nih.gov]
• 5. drugs.com [drugs.com]
• 6. Bone mineral density over 96 weeks in adults failing first-line therapy randomized to raltegravir/lopinavir/ritonavir compared with standard second-line therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CNS symptoms common in people taking raltegravir | aidsmap [aidsmap.com]
• 8. Emerging integrase inhibitor resistance mutations in raltegravir-treated HIV-1-infected patients with low-level viremia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. Failure of integrase inhibitor-based regimens may be due to a completely novel form of resistance | aidsmap [aidsmap.com]
• 11. Drug-drug interactions with raltegravir - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Liverpool HIV Interactions [hiv-druginteractions.org]
• 13. Effects of raltegravir formulation change on medication adherence and medication errors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Long-Term Efficacy and Safety of the HIV Integrase Inhibitor Raltegravir in Patients With Limited Treatment Options in a Phase II Study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Large French study examines neuropsychiatric side effects with integrase inhibitors | CATIE - Canada's source for HIV and hepatitis C information [catie.ca]
• 17. Bone mineral density in HIV participants randomized to raltegravir and lopinavir/ritonavir compared with standard second line therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Bone mineral density in HIV participants randomized to raltegravir and lopinavir/ritonavir compared with standard second line therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. What are the side effects of Raltegravir Potassium? [synapse.patsnap.com]

Technical Support Center: Enhancing Raltegravir Bioavailability in Preclinical Research

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for improving the oral bioavailability of Raltegravir (B610414) in animal model studies.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges with Raltegravir's oral bioavailability?

Raltegravir, a Biopharmaceutics Classification System (BCS) Class II drug, exhibits low aqueous solubility, which can lead to poor and variable oral absorption.[1][2] This inherent low solubility is a primary factor contributing to the significant inter- and intra-patient variability observed in its pharmacokinetics.[1]

Q2: What are the key strategies to improve the oral bioavailability of Raltegravir in animal models?

Several formulation strategies have been investigated to enhance the oral bioavailability of Raltegravir. These include:

• Novel Formulations: The use of chewable tablets and granules for oral suspension has demonstrated significantly higher bioavailability compared to standard film-coated tablets.[3]

• Nanoparticle-Based Delivery Systems: Encapsulating Raltegravir into nanoparticles, particularly using a prodrug approach to increase lipophilicity and drug loading, can create intracellular drug reservoirs for sustained release.[4]

• Solubility Enhancement Techniques: Methods such as preparing amorphous solid dispersions with polymers (e.g., Soluplus®) and hot-melt extrusion can improve the dissolution rate of Raltegravir.[1][5]

Q3: How do different oral formulations of Raltegravir compare in terms of bioavailability?

Studies in healthy adults have shown that chewable tablets and granules for oral suspension (GFS) are not bioequivalent to the film-coated tablets and result in higher drug exposure.[3] Compared to the film-coated tablet, the GFS formulation showed a 4-fold increase in Area Under the Curve (AUC) and a 2-fold increase in maximum plasma concentration (Cmax).[3] The chewable tablets resulted in a 78% increase in AUC and a 222% increase in Cmax.[3]

Q4: What is the role of P-glycoprotein (P-gp) and UGT1A1 in Raltegravir's bioavailability?

Raltegravir is a substrate for the efflux transporter P-glycoprotein (P-gp), which can potentially limit its absorption.[6][7] However, studies in rats suggest that P-gp may not significantly impact its intestinal absorption.[6] The primary metabolic pathway for Raltegravir is glucuronidation, mainly mediated by the enzyme UGT1A1.[8][9] Co-administration with drugs that inhibit or induce UGT1A1 can alter Raltegravir's plasma concentrations.[10][11]

Troubleshooting Guides

Issue: High variability in pharmacokinetic data between animals in the same study group.

• Possible Cause 1: Formulation Inconsistency.

  • Troubleshooting: Ensure the formulation (e.g., suspension, nanoparticle dispersion) is homogenous before each administration. For suspensions, vortex thoroughly immediately before dosing each animal. For nanoparticles, ensure consistent particle size and drug loading across batches.

• Possible Cause 2: Inaccurate Dosing.

  • Troubleshooting: Use precise dosing techniques, such as oral gavage, and ensure the full dose is administered. Calibrate dosing syringes and account for any dead volume.

• Possible Cause 3: Physiological Differences.

  • Troubleshooting: Standardize animal characteristics such as age, weight, and fasting state. Ensure consistent access to food and water, as this can affect gastrointestinal motility and drug absorption.

Issue: Lower than expected plasma concentrations of Raltegravir.

• Possible Cause 1: Poor drug dissolution from the formulation.

  • Troubleshooting: Consider using a different formulation strategy to enhance solubility. For example, switch from a simple suspension of the free acid to a formulation using the potassium salt, a solid dispersion, or a nanoparticle-based system.

• Possible Cause 2: Rapid metabolism.

  • Troubleshooting: If using a species with high UGT1A1 activity, consider the potential for rapid first-pass metabolism. While not a direct solution to improve the formulation's bioavailability, understanding the metabolic profile of the chosen animal model is crucial for data interpretation.

• Possible Cause 3: Issues with blood sample collection and processing.

  • Troubleshooting: Ensure blood samples are collected at appropriate time points to capture the Cmax. Use appropriate anticoagulants and process the samples promptly to prevent drug degradation. Store plasma samples at -80°C until analysis.

Data Presentation

Table 1: Comparison of Pharmacokinetic Parameters of Different Raltegravir Oral Formulations in Humans

Formulation	Relative Bioavailability (AUC) vs. Film-Coated Tablet	Relative Bioavailability (Cmax) vs. Film-Coated Tablet	Animal Model	Reference
Chewable Tablet	1.78-fold increase	3.22-fold increase	Human	[3]
Granules for Oral Suspension	4-fold increase	2-fold increase	Human	[3]

Table 2: Pharmacokinetic Parameters of Raltegravir in a Humanized Mouse Model

Tissue	AUC₀₋₂₄ (ng·h/g or mL)	Cmax (ng/g or mL)	Ctrough (ng/g or mL)	Reference
Plasma	145	45	3.6	[12]
Vaginal Tissue	725	540	3.2	[12]
Rectal Tissue	1015	180	5.5	[12]
Intestinal Tissue	3625	1800	18	[12]

Experimental Protocols

Protocol 1: Preparation of Raltegravir-Prodrug Loaded PLGA Nanoparticles by Single Emulsion-Solvent Evaporation

This protocol is adapted from a study that developed a prodrug of Raltegravir to enhance its encapsulation in PLGA nanoparticles.[4]

• Preparation of the "Oil" Phase:

  • Dissolve 5% (w/v) Poly(lactic-co-glycolic acid) (PLGA) in dichloromethane (B109758).

  • Add the Raltegravir prodrug to the PLGA solution at a concentration of 10% (w/w) relative to the PLGA.

• Emulsification:

  • Prepare a 5% (w/v) aqueous solution of polyvinyl alcohol (PVA).

  • Add the "oil" phase dropwise to the PVA solution while vortexing.

  • Emulsify the mixture using a probe sonicator (e.g., 500W) with a microtip probe for four 10-second intervals at 38% amplitude. Vortex the mixture between each sonication interval.

• Solvent Evaporation:

  • Transfer the sonicated emulsion to a continuously stirred 0.3% (w/v) aqueous PVA solution.

  • Remove the dichloromethane by rotary evaporation over 30 minutes.

• Nanoparticle Washing and Collection:

  • Wash the nanoparticles with Milli-Q water three times by centrifugation at 14,000 rpm for 10 minutes at 4°C to remove residual surfactant and unencapsulated drug.

  • Resuspend the nanoparticle pellet in water.

• Lyophilization:

  • Freeze the nanoparticle suspension at -80°C.

  • Lyophilize the frozen suspension for 24 hours at 0.133 mbar and -87°C.

  • Store the lyophilized nanoparticles at -80°C.

Protocol 2: Oral Administration and Pharmacokinetic Study in a Humanized Mouse Model

This protocol is based on a study that evaluated the mucosal tissue pharmacokinetics of Raltegravir.[12]

• Animal Model:

  • Use humanized mice (e.g., BALB/c-Rag2-/-γc-/- engrafted with human CD34+ hematopoietic stem cells).

• Dose Preparation:

  • Dissolve the clinical formulation of Raltegravir (e.g., Isentress® 400 mg tablet) in sterile PBS immediately before administration.

  • Calculate the mouse-equivalent dose using an appropriate interspecies allometric scaling factor (e.g., 12.3). For a 20g mouse, a dose of 3.28 mg was used in the reference study.[12]

• Drug Administration:

  • Administer the prepared Raltegravir solution to the mice daily for 5 days via oral gavage to achieve steady-state conditions.

• Sample Collection:

  • At predetermined time points after the final dose (e.g., 2, 8, and 24 hours), collect blood and various mucosal tissues (e.g., vaginal, rectal, and intestinal).

• Sample Processing and Analysis:

  • Process blood to obtain plasma.

  • Homogenize tissue samples.

  • Analyze the concentration of Raltegravir in plasma and tissue homogenates using a validated analytical method, such as LC-MS/MS.

Visualizations

Caption: Workflow for nanoparticle formulation and in-vivo bioavailability assessment.

Caption: Simplified overview of Raltegravir absorption and metabolism.

References

• 1. Solid State Characterization and Miscibility of Raltegravir in Soluplus Using Solid Dispersion Technology | Indian Journal of Pharmaceutical Education and Research [archives.ijper.org]
• 2. stm.bookpi.org [stm.bookpi.org]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Sustained Intracellular Raltegravir Depots Generated with Prodrugs Designed for Nanoparticle Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. journals.asm.org [journals.asm.org]
• 7. Raltegravir: molecular basis of its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [Pharmacokinetics and interactions of raltegravir] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. Pharmacokinetics of raltegravir in individuals with UGT1A1 polymorphisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of faldaprevir on raltegravir pharmacokinetics in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Mucosal Tissue Pharmacokinetics of the Integrase Inhibitor Raltegravir in a Humanized Mouse Model: Implications for HIV Pre-Exposure Prophylaxis - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting unexpected adverse events in Raltegravir clinical trials

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected adverse events in clinical trials involving Raltegravir (B610414).

Frequently Asked Questions (FAQs)

Q1: What are the most common unexpected adverse events observed in Raltegravir clinical trials?

A1: While generally well-tolerated, the most frequently reported unexpected adverse events in Raltegravir clinical trials include elevations in creatine (B1669601) kinase (CK), hypersensitivity reactions, and neuropsychiatric events.[1][2]

Q2: What is the mechanism of action of Raltegravir?

A2: Raltegravir is an integrase strand transfer inhibitor (INSTI).[3][4] It blocks the HIV enzyme integrase, which is essential for integrating viral DNA into the host cell's genome, thus preventing viral replication.[3][4][5]

Q3: Are there specific patient populations at higher risk for these adverse events?

A3: Some studies suggest that certain populations may have a higher risk for specific adverse events. For instance, hypersensitivity reactions like DRESS (Drug Reaction with Eosinophilia and Systemic Symptoms) associated with Raltegravir have been linked to the HLA-B*53:01 allele, which is more prevalent in individuals of African ancestry.[6][7] Female patients have also been identified as being at a higher risk for discontinuing treatment due to toxicity.[8][9]

Troubleshooting Guides

Issue 1: Unexpected Creatine Kinase (CK) Elevation

Q: We are observing asymptomatic elevations in creatine kinase in participants receiving Raltegravir. How should we proceed?

A: Asymptomatic CK elevation is a known adverse event associated with Raltegravir.[1][10][11] It is crucial to systematically monitor and evaluate these participants to rule out progression to more severe conditions like myopathy or rhabdomyolysis.

Data Presentation: Summary of Creatine Kinase Elevation in Raltegravir Clinical Trials

Clinical Trial/Study	Patient Population	Frequency of Grade 3/4 CK Elevation (≥10 x ULN)	Notes
STARTMRK	Treatment-Naïve	6.3% with Raltegravir vs. 2.6% with Efavirenz	Most cases were without clinical manifestations.[11]
BENCHMRK 1 and 2	Treatment-Experienced	Slightly more common in the Raltegravir group vs. placebo.	Not associated with clinical myopathy, myositis, or rhabdomyolysis.[10]
Lee et al. (2013)	Treatment-Experienced	37% with any skeletal muscle toxicity vs. 19% in control.	Myalgia and proximal myopathy were more common than significant CK elevation.[5]
Cohort Study	Treatment-Experienced	11.2% with CK elevation ≥3-fold ULN.	Symptoms were uncommon and not severe.[11][12]

Experimental Protocol: Monitoring and Investigating Creatine Kinase Elevation

• Initial Assessment:

  • Confirm the elevated CK level with a repeat blood test.

  • Perform a thorough clinical evaluation to assess for muscle pain (myalgia), weakness, or tenderness.

  • Obtain a detailed history of recent strenuous exercise, trauma, or concomitant medications known to cause myopathy (e.g., statins).[2][13]

• Serial Monitoring:

  • If the participant is asymptomatic and the CK elevation is less than 10 times the upper limit of normal (ULN), continue Raltegravir with increased monitoring frequency (e.g., weekly).

  • For persistent or rising CK levels, or if the level exceeds 10 times the ULN, consider temporary discontinuation of Raltegravir.

  • Monitor CK levels every 4 weeks until they return to baseline.[14]

• Further Investigation (if symptomatic or CK >10x ULN):

  • Fractionate the CK to determine the MB (myocardial) and MM (muscle) isoenzyme levels to assess for cardiac involvement.

  • Measure serum creatinine (B1669602) and urine myoglobin (B1173299) to rule out rhabdomyolysis and associated kidney injury.

  • Consider electromyography (EMG) and muscle biopsy to investigate for underlying myopathy.[6][15]

Mandatory Visualization: Troubleshooting Workflow for CK Elevation

Troubleshooting workflow for managing creatine kinase elevation.

Issue 2: Suspected Hypersensitivity Reaction

Q: A trial participant on Raltegravir has developed a rash and fever. How do we investigate a potential hypersensitivity reaction?

A: Hypersensitivity reactions to Raltegravir, ranging from mild rash to severe systemic reactions like DRESS, have been reported.[1][16] A systematic approach is necessary to confirm the diagnosis and ensure patient safety.

Data Presentation: Summary of Hypersensitivity Reactions with Raltegravir

Reaction Type	Associated Factors	Frequency	Notes
Rash	-	Higher than placebo, lower than efavirenz.[1]	Most cases are mild to moderate.[17]
Stevens-Johnson Syndrome (SJS) / Toxic Epidermal Necrolysis (TEN)	-	Rare	Severe, life-threatening reactions.[3][16]
DRESS Syndrome	HLA-B*53:01 allele	Rare	More prevalent in individuals of African ancestry.[6][7]

Experimental Protocol: Investigating a Suspected Hypersensitivity Reaction

• Immediate Action:

  • Discontinue Raltegravir immediately.

  • Provide supportive care to manage symptoms (e.g., antihistamines for rash, antipyretics for fever).

• Clinical and Laboratory Evaluation:

  • Perform a complete physical examination, paying close attention to the characteristics and extent of the rash, and assess for systemic involvement (e.g., lymphadenopathy, organomegaly).

  • Obtain a complete blood count with differential to look for eosinophilia.

  • Assess liver and renal function tests.

• Confirmatory Testing (in specialized centers):

  • Patch Testing: Apply Raltegravir (1% and 10% in petrolatum) to the skin to elicit a localized delayed-type hypersensitivity reaction.[1][3][11]

  • Lymphocyte Transformation Test (LTT): An in vitro test to measure the proliferation of peripheral blood mononuclear cells in response to Raltegravir. This is primarily a research tool.[1]

  • HLA Genotyping: If DRESS is suspected, perform HLA typing to check for the presence of the HLA-B*53:01 allele, particularly in patients of African descent.[6]

Mandatory Visualization: Diagnostic Pathway for Suspected Hypersensitivity

References

• 1. FDA Issues Final Guidance on Adverse Event Reporting | Insights | Ropes & Gray LLP [ropesgray.com]
• 2. warwick.ac.uk [warwick.ac.uk]
• 3. CNS Neurotoxicity of Antiretrovirals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 5. What are the EMA Guidelines for Clinical Trial Management? - pepgra [pepgra.com]
• 6. hiv.guidelines.org.au [hiv.guidelines.org.au]
• 7. hiv.guidelines.org.au [hiv.guidelines.org.au]
• 8. resources.equator-network.org [resources.equator-network.org]
• 9. Anti-HIV Drugs Cause Mitochondrial Dysfunction in Monocyte-Derived Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. premier-research.com [premier-research.com]
• 11. fda.gov [fda.gov]
• 12. Raltegravir: molecular basis of its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 13. fda.gov [fda.gov]
• 14. media.tghn.org [media.tghn.org]
• 15. tandfonline.com [tandfonline.com]
• 16. CNS symptoms common in people taking raltegravir | aidsmap [aidsmap.com]
• 17. Drug hypersensitivity in human immunodeficiency virus-infected patient: challenging diagnosis and management - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating the Impact of Secondary Mutations on Raltegravir Efficacy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments investigating Raltegravir resistance.

Frequently Asked Questions (FAQs)

Q1: We are observing a decrease in Raltegravir efficacy, but our genotypic analysis doesn't show any of the primary resistance mutations (N155H, Q148H/R/K, Y143C/R). What could be the cause?

A1: While primary mutations are the main drivers of high-level Raltegravir resistance, the presence of secondary mutations alone or in novel combinations can lead to a clinically significant reduction in susceptibility. It is also crucial to consider that standard population-based sequencing may not detect resistant variants that exist as minor species (less than 20% of the viral population).

Q2: How do we interpret the "fold change" in IC50 values from our phenotypic assays?

A2: The fold change (FC) in the 50% inhibitory concentration (IC50) represents the factor by which the concentration of Raltegravir must be increased to inhibit 50% of the mutant virus's replication compared to the wild-type virus. A higher fold change indicates greater resistance. The clinical significance of a specific fold change can vary, but generally, a fold change of 2.5 or greater for Raltegravir is considered clinically relevant.

Q3: Our site-directed mutagenesis experiment to introduce a specific secondary mutation resulted in a virus with significantly reduced replicative capacity. Is this expected?

A3: Yes, this is a common observation. Many resistance mutations, both primary and secondary, can impair the efficiency of the HIV-1 integrase enzyme, leading to reduced viral fitness or replicative capacity in the absence of the drug. This is why the evolution of resistance in vivo often involves a balance between the level of drug resistance and the maintenance of viral fitness.

Q4: Can secondary mutations that arise in response to Raltegravir treatment confer cross-resistance to other integrase inhibitors?

A4: Yes, cross-resistance is a significant concern. While second-generation integrase inhibitors like Dolutegravir and Bictegravir have a higher genetic barrier to resistance, certain Raltegravir-associated resistance pathways, particularly those involving the Q148 mutation in combination with secondary mutations, can reduce their susceptibility.

Q5: What is the typical evolutionary pathway for Raltegravir resistance?

A5: The N155H mutation is often the first to emerge.[1] However, over time and under continued drug pressure, this may be replaced by the more robust Q148 pathway mutations (Q148H/R/K) along with compensatory secondary mutations like G140S.[1] This switch is often driven by the higher level of resistance conferred by the Q148 pathway.

Troubleshooting Guides

Issue 1: Inconsistent Results in Single-Cycle Infectivity Assays

Potential Cause	Troubleshooting Step
Low Luciferase Signal	- Verify Pseudovirus Titer: Ensure the viral input is sufficient. Re-titer the pseudovirus stock if necessary. - Cell Viability: Check the viability of the target cells (e.g., TZM-bl) using a trypan blue exclusion assay. - Reagent Integrity: Confirm the activity of the luciferase substrate.
High Background Signal	- Cell Contamination: Check for mycoplasma contamination in cell cultures. - Incomplete Washing: Ensure thorough washing of cells after infection to remove residual input virus.
High Well-to-Well Variability	- Pipetting Inaccuracy: Use calibrated pipettes and ensure proper mixing of reagents. - Uneven Cell Seeding: Ensure a uniform monolayer of cells by gently rocking the plate after seeding.

Issue 2: Failure to Confirm Mutation in Site-Directed Mutagenesis

Potential Cause	Troubleshooting Step
No Colonies After Transformation	- Inefficient Transformation: Use highly competent cells and optimize the heat shock step. - Incorrect Antibiotic Selection: Verify the antibiotic resistance marker on the plasmid and use the correct antibiotic in the agar (B569324) plates. - DpnI Digestion Failure: Ensure the DpnI enzyme is active and the incubation time is sufficient to digest the parental plasmid.
Sequencing Shows Wild-Type Sequence	- Primer Design: Verify that the mutagenic primers have the correct sequence and melting temperature (Tm). The mutation should be in the center of the primer with 10-15 bases of correct sequence on both sides. - Insufficient PCR Cycles: Increase the number of PCR cycles to ensure sufficient amplification of the mutant plasmid.

Quantitative Data Summary

The following tables summarize the impact of key primary and secondary mutations on Raltegravir susceptibility, presented as fold changes in IC50 values.

Table 1: Impact of Primary and Secondary Mutations in the N155H Pathway on Raltegravir Susceptibility

Mutation(s)	Fold Change in Raltegravir IC50
N155H	~10-fold[2]
N155H + L74M	28-fold[3]
N155H + E92Q	55-fold[3]
N155H + G163R	No substantial change[3]

Table 2: Impact of Primary and Secondary Mutations in the Q148 Pathway on Raltegravir Susceptibility

Mutation(s)	Fold Change in Raltegravir IC50
Q148H	7- to 22-fold[3]
Q148R	7- to 22-fold[3]
Q148K	7- to 22-fold[3]
Q148H + E138K	36-fold[3]
Q148H + G140S	245-fold[3]

Experimental Protocols

Protocol 1: Single-Cycle HIV-1 Infectivity Assay for Drug Susceptibility (Luciferase-Based)

This protocol is for determining the susceptibility of HIV-1 pseudoviruses containing site-directed mutations in the integrase gene to Raltegravir.

Materials:

• HEK293T cells

• TZM-bl reporter cell line

• Env-deficient HIV-1 backbone plasmid (e.g., pSG3ΔEnv)

• Expression plasmid for a vesicular stomatitis virus G protein (VSV-G)

• Integrase expression plasmid (wild-type or mutant)

• Transfection reagent (e.g., FuGENE 6)

• Dulbecco's Modified Eagle Medium (DMEM) with 10% fetal bovine serum (FBS)

• Raltegravir

• Luciferase assay system (e.g., Bright-Glo)

• 96-well cell culture plates (white, clear bottom)

• Luminometer

Procedure:

• Pseudovirus Production:

  • Co-transfect HEK293T cells with the Env-deficient HIV-1 backbone plasmid, the VSV-G expression plasmid, and the wild-type or mutant integrase expression plasmid using a suitable transfection reagent.

  • Harvest the virus-containing supernatant 48-72 hours post-transfection, clarify by centrifugation, and filter through a 0.45 µm filter.

  • Determine the viral titer (e.g., by p24 ELISA).

• Drug Susceptibility Assay:

  • Seed TZM-bl cells in a 96-well plate at a density of 1 x 10^4 cells per well and incubate overnight.

  • Prepare serial dilutions of Raltegravir in DMEM.

  • Remove the culture medium from the TZM-bl cells and add the Raltegravir dilutions.

  • Infect the cells with a standardized amount of pseudovirus.

  • Incubate for 48 hours at 37°C.

• Luciferase Measurement:

  • Lyse the cells and measure luciferase activity using a commercial luciferase assay system according to the manufacturer's instructions.

  • Calculate the IC50 value by plotting the percentage of inhibition versus the drug concentration.

Protocol 2: Site-Directed Mutagenesis of HIV-1 Integrase (QuikChange Method)

This protocol is for introducing specific mutations into an HIV-1 integrase expression plasmid.

Materials:

• High-fidelity DNA polymerase (e.g., PfuUltra)

• dNTP mix

• DpnI restriction enzyme

• Competent E. coli cells (e.g., XL1-Blue)

• LB agar plates with the appropriate antibiotic

• Mutagenic primers

Procedure:

• Primer Design: Design two complementary primers, 25-45 bases in length, containing the desired mutation in the center. The melting temperature (Tm) should be ≥78°C.

• Mutant Strand Synthesis (PCR):

  • Set up a PCR reaction with the plasmid template, mutagenic primers, dNTPs, and high-fidelity DNA polymerase.

  • Perform thermal cycling (e.g., 18 cycles of denaturation, annealing, and extension).

• Digestion of Parental DNA:

  • Add DpnI enzyme to the PCR product to digest the methylated, non-mutated parental DNA template.

  • Incubate at 37°C for 1 hour.

• Transformation:

  • Transform the DpnI-treated DNA into competent E. coli cells.

  • Plate the transformation mixture on LB agar plates containing the appropriate antibiotic.

  • Incubate overnight at 37°C.

• Verification:

  • Select several colonies and isolate the plasmid DNA.

  • Verify the presence of the desired mutation by DNA sequencing.

Visualizations

Caption: HIV Integration and Raltegravir's Mechanism of Action.

Caption: Evolutionary Pathways of Raltegravir Resistance.

References

• 1. hiv.lanl.gov [hiv.lanl.gov]
• 2. Development of a Human Immunodeficiency Virus Vector-Based, Single-Cycle Assay for Evaluation of Anti-Integrase Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]

Raltegravir dose adjustment considerations for pediatric research subjects

This technical support center provides researchers, scientists, and drug development professionals with essential information for raltegravir (B610414) dose adjustments in pediatric research subjects. The following frequently asked questions (FAQs) and troubleshooting guides are designed to address specific issues that may be encountered during experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the approved formulations of raltegravir for pediatric use?

Raltegravir is available in three formulations for pediatric patients: film-coated tablets, chewable tablets, and granules for oral suspension.[1][2] The choice of formulation is primarily dependent on the age and weight of the child, as well as their ability to swallow tablets.[1][3]

Q2: How are raltegravir doses determined for pediatric research subjects?

Dosing for pediatric subjects is primarily based on age and body weight.[1][4] The IMPAACT P1066 study was a key clinical trial that established the pharmacokinetic profile, safety, and efficacy of various raltegravir formulations in children and adolescents.[2] Dosing is aimed at achieving a target Area Under the Curve (AUC) and a trough concentration (C12) that have been shown to be effective in adults.[1][5]

Q3: Are there specific dosing tables available for different age and weight groups?

Yes, detailed weight-based dosing recommendations are available for each formulation.

Raltegravir Dosing for Pediatric Patients (≥ 4 weeks of age)

Formulation	Age Group	Weight Group	Recommended Dose
Oral Suspension	≥ 4 weeks	3 to < 4 kg	25 mg twice daily
4 to < 6 kg	30 mg twice daily
6 to < 8 kg	40 mg twice daily
8 to < 10 kg	60 mg twice daily
10 to < 14 kg	80 mg twice daily
14 to < 20 kg	100 mg twice daily
Chewable Tablets	≥ 2 years	11 to < 14 kg	75 mg twice daily
14 to < 20 kg	100 mg twice daily
20 to < 28 kg	150 mg twice daily
28 to < 40 kg	200 mg twice daily
≥ 40 kg	300 mg twice daily
Film-Coated Tablets	≥ 6 years	≥ 25 kg	400 mg twice daily
Adolescents (12-18 years)	-	400 mg twice daily

Note: This table summarizes general recommendations. Researchers should always refer to the specific study protocol for precise dosing information.[3][6][7]

Q4: What are the target pharmacokinetic (PK) parameters for raltegravir in pediatric studies?

The primary PK targets in pediatric trials are often based on established effective exposures in adults. For the IMPAACT P1066 study, the target minimum exposure was a geometric mean AUC0-12hr of >14 μM*hr, with a concurrent goal for the geometric mean C12 to exceed the in vitro IC95 of 33 nM.[1]

Q5: Does raltegravir require dose adjustment for organ impairment in children?

• Renal Impairment: No dose adjustment is necessary for pediatric patients with any degree of renal impairment.[2][7]

• Hepatic Impairment: For mild-to-moderate hepatic impairment, no dose adjustment is required. The effect of severe hepatic impairment on raltegravir pharmacokinetics has not been studied in children.[2][3]

Q6: How should the dose be adjusted if a child is receiving concomitant medications?

Co-administration of raltegravir with strong inducers of uridine (B1682114) diphosphate (B83284) glucuronosyltransferase (UGT) 1A1, the primary metabolizing enzyme for raltegravir, may decrease its plasma concentrations.[2] For instance, when co-administered with rifampin, a potent UGT1A1 inducer, a dose increase of raltegravir is recommended for adults, and similar considerations should be taken in pediatric patients, though specific pediatric dosing recommendations in this context are limited.[2][7]

Troubleshooting Guide

Problem: Suboptimal trough concentrations (C12) observed in a study participant.

• Verify Adherence: Ensure the participant is taking the medication as prescribed.

• Review Concomitant Medications: Check for the recent addition of any medications that could induce raltegravir metabolism (e.g., rifampin).[2]

• Assess for Malabsorption: In cases of persistent gastrointestinal issues, consider the possibility of drug malabsorption.

• Consider Therapeutic Drug Monitoring (TDM): If suboptimal levels persist, TDM can help guide dose adjustments.

Problem: Difficulty with medication administration (e.g., child refusing to swallow tablets).

• Switch Formulation: If a child is having trouble with film-coated tablets, consider switching to chewable tablets or the oral suspension, if appropriate for their age and weight.[1] The 100 mg chewable tablet can be split in half.[3]

• Administration with Food/Liquid: The oral suspension should be administered within 30 minutes of preparation.[3] Chewable tablets may be chewed or swallowed whole.[3]

Experimental Protocols

IMPAACT P1066: A Phase I/II Open-Label Study of Raltegravir in HIV-Infected Youth

This study was crucial in establishing the pediatric dosing for raltegravir.

Methodology:

• Study Design: A multicenter, open-label, non-comparative pharmacokinetic study.[8]

• Population: HIV-1 infected, treatment-experienced children and adolescents aged 4 weeks to 18 years.[5]

• Dose Finding: The study was conducted in cohorts, starting with the oldest age group and proceeding to younger groups. Initial doses were selected based on adult data and allometric scaling.

• Pharmacokinetic Sampling: Intensive pharmacokinetic sampling was performed at steady state over a 12-hour dosing interval. Blood samples were collected at pre-dose, and at multiple time points post-dose to determine AUC0-12hr, Cmax, and C12.

• Dose Adjustment: Doses were adjusted based on the pharmacokinetic and safety data from initial "mini-cohorts" to achieve the target exposure range before enrolling a larger cohort at the selected dose.[1]

• Formulations Studied: Film-coated tablets, chewable tablets, and an oral suspension formulation were evaluated across different age and weight bands.[1]

Visualizations

References

• 1. Raltegravir for HIV-1 infected children and adolescents: efficacy, safety, and pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Appendix A: Pediatric Antiretroviral Drug Information - Raltegravir | NIH [clinicalinfo.hiv.gov]
• 3. UpToDate 2018 [doctorabad.com]
• 4. Raltegravir for HIV-1 infected children and adolescents: efficacy, safety, and pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Population pharmacokinetic analysis of raltegravir pediatric formulations in HIV-infected children 4 weeks to 18 years of age - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. drugs.com [drugs.com]
• 7. clinicalinfo.hiv.gov [clinicalinfo.hiv.gov]
• 8. ClinicalTrials.gov [clinicaltrials.gov]

Technical Support Center: Raltegravir Studies and Optimized Background Therapy

This technical support center provides researchers, scientists, and drug development professionals with detailed information regarding the refinement of optimized background therapy (OBT) in key Raltegravir (B610414) clinical trials. It includes troubleshooting guides and frequently asked questions in a Q&A format, comprehensive data summaries, detailed experimental methodologies, and visualizations of key processes.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: How was Optimized Background Therapy (OBT) refined in the BENCHMRK studies for treatment-experienced patients?

A1: In the BENCHMRK-1 and BENCHMRK-2 phase III trials, OBT was selected for each patient by the investigator based on their extensive treatment history and the results of genotypic and phenotypic resistance testing.[1] The goal was to construct a background regimen with the maximum number of active antiretroviral agents to which the patient's virus was susceptible. The refinement process involved:

• Comprehensive Resistance Testing: Both genotypic and phenotypic resistance assays were utilized to identify drugs that were likely to be effective against the patient's specific HIV-1 strain.

• Genotypic Sensitivity Score (GSS) and Phenotypic Sensitivity Score (PSS): These scores were used to quantify the predicted activity of the OBT. A higher score indicated a more active background regimen. For instance, in a phase II study, the use of enfuvirtide (B549319) in enfuvirtide-naive patients was counted as one active drug and added to the GSS and PSS.[1]

• Exclusion of Investigational Agents: At the time of the BENCHMRK studies, certain newer agents like tipranavir (B1684565) and darunavir (B192927) were not permitted as part of the OBT due to unknown potential drug interactions with Raltegravir.[1]

Troubleshooting OBT Selection:

• Issue: Discrepancy between genotypic and phenotypic resistance results.

  • Guidance: In cases of discordance, phenotypic results, which provide a direct measure of viral susceptibility, were often given more weight. The PhenoSense® GT assay is an example of a test that combines both genotypic and phenotypic analysis from a single sample to help resolve such discrepancies.[2]

• Issue: Low GSS/PSS despite extensive prior therapy.

  • Guidance: This indicates limited options for constructing an effective OBT. In the BENCHMRK studies, even patients with low GSS and PSS showed superior responses when Raltegravir was added, compared to placebo plus OBT.[3]

Q2: What was the role of OBT in the STARTMRK study for treatment-naive patients?

A2: The STARTMRK study was a phase III trial comparing Raltegravir to Efavirenz (B1671121) in treatment-naive patients. In this context, the background therapy was not "optimized" in the same way as for treatment-experienced patients with extensive resistance. Instead, a standardized, highly effective background regimen was used for all participants.

• Standardized Background Regimen: All patients in the STARTMRK trial received a fixed-dose combination of tenofovir/emtricitabine (B123318) as their background therapy.[4][5][6][7]

• Rationale: In treatment-naive patients, the virus is generally expected to be susceptible to standard first-line antiretroviral agents. Therefore, the focus of the study was on comparing the efficacy and safety of the two primary drugs, Raltegravir and Efavirenz, rather than on tailoring the background regimen.

Troubleshooting in Treatment-Naive Studies:

• Issue: Baseline resistance to components of the standard background therapy.

  • Guidance: Patients with known baseline resistance to Efavirenz, tenofovir, or emtricitabine were excluded from participating in the STARTMRK study.[4][7] This highlights the importance of baseline resistance testing even in treatment-naive populations to ensure the chosen regimen is appropriate.

Q3: What are common challenges in interpreting viral load and CD4 count results during these studies?

A3: Accurate interpretation of viral load and CD4 count is crucial for assessing treatment efficacy.

Viral Load Interpretation:

• Issue: "Blips" in Viral Load: A transient, low-level detectable viral load in a patient who was previously undetectable.

  • Guidance: Viral load blips do not necessarily indicate treatment failure.[8] Potential causes include laboratory variability or intercurrent infections.[8] Confirmatory testing is recommended before considering a change in regimen.[8]

• Issue: Low-Level Viremia: A persistent detectable viral load below 200 copies/mL.

  • Guidance: While the clinical significance is still under investigation, persistent low-level viremia has been associated with a higher risk of future virologic failure.[9] However, intervention based on these low levels has not shown clear benefits.[9]

CD4 Count Interpretation:

• Issue: CD4 Count Fluctuation: Significant variability in CD4 counts between measurements.

  • Guidance: CD4 counts can be influenced by various factors, including time of day, recent exercise, meals, and other infections. Therefore, the trend over several measurements is more important than a single value. A change of approximately 30% in the absolute count is considered significant.[10]

• Issue: Discordance between CD4 Count and Viral Load: CD4 count declining despite a suppressed viral load.

  • Guidance: This is uncommon but can occur. It's important to rule out other causes of immunosuppression and consider potential laboratory error.[10] The CD4 percentage can sometimes be a more stable indicator than the absolute count.

Data Presentation

Table 1: Efficacy of Raltegravir 400 mg Twice Daily + OBT vs. Placebo + OBT in the BENCHMRK Studies (Treatment-Experienced Patients)

Outcome	Timepoint	Raltegravir + OBT	Placebo + OBT
HIV-1 RNA <50 copies/mL	Week 48	62.1%	32.9%
Week 96	57%	26%
HIV-1 RNA <400 copies/mL	Week 48	72%	37%
Week 96	61%	28%
Mean Change in CD4 Count (cells/mm³)	Week 96	+109	+45

Data from the combined analysis of the BENCHMRK-1 and BENCHMRK-2 studies.

Table 2: Efficacy of Raltegravir vs. Efavirenz, both with Tenofovir/Emtricitabine, in the STARTMRK Study (Treatment-Naive Patients)

Outcome	Timepoint	Raltegravir + TDF/FTC	Efavirenz + TDF/FTC
HIV-1 RNA <50 copies/mL	Week 96	81%	79%
Week 156	75.4%	68.1%
Mean Change in CD4 Count (cells/mm³)	Week 96	+240	+225
Week 156	+332	+295

Data from the STARTMRK study.

Experimental Protocols

1. HIV-1 RNA Viral Load Quantification (Roche COBAS® AmpliPrep/COBAS® TaqMan® HIV-1 Test, v2.0)

This assay is a nucleic acid amplification test for the quantification of HIV-1 RNA in plasma.

• Principle: The method involves three main steps: automated specimen preparation to isolate HIV-1 RNA using silica-based capture, reverse transcription of the viral RNA to complementary DNA (cDNA), and simultaneous PCR amplification and detection of the cDNA using a dual-labeled oligonucleotide probe.[11][12][13][14]

• Specimen Preparation:

  • 850 µL of plasma is processed.

  • The HIV-1 virus particles are lysed at an elevated temperature with a protease and a chaotropic lysis/binding buffer. This releases the nucleic acids and protects the RNA from degradation.

  • A known number of HIV-1 Quantitation Standard (QS) Armored RNA molecules and magnetic glass particles are added to each sample.

  • The released RNA binds to the magnetic glass particles.

  • The particles are washed to remove inhibitors, and the purified RNA is eluted.[11][13]

• Reverse Transcription and PCR Amplification:

  • The purified RNA is added to the amplification mixture.

  • Reverse transcription is performed using a thermostable DNA polymerase to create cDNA.

  • PCR amplification of both the target cDNA and the QS cDNA occurs.

  • Detection is achieved through the cleavage of dual-labeled probes specific to the target and the QS, which releases a fluorescent signal.[12]

• Quantification: The concentration of HIV-1 RNA in the sample is calculated by comparing the fluorescent signal from the patient sample to the signal from the known quantity of the QS.[11][12][13]

2. CD4+ T-Cell Enumeration (Flow Cytometry - e.g., BD FACSCalibur™)

This procedure is used to determine the absolute number of CD4+ T-lymphocytes in a whole blood sample.

• Principle: Whole blood is stained with fluorescently labeled monoclonal antibodies that bind to specific cell surface markers (e.g., CD4, CD3, CD45). A flow cytometer then analyzes the stained cells one by one, identifying and counting the different lymphocyte populations based on their light-scattering and fluorescence properties.

• Sample Preparation (Lyse/No-Wash Procedure):

  • 50 µL of whole blood is added to a tube containing a pre-dispensed cocktail of fluorescently conjugated monoclonal antibodies (e.g., CD3-FITC/CD8-PE/CD45-PerCP/CD4-APC).

  • The tube is vortexed and incubated at room temperature in the dark to allow the antibodies to bind to the cells.

  • A lysing solution is added to lyse the red blood cells.

  • The sample is then ready for analysis without a wash step.

• Flow Cytometric Analysis:

  • The prepared sample is run on the flow cytometer.

  • A "gate" is set on the lymphocyte population based on their forward and side scatter properties and CD45 expression.

  • Within the lymphocyte gate, the cells are further differentiated based on their expression of CD3 and CD4.

  • The instrument counts the number of cells that are positive for both CD3 and CD4.

• Calculation of Absolute Count: The absolute CD4+ T-cell count (cells/mm³) is calculated by multiplying the percentage of lymphocytes that are CD4+ by the total lymphocyte count obtained from a complete blood count (CBC).

3. HIV-1 Drug Resistance Testing (PhenoSense® Assay)

This is a phenotypic assay that measures the ability of a patient's HIV-1 to replicate in the presence of different antiretroviral drugs.

• Principle: This assay involves creating recombinant viruses containing the reverse transcriptase and protease genes from the patient's virus and then measuring their ability to replicate in cell culture in the presence of various concentrations of antiretroviral drugs.

• Methodology:

  • RNA Isolation and Amplification: HIV-1 RNA is isolated from a patient's plasma sample. The protease and reverse transcriptase regions of the pol gene are amplified using RT-PCR.

  • Recombinant Virus Construction: The amplified patient-derived gene fragments are inserted into an HIV-1 vector that is lacking its own protease and reverse transcriptase genes but contains a luciferase reporter gene.

  • Virus Production: The recombinant vector is used to transfect host cells, which then produce virus particles containing the patient's protease and reverse transcriptase enzymes.

  • Drug Susceptibility Testing: These virus particles are used to infect target cells in the presence of serial dilutions of different antiretroviral drugs.

  • Measurement of Replication: Viral replication is measured by the amount of light produced by the luciferase reporter gene. The drug concentration that inhibits viral replication by 50% (IC50) is determined.

  • Fold Change Calculation: The IC50 of the patient's virus is compared to the IC50 of a wild-type reference virus. The result is reported as a "fold change," which indicates the level of resistance.[15]

Visualizations

Caption: Raltegravir's mechanism of action: Inhibition of HIV-1 integrase.

Caption: Workflow for refining Optimized Background Therapy (OBT).

Caption: Logical relationship between key Raltegravir studies.

References

• 1. Long-Term Efficacy and Safety of the HIV Integrase Inhibitor Raltegravir in Patients With Limited Treatment Options in a Phase II Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. monogrambio.labcorp.com [monogrambio.labcorp.com]
• 3. Long-Term Efficacy and Safety of Raltegravir Combined with Optimized Background Therapy in Treatment-Experienced Patients with Drug-Resistant HIV Infection: Week 96 Results of the BENCHMRK 1 and 2 Phase III Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Long-Term Safety and Efficacy of Raltegravir (RAL)-Based VersusEfavirenz (EFV)-Based Combination Therapy in Treatment-NaïveHIV-1 Infected Patients:Final 5-Year Double-Blind Results from STARTMRK [natap.org]
• 5. academic.oup.com [academic.oup.com]
• 6. Long-term treatment with raltegravir or efavirenz combined with tenofovir/emtricitabine for treatment-naive human immunodeficiency virus-1-infected patients: 156-week results from STARTMRK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Raltegravir Versus Efavirenz Regimens in Treatment-Naive HIV-1–Infected Patients: 96-Week Efficacy, Durability, Subgroup, Safety, and Metabolic Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Viral load | aidsmap [aidsmap.com]
• 9. The Perils of Overly Sensitive Viral Load Testing for Persons With Human Immunodeficiency Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CD4 Count - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. extranet.who.int [extranet.who.int]
• 12. fda.gov [fda.gov]
• 13. aphl.org [aphl.org]
• 14. elabdoc-prod.roche.com [elabdoc-prod.roche.com]
• 15. monogrambio.labcorp.com [monogrambio.labcorp.com]

Reference Data & Comparative Studies

Raltegravir's Long-Term Safety and Tolerability Profile: A Comparative Analysis of Phase III Clinical Trials

A comprehensive review of pivotal Phase III clinical trials demonstrates a favorable long-term safety and tolerability profile for the integrase strand transfer inhibitor raltegravir (B610414) in both treatment-naive and treatment-experienced individuals with HIV-1 infection.[1][2] Head-to-head comparisons with other antiretroviral agents, including the non-nucleoside reverse transcriptase inhibitor (NNRTI) efavirenz (B1671121) and the second-generation integrase inhibitor dolutegravir (B560016), provide a robust dataset for evaluating its performance over extended periods, with follow-up reaching up to five years.

Comparative Safety in Treatment-Naive Patients: The STARTMRK Trial

The STARTMRK (Protocol 021) trial, a multicenter, double-blind, randomized, active-controlled study, provided key long-term safety data for raltegravir compared to efavirenz, both in combination with tenofovir/emtricitabine, in treatment-naive HIV-infected patients.[1][3] Over a five-year period, raltegravir was associated with a significantly lower incidence of drug-related clinical adverse events compared to efavirenz.[3][4]

Table 1: Comparison of Adverse Events in the STARTMRK Trial (240 Weeks)

Adverse Event Category	Raltegravir (n=281)	Efavirenz (n=282)
Drug-Related Clinical Adverse Events	52%	80%
Discontinuations due to Clinical Adverse Events	5%	9%
Neuropsychiatric Symptoms	39%	64%

Data sourced from the final 5-year results of the STARTMRK trial.[3][4]

Notably, neuropsychiatric symptoms were significantly less frequent in the raltegravir arm.[4] Metabolic changes, including elevations in fasting serum triglycerides, total cholesterol, HDL cholesterol, and LDL cholesterol, were also significantly lower in patients receiving raltegravir.[5]

Safety in Treatment-Experienced Patients: The BENCHMRK Trials

The BENCHMRK 1 and 2 (Protocols 018 and 019) trials were randomized, double-blind, placebo-controlled studies that evaluated the safety and efficacy of raltegravir in treatment-experienced patients with triple-class drug-resistant HIV-1.[6][7] In these trials, raltegravir, in combination with an optimized background therapy (OBT), was generally well-tolerated over 96 weeks.[6] While rash was observed more frequently with raltegravir than placebo, it occurred at a lower frequency than that reported for efavirenz in other studies.[2] Isolated elevations in creatine (B1669601) kinase were more common with raltegravir but were generally not associated with clinical manifestations.[2]

Table 2: Key Safety Findings in the BENCHMRK 1 & 2 Trials (96 Weeks)

Adverse Event	Raltegravir + OBT	Placebo + OBT
Drug-Related Serious Adverse Events	Uncommon	-
Rash	Higher than placebo	-
Isolated Creatine Kinase Elevations	More common than placebo	-

Data aggregated from reports on the BENCHMRK trials.[2][6]

Comparison with a Second-Generation Integrase Inhibitor: The SPRING-2 Trial

The SPRING-2 trial was a phase 3, randomized, double-blind, non-inferiority study comparing once-daily dolutegravir with twice-daily raltegravir, each in combination with an investigator-selected nucleoside reverse transcriptase inhibitor (NRTI) backbone, in treatment-naive adults.[8] Over 96 weeks, both integrase inhibitors demonstrated a similar and favorable safety and tolerability profile.[8] The rates of discontinuation due to adverse events were low and comparable between the two arms.[8]

Table 3: Comparison of Safety Outcomes in the SPRING-2 Trial (96 Weeks)

Outcome	Dolutegravir (n=411)	Raltegravir (n=411)
Discontinuations due to Adverse Events	2%	2%
Drug-Related Serious Adverse Events	<1%	1%
Most Common Adverse Events	Nausea, Headache, Nasopharyngitis, Diarrhea	Nausea, Headache, Nasopharyngitis, Diarrhea

Data sourced from the 96-week results of the SPRING-2 trial.[8][9]

Experimental Protocols

STARTMRK Trial

• Study Design: A multicenter, double-blind, randomized, active-controlled, non-inferiority study.[1][3]

• Patient Population: Treatment-naive HIV-1-infected adults with a screening HIV-1 RNA level >5000 copies/mL and no baseline resistance to efavirenz, tenofovir, or emtricitabine.[7][10]

• Treatment Arms:

  • Raltegravir 400 mg twice daily + coformulated tenofovir/emtricitabine.

  • Efavirenz 600 mg once daily + coformulated tenofovir/emtricitabine.[3]

• Duration: The study was blinded for the entire 5-year (240-week) duration.[7][10]

• Safety Assessments: Monitoring of clinical and laboratory adverse events, including comprehensive metabolic panels.

BENCHMRK 1 & 2 Trials

• Study Design: Two ongoing, double-blind, randomized, placebo-controlled Phase III studies with identical designs.[6]

• Patient Population: Treatment-experienced HIV-1-infected patients with documented resistance to at least one drug in each of the three major classes of antiretroviral therapy (NRTIs, NNRTIs, and protease inhibitors) and failing their current regimen.[7][10]

• Treatment Arms:

  • Raltegravir 400 mg twice daily + optimized background therapy (OBT).

  • Placebo + OBT.[6]

• Duration: The double-blind phase continued through week 156.[7][10]

• Safety Assessments: Regular monitoring of adverse events and laboratory parameters. Due to higher rates of virologic failure in the placebo group, exposure-adjusted rates were used for some safety analyses.[1]

SPRING-2 Trial

• Study Design: A 96-week, phase 3, randomized, double-blind, active-controlled, non-inferiority study.[8][9]

• Patient Population: Treatment-naive HIV-1-infected adults aged 18 years or older with HIV-1 RNA concentrations of 1000 copies per mL or more.[8]

• Treatment Arms:

  • Dolutegravir 50 mg once daily + investigator-selected NRTI backbone (tenofovir/emtricitabine or abacavir/lamivudine).

  • Raltegravir 400 mg twice daily + investigator-selected NRTI backbone.[8]

• Duration: 96 weeks.

• Safety Assessments: Monitoring of adverse events, serious adverse events, and laboratory abnormalities.

Visualizing Trial Workflow

Caption: Patient disposition in the STARTMRK trial.

Caption: Patient disposition in the SPRING-2 trial.

References

• 1. Long-Term Safety from the Raltegravir Clinical Development Program - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Long-term safety from the raltegravir clinical development program - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Long-Term Safety and Efficacy of Raltegravir (RAL)-Based VersusEfavirenz (EFV)-Based Combination Therapy in Treatment-NaïveHIV-1 Infected Patients:Final 5-Year Double-Blind Results from STARTMRK [natap.org]
• 4. jwatch.org [jwatch.org]
• 5. ARV-Trials.com [arv-trials.com]
• 6. Long-Term Efficacy and Safety of Raltegravir Combined with Optimized Background Therapy in Treatment-Experienced Patients with Drug-Resistant HIV Infection: Week 96 Results of the BENCHMRK 1 and 2 Phase III Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Long-term efficacy and safety of raltegravir in the management of HIV infection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Once-daily dolutegravir versus twice-daily raltegravir in antiretroviral-naive adults with HIV-1 infection (SPRING-2 study): 96 week results from a randomised, double-blind, non-inferiority trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. dovepress.com [dovepress.com]

Raltegravir vs. Efavirenz in Combination Therapy: A Comparative Guide for Researchers

This guide provides a detailed comparison of the clinical outcomes associated with two key antiretroviral agents, Raltegravir (B610414) (an integrase inhibitor) and Efavirenz (B1671121) (a non-nucleoside reverse transcriptase inhibitor), when used in combination therapy for treatment-naive HIV-1 infected individuals. The data presented is primarily derived from the pivotal STARTMRK clinical trial, a multi-center, double-blind, randomized, active-controlled, Phase III non-inferiority study.

Experimental Protocols

The primary data source for this comparison is the STARTMRK (MK-0518 protocol 021) study.[1]

Study Design: This was a multicenter, double-blind, randomized, active-controlled, Phase III non-inferiority trial with a 5-year follow-up period.[2][3][4] Patients were enrolled from 67 sites across five continents.[1][2]

Patient Population: The study enrolled 566 treatment-naive adult patients with HIV-1 infection.[2] Key eligibility criteria included HIV-1 RNA (vRNA) concentration of more than 5000 copies per mL and no baseline resistance to efavirenz, tenofovir (B777), or emtricitabine (B123318).[2] At baseline, 53% of patients had a viral load of over 100,000 vRNA copies per mL, and 47% had CD4 counts of 200 cells per microliter or less.[2]

Treatment Regimens: Patients were randomized in a 1:1 ratio to receive either:

• Raltegravir Arm: 400 mg of raltegravir orally twice daily.[2]

• Efavirenz Arm: 600 mg of efavirenz orally once daily.[2]

Both drugs were administered in combination with a fixed-dose background regimen of 300 mg of tenofovir disoproxil fumarate (B1241708) and 200 mg of emtricitabine once daily.[2][5]

Endpoints:

• Primary Efficacy Endpoint: The proportion of patients with a vRNA concentration of less than 50 copies per mL at week 48.[2]

• Secondary Endpoints: Included assessment of antiretroviral activity at various time points (96, 156, 192, and 240 weeks), change from baseline in CD4 cell count, and safety and tolerability.[5]

Statistical Analysis: The primary analysis was a per-protocol, non-inferiority assessment with a margin of 12%.[2] A non-completer-as-failure (NC=F) approach was used for the primary efficacy analysis.[4]

Data Presentation

Virologic and Immunologic Outcomes

The following tables summarize the key efficacy data from the STARTMRK trial at various follow-up intervals.

Table 1: Virologic Suppression (HIV-1 RNA < 50 copies/mL)

Timepoint	Raltegravir Arm (%)	Efavirenz Arm (%)	Treatment Difference (95% CI)
Week 48	86.1	81.9	4.2% (-1.9 to 10.3)
Week 96	81	79	2% (-4 to 9)
Week 156	75.4	68.1	7.3% (-0.2 to 14.7)
Week 192	76	67	9.0% (1.6 to 16.4)
Week 240 (5 years)	71.0	61.3	9.5% (1.7 to 17.3)

Data sourced from multiple reports of the STARTMRK trial.[2][3][4][5][6][7][8][9][10]

Table 2: Mean Change from Baseline in CD4 Cell Count (cells/mm³)

Timepoint	Raltegravir Arm	Efavirenz Arm	Difference (95% CI)
Week 96	240	225	15 (-13 to 42)
Week 156	332	295	37 (4 to 69)
Week 192	360.7	300.9	59.8 (24.1 to 95.4)
Week 240 (5 years)	374	312	62 (22 to 102)

Data sourced from multiple reports of the STARTMRK trial.[4][6][7][8][9][10]

An observational cohort study also found that over a 2.5-year period, patients initiating a raltegravir-containing regimen spent an average of 74 more days alive and with a suppressed viral load compared to those on an efavirenz-containing regimen.[11][12]

Safety and Tolerability

Table 3: Incidence of Drug-Related Clinical Adverse Events

Adverse Event Category	Raltegravir Arm (%)	Efavirenz Arm (%)	P-value
Any Drug-Related Clinical AE	44.1 - 52.0	77.0 - 80.1	< 0.001
Neuropsychiatric Side Effects	39.1	64.2	< 0.001
Discontinuation due to AEs	5	10	-

Data represents cumulative events over the 5-year study period and is sourced from multiple reports of the STARTMRK trial.[2][3][4][6][8][9]

Raltegravir was associated with a significantly lower incidence of drug-related adverse events, particularly neuropsychiatric symptoms, compared to efavirenz.[3]

Mandatory Visualization

Caption: Workflow of the STARTMRK Clinical Trial.

Caption: Mechanism of Action for Raltegravir and Efavirenz.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Safety and efficacy of raltegravir-based versus efavirenz-based combination therapy in treatment-naive patients with HIV-1 infection: a multicentre, double-blind randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jwatch.org [jwatch.org]
• 4. Durable efficacy and safety of raltegravir versus efavirenz when combined with tenofovir/emtricitabine in treatment-naive HIV-1-infected patients: final 5-year results from STARTMRK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. merck.com [merck.com]
• 6. Long-term treatment with raltegravir or efavirenz combined with tenofovir/emtricitabine for treatment-naive human immunodeficiency virus-1-infected patients: 156-week results from STARTMRK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. blogs.the-hospitalist.org [blogs.the-hospitalist.org]
• 8. researchgate.net [researchgate.net]
• 9. Raltegravir Versus Efavirenz Regimens in Treatment-Naive HIV-1–Infected Patients: 96-Week Efficacy, Durability, Subgroup, Safety, and Metabolic Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [PDF] Durable Efficacy and Safety of Raltegravir Versus Efavirenz When Combined With Tenofovir/Emtricitabine in Treatment-Naive HIV-1–Infected Patients: Final 5-Year Results From STARTMRK | Semantic Scholar [semanticscholar.org]
• 11. Virologic suppression and CD4 cell count recovery after initiation of raltegravir- or efavirenz- containing HIV treatment regimens - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Virologic suppression and CD4+ cell count recovery after initiation of raltegravir or efavirenz-containing HIV treatment regimens - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of First and Second-Generation Integrase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The advent of integrase strand transfer inhibitors (INSTIs) marked a significant milestone in the management of HIV-1 infection. This guide provides an objective, data-driven comparison of first and second-generation INSTIs, focusing on their performance, resistance profiles, and underlying mechanisms.

Executive Summary

First-generation integrase inhibitors, raltegravir (B610414) and elvitegravir, demonstrated potent antiviral activity and were pivotal in establishing INSTIs as a cornerstone of antiretroviral therapy (ART). However, their relatively low genetic barrier to resistance paved the way for the development of second-generation agents. Dolutegravir (B560016) and bictegravir, the leading second-generation INSTIs, exhibit a higher barrier to resistance, retaining activity against many viral strains resistant to their predecessors. This guide delves into the key differences between these two generations, supported by experimental data from in vitro assays and clinical trials.

Mechanism of Action: Targeting HIV-1 Integration

Integrase inhibitors target the HIV-1 integrase enzyme, which is crucial for the virus to insert its genetic material into the host cell's DNA. This process, known as strand transfer, is a critical step in the HIV replication cycle. By blocking this step, INSTIs effectively halt viral replication.[1][2]

Below is a diagram illustrating the HIV-1 integrase mechanism and the point of inhibition by INSTIs.

Figure 1: HIV-1 Integrase Signaling Pathway and Point of Inhibition.

Performance Data: A Quantitative Comparison

The following tables summarize key quantitative data comparing the in vitro potency and clinical efficacy of first and second-generation integrase inhibitors.

Table 1: In Vitro Inhibitory Potency (IC50) Against Wild-Type HIV-1

Integrase Inhibitor	Generation	IC50 (ng/mL)	Protein-Adjusted IC90/95 (ng/mL)
Raltegravir (RAL)	First	2.2 - 5.3[1]	15[1]
Elvitegravir (EVG)	First	0.04 - 0.6[1]	45[1]
Dolutegravir (DTG)	Second	~0.2[1]	64[1]
Bictegravir (BIC)	Second	~0.2[1]	162[1]

IC50 (half-maximal inhibitory concentration) values represent the concentration of a drug that is required for 50% inhibition in vitro. Protein-adjusted values account for the high degree of protein binding of INSTIs, which can influence their clinical efficacy.[1]

Table 2: Fold Change in Resistance for Common Integrase Mutations

Mutation	Raltegravir (FC)	Elvitegravir (FC)	Dolutegravir (FC)	Bictegravir (FC)
Primary (First-Gen Resistance)
Y143R	>10[2]	>10[2]	1.05[3]	Minimal effect[4]
Q148H/K/R	High[5]	High[5]	3.75 - 13.3[3]	Low-level resistance[6]
N155H	High[5]	High[5]	1.37[3]	Low-level resistance[7]
Second-Gen Associated
G118R	-	-	>5[8]	-
R263K	-	-	2-4[6][8]	-

Fold Change (FC) indicates the increase in IC50 for a mutant virus compared to the wild-type virus. A higher FC value signifies greater resistance.

Table 3: Head-to-Head Clinical Trial Efficacy (Treatment-Naïve Patients)

Study	Comparison	Week 48 Virologic Suppression (<50 copies/mL)	Key Finding
SPRING-2	Dolutegravir vs. Raltegravir	88% vs. 85%[9][10]	Dolutegravir was non-inferior to raltegravir.[9][10]
Phase 2 (GS-US-380-1489)	Bictegravir vs. Dolutegravir	97% vs. 91%[11][12]	Bictegravir was non-inferior to dolutegravir.[11]

Table 4: Head-to-Head Clinical Trial Efficacy (Treatment-Experienced, INSTI-Naïve Patients)

Study	Comparison	Week 48 Virologic Suppression (<50 copies/mL)	Key Finding
SAILING	Dolutegravir vs. Raltegravir	71% vs. 64%[13][14]	Dolutegravir was superior to raltegravir.[13][14]

Resistance Profiles: The Key Differentiator

The primary advantage of second-generation INSTIs lies in their enhanced resistance profiles. First-generation inhibitors are susceptible to resistance development through several key mutational pathways, primarily involving amino acid substitutions at positions Y143, Q148, and N155 of the integrase enzyme.[2][5] These mutations can lead to cross-resistance between raltegravir and elvitegravir.[1]

Second-generation INSTIs, dolutegravir and bictegravir, were specifically designed to have a higher genetic barrier to resistance.[1] They maintain significant activity against viruses harboring the Y143 and N155 mutations.[3] While mutations in the Q148 pathway can confer some level of resistance to second-generation agents, it is generally lower than for first-generation drugs and often requires the presence of additional secondary mutations.[3][6]

The diagram below illustrates the divergent resistance pathways.

Figure 2: Resistance Pathways for First and Second-Generation INSTIs.

Experimental Protocols

The data presented in this guide are derived from standardized in vitro and clinical assays. Below are overviews of the key experimental methodologies.

In Vitro Integrase Strand Transfer Assay

This assay is fundamental for determining the inhibitory activity (IC50) of compounds against the HIV-1 integrase enzyme.

Principle: This assay measures the ability of the integrase enzyme to catalyze the insertion of a donor DNA substrate (mimicking the viral DNA) into a target DNA substrate. The reaction is typically detected using non-radioactive methods, such as ELISA-based formats where substrates are labeled with biotin (B1667282) and digoxigenin (B1670575) (DIG) for capture and detection, respectively.[15]

Detailed Protocol:

• Plate Coating: Streptavidin-coated 96-well plates are coated with a biotin-labeled double-stranded donor substrate (DS) DNA, which mimics the HIV-1 LTR U5 end.

• Washing and Blocking: Unbound DS DNA is washed away, and the wells are blocked to prevent non-specific binding.[15]

• Integrase Binding: Recombinant full-length HIV-1 integrase protein is added to the wells and allowed to bind to the DS DNA.

• Inhibitor Addition: Serial dilutions of the test compounds (integrase inhibitors) are added to the wells and incubated.[15]

• Strand Transfer Reaction: A target substrate (TS) DNA, often labeled with DIG, is added to initiate the strand transfer reaction. The integrase catalyzes the integration of the DS DNA into the TS DNA.[15]

• Detection: The reaction products are detected using an anti-DIG antibody conjugated to horseradish peroxidase (HRP), which generates a colorimetric signal upon the addition of a substrate like TMB.[15]

• Data Analysis: The absorbance is read using a microplate reader, and the IC50 values are calculated by plotting the percentage of inhibition against the log of the compound concentration.[15]

Phenotypic Resistance Assay (e.g., PhenoSense® Integrase)

This assay measures the susceptibility of a patient's HIV strain to integrase inhibitors.

Principle: The integrase-coding region from a patient's viral RNA is amplified and inserted into a standardized viral vector that contains a luciferase reporter gene. The resulting recombinant virus is then used to infect target cells in the presence of varying concentrations of an integrase inhibitor. The amount of luciferase produced is proportional to the amount of viral replication, and a decrease in luciferase activity indicates inhibition.[16][17]

Workflow:

Figure 3: Workflow for a Phenotypic Integrase Resistance Assay.

Conclusion

Second-generation integrase inhibitors represent a significant advancement over their first-generation counterparts, primarily due to their higher barrier to resistance and retained activity against many INSTI-resistant viral strains. While both generations are highly effective in treatment-naïve individuals, the superior resistance profile of second-generation agents makes them the preferred choice, particularly in treatment-experienced patients. The continued development of novel INSTIs with even more robust resistance profiles remains a key objective in HIV drug discovery.

References

• 1. HIV-1 Integrase Inhibitors: A Comparative Review of Efficacy and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HIV drug resistance against strand transfer integrase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Activity of the Integrase Inhibitor Dolutegravir Against HIV-1 Variants Isolated From Raltegravir-Treated Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HIV Drug Resistance Database [hivdb.stanford.edu]
• 5. Patterns of resistance development with integrase inhibitors in HIV - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of the Antiviral Activity of Bictegravir against HIV-1 and HIV-2 Isolates and Integrase Inhibitor-Resistant HIV-2 Mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biomedicinej.com [biomedicinej.com]
• 9. thebodypro.com [thebodypro.com]
• 10. researchgate.net [researchgate.net]
• 11. thebodypro.com [thebodypro.com]
• 12. thebodypro.com [thebodypro.com]
• 13. Dolutegravir superior to raltegravir for treatment-experienced people with HIV | aidsmap [aidsmap.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. monogrambio.labcorp.com [monogrambio.labcorp.com]
• 17. Assay Measures Susceptibility of HIV to Integrase Inhibitors - molecular-diagnostics - mobile.Labmedica.com [mobile.labmedica.com]

Navigating the Landscape of INSTI Cross-Resistance: A Comparative Analysis Focused on Raltegravir

A deep dive into the cross-resistance profiles of Raltegravir (B610414) and other integrase strand transfer inhibitors (INSTIs) reveals a complex interplay of mutational pathways that significantly impact antiviral susceptibility. This guide provides researchers, scientists, and drug development professionals with a comprehensive comparison of Raltegravir's cross-resistance with second-generation INSTIs, supported by experimental data and detailed methodologies.

The emergence of drug resistance is a critical challenge in the long-term management of HIV-1 infection. For patients treated with the first-generation integrase strand transfer inhibitor (INSTI) Raltegravir (RAL), the development of resistance mutations can compromise the efficacy of subsequent INSTI-based regimens. Understanding the patterns of cross-resistance between Raltegravir and other INSTIs, including Elvitegravir (B1684570) (EVG), Dolutegravir (DTG), Bictegravir (B606109) (BIC), and Cabotegravir (B606451) (CAB), is paramount for optimizing treatment strategies.

Primary Raltegravir Resistance Pathways

Resistance to Raltegravir is primarily driven by mutations at three key positions in the HIV-1 integrase enzyme: Y143, Q148, and N155.[1][2][3][4][5][6] These primary mutations can occur alone or in combination with secondary mutations that further reduce susceptibility and may restore viral fitness.[4] The Q148 pathway, often accompanied by secondary mutations like G140S, is a predominant route to Raltegravir failure and is associated with higher levels of resistance compared to the N155H pathway.[1][4] The Y143 pathway also confers significant resistance to Raltegravir.[3][5]

Cross-Resistance Profiles of Raltegravir-Resistant Variants

The presence of Raltegravir resistance mutations has varying effects on the susceptibility to other INSTIs. Second-generation INSTIs like Dolutegravir, Bictegravir, and Cabotegravir generally exhibit a higher genetic barrier to resistance and retain activity against some Raltegravir-resistant strains.[7][8][9][10]

However, extensive cross-resistance can emerge, particularly with specific combinations of mutations. The Q148 pathway, especially when combined with other mutations, poses the most significant challenge, conferring reduced susceptibility to all currently approved INSTIs.[8][9][11][12][13][14]

Quantitative Analysis of Cross-Resistance

The following tables summarize the fold change (FC) in the 50% effective concentration (EC50) or inhibitory concentration (IC50) for various INSTIs in the presence of common Raltegravir resistance mutations. The data is compiled from multiple in vitro studies.

Table 1: Cross-Resistance Associated with the Y143 Pathway

Mutation	Raltegravir (FC)	Elvitegravir (FC)	Dolutegravir (FC)	Bictegravir (FC)	Cabotegravir (FC)
Y143R/C	High (>100)[3]	>10[15]	Low (<3)[16]	1.2 - 1.3[11]	1.7 - 2.6[11]

Table 2: Cross-Resistance Associated with the N155 Pathway

Mutation	Raltegravir (FC)	Elvitegravir (FC)	Dolutegravir (FC)	Bictegravir (FC)	Cabotegravir (FC)
N155H	19 - 55[4]	26 - 32[15][17]	Low (<3)[18]	1 - 2.3[11]	1.3 - 6.3[11]
E92Q/N155H	>100[4]	>100[15]	Low (<3)[16]	-	-

Table 3: Cross-Resistance Associated with the Q148 Pathway

Mutation	Raltegravir (FC)	Elvitegravir (FC)	Dolutegravir (FC)	Bictegravir (FC)	Cabotegravir (FC)
Q148H/R/K	7 - 22[4]	>92[15]	Low (<3)[16]	-	<7[11]
G140S/Q148H	>245[4]	>100[15]	Limited[16]	-	<7[11]
E138K/G140A/S147G/Q148K	High	High	High (429-1000)[11][12][13][14]	High (60-100)[11][12][13][14]	High
E138A/G140A/G163R/Q148R	High	High	High (429-1000)[11][12][13][14]	High (60-100)[11][12][13][14]	High

Experimental Protocols

The determination of INSTI susceptibility is primarily conducted through cell-based phenotypic assays and biochemical assays.

Cell-Based Phenotypic Assays (e.g., PhenoSense™ Integrase Assay)

Phenotypic resistance testing provides a direct measure of how viral variants replicate in the presence of a drug. The PhenoSense™ assay is a widely used platform for this purpose.[19][20][21][22][23][24][25]

Methodology:

• Sample Collection: Patient-derived plasma containing HIV-1 is obtained. A viral load of at least 500 copies/mL is typically required.[20][22][24][25]

• RNA Extraction and PCR Amplification: Viral RNA is extracted from the plasma. The integrase-coding region of the viral genome is then amplified using reverse transcription-polymerase chain reaction (RT-PCR).[19][26]

• Recombinant Virus Generation: The amplified patient-derived integrase gene is inserted into a standardized HIV-1 vector that lacks a functional integrase gene and contains a reporter gene (e.g., luciferase). This creates a panel of recombinant viruses carrying the patient's integrase sequence.[19]

• Cell Infection and Drug Susceptibility Testing: Target cells are infected with the recombinant viruses in the presence of serial dilutions of different INSTIs.

• Quantification of Viral Replication: After a single round of infection, the expression of the reporter gene (e.g., luciferase activity) is measured. The drug concentration that inhibits viral replication by 50% (EC50) is calculated.[19]

• Fold Change Calculation: The EC50 value for the patient-derived virus is compared to the EC50 value of a wild-type reference virus to determine the fold change in susceptibility.

Biochemical Assays

Biochemical assays assess the inhibitory activity of INSTIs on the enzymatic function of purified recombinant integrase protein. These assays measure the inhibition of the 3'-processing and strand transfer steps of the integration reaction.[27][28]

Methodology:

• Recombinant Integrase Expression and Purification: The wild-type or mutant integrase enzyme is expressed in a suitable system (e.g., E. coli) and purified.[27][28]

• Assay Reaction: The purified integrase enzyme is incubated with a labeled DNA substrate that mimics the viral DNA ends, in the presence of varying concentrations of the INSTI.

• Product Detection and Quantification: The products of the 3'-processing and strand transfer reactions are separated (e.g., by gel electrophoresis) and quantified.

• IC50 Determination: The drug concentration that inhibits the enzymatic activity by 50% (IC50) is determined.

Visualizing Resistance Pathways and Experimental Workflow

To further clarify the complex relationships in INSTI resistance, the following diagrams have been generated using the DOT language.

Caption: Raltegravir resistance pathways and cross-resistance to other INSTIs.

Caption: General workflow for phenotypic INSTI resistance testing.

References

• 1. Q148 Mutations Emerge as Primary Raltegravir Resistance Pathway [natap.org]
• 2. Substitutions at Amino Acid Positions 143, 148, and 155 of HIV-1 Integrase Define Distinct Genetic Barriers to Raltegravir Resistance In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Effect of Raltegravir Resistance Mutations in HIV-1 Integrase on Viral Fitness - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Impact of Y143 HIV-1 integrase mutations on resistance to raltegravir in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Patterns of resistance development with integrase inhibitors in HIV - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selective resistance profiles emerging in patient-derived clinical isolates with cabotegravir, bictegravir, dolutegravir, and elvitegravir [pubmed.ncbi.nlm.nih.gov]
• 8. Comparable In Vitro Activities of Second-Generation HIV-1 Integrase Strand Transfer Inhibitors (INSTIs) on HIV-1 Clinical Isolates with INSTI Resistance Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparable In Vitro Activities of Second-Generation HIV-1 Integrase Strand Transfer Inhibitors (INSTIs) on HIV-1 Clinical Isolates with INSTI Resistance Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Different Pathways Conferring Integrase Strand-Transfer Inhibitors Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. High-level resistance to bictegravir and cabotegravir in subtype A- and D-infected HIV-1 patients failing raltegravir with multiple resistance mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. academic.oup.com [academic.oup.com]
• 14. High-level resistance to bictegravir and cabotegravir in subtype A- and D-infected HIV-1 patients failing raltegravir with multiple resistance mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Impact of Primary Elvitegravir Resistance-Associated Mutations in HIV-1 Integrase on Drug Susceptibility and Viral Replication Fitness - PMC [pmc.ncbi.nlm.nih.gov]
• 16. journals.asm.org [journals.asm.org]
• 17. Resistance Mutations in Human Immunodeficiency Virus Type 1 Integrase Selected with Elvitegravir Confer Reduced Susceptibility to a Wide Range of Integrase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. academic.oup.com [academic.oup.com]
• 19. Assay Measures Susceptibility of HIV to Integrase Inhibitors - molecular-diagnostics - mobile.Labmedica.com [mobile.labmedica.com]
• 20. FPGT - Overview: Phenosense Combination HIV Drug Resistance Assay [mayocliniclabs.com]
• 21. monogrambio.labcorp.com [monogrambio.labcorp.com]
• 22. Phenosense Combination HIV Drug Resistance | MLabs [mlabs.umich.edu]
• 23. beebemedicalcenter.testcatalog.org [beebemedicalcenter.testcatalog.org]
• 24. HIV PhenoSense GT | ARUP Laboratories Test Directory [ltd.aruplab.com]
• 25. Human Immunodeficiency Virus Type 1 (HIV-1) PhenoSense GT Plus Integrase | ARUP Laboratories Test Directory [ltd.aruplab.com]
• 26. youtube.com [youtube.com]
• 27. pubs.acs.org [pubs.acs.org]
• 28. Comparative biochemical analysis of wildtype and drug resistant HIV-1 integrase subtypes B and C - PMC [pmc.ncbi.nlm.nih.gov]

Raltegravir-Based Regimens: A Comparative Analysis of Virologic Suppression

An objective guide for researchers and drug development professionals on the efficacy of Raltegravir (B610414) in suppressing HIV-1 viral load, supported by data from pivotal clinical trials.

Raltegravir, the first-in-class integrase strand transfer inhibitor (INSTI), has been a cornerstone of antiretroviral therapy (ART). This guide provides a comprehensive comparison of the virologic suppression rates of Raltegravir-based regimens against other key antiretroviral agents, including non-nucleoside reverse transcriptase inhibitors (NNRTIs), protease inhibitors (PIs), and other INSTIs. The data presented is derived from major clinical trials, offering a quantitative basis for evaluating Raltegravir's performance in treatment-naïve and treatment-experienced patient populations.

Comparative Virologic Suppression Rates

The efficacy of Raltegravir has been rigorously evaluated in numerous clinical studies. The following tables summarize the virologic suppression rates (defined as achieving HIV-1 RNA <50 copies/mL) of Raltegravir-based regimens in comparison to other ARTs at various time points.

Table 1: Raltegravir vs. Efavirenz (B1671121) (NNRTI) in Treatment-Naïve Patients (STARTMRK Trial)

Timepoint	Raltegravir + TDF/FTC	Efavirenz + TDF/FTC	Treatment Difference (95% CI)
Week 48	86%[1][2]	82%[1][2]	4.4% (-1.9 to 10.3)
Week 96	81%[1][3]	79%[1][3]	2% (-4 to 9)
Week 240	71.0%[4]	61.3%[4]	9.5 (1.7 to 17.3)

TDF/FTC: Tenofovir/Emtricitabine

Table 2: Raltegravir vs. Dolutegravir (B560016) (INSTI) in Treatment-Naïve Patients (SPRING-2 Trial)

Timepoint	Raltegravir + 2 NRTIs	Dolutegravir + 2 NRTIs	Adjusted Difference (95% CI)
Week 48	85%[5][6]	88%[5][6]	2.5% (-2.2 to 7.1)
Week 96	76%[7][8]	81%[7][8]	4.5% (-1.1 to 10.0)

NRTIs: Nucleoside/Nucleotide Reverse Transcriptase Inhibitors (investigator-selected tenofovir/emtricitabine or abacavir/lamivudine)

Table 3: Raltegravir vs. Protease Inhibitors in Treatment-Naïve Patients (ACTG A5257 Trial)

Timepoint	Raltegravir + TDF/FTC	Atazanavir/r + TDF/FTC	Darunavir (B192927)/r + TDF/FTC
Week 96 (Virologic Failure)	6%	12%	11%
Week 96 (Tolerability Failure)	1%	16%	5%
Week 96 (Viral Suppression <50 copies/mL)	94%[9]	88%[9]	89%[9]

TDF/FTC: Tenofovir/Emtricitabine; /r: ritonavir-boosted

Table 4: Raltegravir vs. Elvitegravir (B1684570) (INSTI) in Treatment-Experienced Patients

Timepoint	Raltegravir + PI/r + 2nd agent	Elvitegravir/c + PI/r + 2nd agent	Treatment Difference (95% CI)
Week 48	58%[10][11]	59%[10][11]	1.1% (-6.0 to 8.2)

PI/r: ritonavir-boosted Protease Inhibitor; /c: cobicistat-boosted

Experimental Protocols

The data presented above are derived from randomized, controlled clinical trials with well-defined methodologies.

STARTMRK Trial (NCT00370047)

This was a Phase III, multicenter, double-blind, randomized, active-controlled, non-inferiority study.[12] Treatment-naïve HIV-1 infected adult patients with HIV-1 RNA greater than 5000 copies/mL were randomized to receive either Raltegravir (400 mg twice daily) or Efavirenz (600 mg once daily), each in combination with a fixed-dose combination of tenofovir/emtricitabine. The primary endpoint was the proportion of patients with HIV-1 RNA levels less than 50 copies/mL at week 48.[12] The study continued for 240 weeks.[4][13]

SPRING-2 Trial (NCT01227824)

This was a 96-week, Phase III, randomized, double-blind, active-controlled, non-inferiority study.[5][7] Treatment-naïve adults with HIV-1 infection and HIV-1 RNA concentrations of 1000 copies per mL or more were randomized (1:1) to receive either Dolutegravir (50 mg once daily) or Raltegravir (400 mg twice daily), plus investigator-selected tenofovir/emtricitabine or abacavir/lamivudine.[7] The primary endpoint was the proportion of patients with an HIV-1 RNA value of less than 50 copies per mL at 48 weeks.[5]

ACTG A5257 Trial (NCT00811954)

This was a Phase III, randomized, open-label trial comparing three non-nucleoside reverse transcriptase inhibitor-sparing regimens.[14] HIV-1–infected, treatment-naïve adults with plasma HIV-1 RNA >1000 copies/mL were randomly assigned to receive Raltegravir (400 mg twice daily), ritonavir-boosted Atazanavir (300/100 mg once daily), or ritonavir-boosted Darunavir (800/100 mg once daily), all in combination with tenofovir/emtricitabine.[9][14] The primary endpoint was a composite of virologic failure or discontinuation for toxicity over 96 weeks.[9]

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the mechanism of action of Raltegravir and the general workflow of the clinical trials discussed.

Caption: Mechanism of Action of Raltegravir.

Caption: Generalized Clinical Trial Workflow.

References

• 1. Raltegravir Versus Efavirenz Regimens in Treatment-Naive HIV-1–Infected Patients: 96-Week Efficacy, Durability, Subgroup, Safety, and Metabolic Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Safety and efficacy of elvitegravir, dolutegravir, and raltegravir in a real-world cohort of treatment-naïve and -experienced patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Raltegravir in HIV-1 infection: Safety and Efficacy in Treatment-naïve Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Durable efficacy and safety of raltegravir versus efavirenz when combined with tenofovir/emtricitabine in treatment-naive HIV-1-infected patients: final 5-year results from STARTMRK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Once-daily dolutegravir versus raltegravir in antiretroviral-naive adults with HIV-1 infection: 48 week results from the randomised, double-blind, non-inferiority SPRING-2 study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dolutegravir vs raltegravir in treatment-naive patients: 48 week results from the SPRING 2 study | HIV i-Base [i-base.info]
• 7. Once-daily dolutegravir versus twice-daily raltegravir in antiretroviral-naive adults with HIV-1 infection (SPRING-2 study): 96 week results from a randomised, double-blind, non-inferiority trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. thebodypro.com [thebodypro.com]
• 9. Atazanavir, raltegravir and darunavir virologically equivalent in naive patients but significant differences for tolerability: results from ACTG 5257 | HIV i-Base [i-base.info]
• 10. Elvitegravir vs raltegravir: 48 week results in treatment-experienced patients | HIV i-Base [i-base.info]
• 11. Efficacy and safety of once daily elvitegravir versus twice daily raltegravir in treatment-experienced patients with HIV-1 receiving a ritonavir-boosted protease inhibitor: randomised, double-blind, phase 3, non-inferiority study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. merck.com [merck.com]
• 13. merck.com [merck.com]
• 14. A Phase III Comparative Study of the Efficacy and Tolerability of Three Non-Nucleoside Reverse Transcriptase Inhibitor-Sparing Antiretroviral Regimens for Treatment-Naïve HIV-1-Infected Volunteers: A Randomized, Controlled Trial - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Raltegravir and Protease Inhibitors in HIV Treatment

This guide provides a detailed comparative analysis of two pivotal classes of antiretroviral drugs used in the treatment of Human Immunodeficiency Virus (HIV): the integrase inhibitor Raltegravir (B610414) and the class of Protease Inhibitors (PIs). This document is intended for researchers, scientists, and drug development professionals, offering an objective comparison of their mechanisms of action, clinical efficacy, safety profiles, and resistance patterns, supported by data from key clinical trials.

Mechanism of Action

The fundamental difference between Raltegravir and Protease Inhibitors lies in the distinct stages of the HIV replication cycle they target.

Raltegravir: As an Integrase Strand Transfer Inhibitor (INSTI), Raltegravir blocks the action of HIV integrase.[1] This viral enzyme is crucial for inserting the viral DNA into the host cell's genome, a critical step for establishing chronic infection.[2] By preventing this integration, Raltegravir effectively halts the replication process.[3] The metabolism of Raltegravir primarily occurs through glucuronidation via the UGT1A1 enzyme, not through the cytochrome P450 (CYP450) pathway, which minimizes certain drug-drug interactions.[4][5]

Protease Inhibitors (PIs): This class of drugs targets the HIV protease enzyme.[6][7] During the late stage of viral replication, protease is responsible for cleaving large viral polyproteins into smaller, functional proteins and enzymes.[8] These smaller components are essential for assembling new, mature, and infectious virus particles.[9] By inhibiting this cleavage process, PIs result in the production of immature, non-infectious virions, thereby preventing the propagation of the infection.[8][10] Most PIs are metabolized by and are inhibitors of the CYP3A4 enzyme, leading to a higher potential for drug-drug interactions.[10]

Figure 1: Mechanisms of Action of Raltegravir and Protease Inhibitors.

Clinical Efficacy

The efficacy of Raltegravir and PIs has been evaluated in both treatment-naive and treatment-experienced patient populations.

Treatment-Naive Patients

In treatment-naive patients, Raltegravir has demonstrated non-inferior, and in some aspects superior, outcomes compared to boosted PIs. The landmark AIDS Clinical Trials Group (ACTG) A5257 study provided a direct head-to-head comparison.

The study found Raltegravir to be superior to both ritonavir-boosted atazanavir (B138) and darunavir (B192927) in terms of overall treatment failure.[11] This superiority was primarily driven by better tolerability and fewer discontinuations due to adverse events, rather than differences in virologic failure rates, which were similar across the arms.[11][12]

Endpoint (at 96 Weeks)	Raltegravir	Atazanavir/r	Darunavir/r	Reference
Overall Treatment Failure	20%	37%	27%	[11]
Virologic Failure	5.6%	Not specified	Statistically inferior to RAL	[11][13]
Discontinuation (Toxicity)	3%	16%	6.6%	[11]
Mean CD4+ Count Increase	288 cells/mm³	284 cells/mm³	256 cells/mm³	[11]

Table 1: Key Efficacy and Tolerability Outcomes from the ACTG A5257 Trial.

Treatment-Experienced Patients

For patients with prior treatment experience and multidrug-resistant HIV, Raltegravir provides a crucial therapeutic option due to its novel mechanism of action.[4] The BENCHMRK I and II trials demonstrated that adding Raltegravir to an optimized background therapy was superior to placebo in achieving viral suppression in patients with resistance to NRTIs, NNRTIs, and PIs.[14]

Furthermore, studies in treatment-experienced patients have shown that a Raltegravir-based regimen without a PI can have similar virologic activity compared to a regimen containing a PI, with the main determinant of efficacy being the number of other active drugs in the background regimen.[15]

Study Population	Regimen Comparison	Outcome (HIV RNA <75 copies/mL at 12 weeks)	Conclusion	Reference
Treatment-Experienced	Raltegravir + PI	67%	Similar virologic activity between groups.	[15]
Treatment-Experienced	Raltegravir without PI	64%	Efficacy depends on the overall activity of the background regimen.	[15]

Table 2: Efficacy of Raltegravir With and Without Protease Inhibitors in Treatment-Experienced Patients.

Safety and Tolerability

Significant differences in safety and tolerability profiles are a major distinguishing factor between Raltegravir and PIs.

Raltegravir: Generally well-tolerated. The most common adverse effects are mild and include headache, nausea, and diarrhea.[5] Serious adverse events are rare but can include severe skin and hypersensitivity reactions or rhabdomyolysis.[5] A key advantage of Raltegravir is its minimal impact on lipid profiles.[14][16]

Protease Inhibitors: This class is frequently associated with gastrointestinal disturbances.[11] More significantly, long-term use of PIs, particularly when boosted with ritonavir, is linked to a range of metabolic complications. These include dyslipidemia (elevated cholesterol and triglycerides), insulin (B600854) resistance, and lipodystrophy (abnormal fat distribution).[17][18] These metabolic changes can increase the long-term risk of cardiovascular disease.[19] Switching from a PI to Raltegravir has been shown to improve lipid profiles and may reduce liver steatosis.[20][21]

Adverse Event Category	Raltegravir	Protease Inhibitors	Reference
Common AEs	Headache, nausea, diarrhea	Nausea, diarrhea, gastrointestinal intolerance	[5][11]
Metabolic Profile	Minimal changes in lipids; neutral effect	Increased total cholesterol, LDL, triglycerides; insulin resistance	[12][17]
Long-Term Concerns	Rare: rhabdomyolysis, hypersensitivity	Lipodystrophy, increased cardiovascular risk, hyperbilirubinemia (atazanavir)	[8][11][18]
Drug Interactions	Low potential (metabolized by UGT1A1)	High potential (CYP3A4 inhibitor/substrate)	[4][10]

Table 3: Comparative Safety and Tolerability Profiles.

Resistance Profiles

The genetic barrier to resistance—the number of mutations required for the virus to overcome the drug's effect—differs between the two classes.

Raltegravir: Resistance to Raltegravir emerges through mutations in the viral integrase gene, with primary pathways involving substitutions at positions Y143, Q148, and N155.[22] The genetic barrier for Raltegravir is considered intermediate; it is lower than that of boosted PIs but higher than for NNRTIs and some NRTIs like lamivudine.[23]

Protease Inhibitors: Boosted PIs are characterized by a high genetic barrier to resistance.[23] The development of clinically significant resistance typically requires the accumulation of multiple mutations in the protease gene.[24] This makes boosted PIs a durable option, particularly in patients where adherence may be a concern.

Feature	Raltegravir	Protease Inhibitors (Boosted)	Reference
Genetic Barrier	Intermediate	High	[23]
Primary Resistance Mutations	Y143, Q148, N155 (in integrase gene)	Multiple mutations required (in protease gene)	[22][24]
Cross-Resistance	Occurs with other first-generation INSTIs	Occurs within the PI class	[22]

Table 4: Comparative Resistance Profiles.

Experimental Protocols

The methodologies of pivotal clinical trials are crucial for interpreting the comparative data. Below is a summary of the protocol for the ACTG A5257 trial.

Study Title: Efficacy and Tolerability of Atazanavir, Raltegravir, or Darunavir with FTC/Tenofovir: ACTG 5257.[11]

• Study Design: A prospective, randomized, open-label, multicenter, phase III non-inferiority trial.

• Patient Population: 1,809 HIV-1-infected, antiretroviral-naive adults with screening HIV-1 RNA ≥1000 copies/mL.

• Experimental Workflow:

  • Screening: Patients were assessed for eligibility based on clinical and laboratory criteria.

  • Randomization: Eligible participants were randomized in a 1:1:1 ratio to one of three treatment arms.

  • Treatment Arms:

    • Arm 1: Raltegravir (400 mg twice daily).

    • Arm 2: Atazanavir (300 mg once daily) boosted with Ritonavir (100 mg once daily).

    • Arm 3: Darunavir (800 mg once daily) boosted with Ritonavir (100 mg once daily).

    • All participants also received a fixed-dose combination of Tenofovir Disoproxil Fumarate/Emtricitabine (TDF/FTC, 300/200 mg once daily).

  • Monitoring: Patients were followed for at least 96 weeks. Assessments included HIV-1 RNA levels, CD4+ cell counts, safety labs (including fasting lipids), and recording of adverse events at regular intervals.

• Primary Endpoints:

  • Virologic Failure: Confirmed HIV-1 RNA >1000 copies/mL at or after 16 weeks and before 24 weeks, or >200 copies/mL at or after 24 weeks.

  • Tolerability Failure: Discontinuation of the randomized treatment component (Raltegravir, Atazanavir/r, or Darunavir/r) for toxicity.

• Statistical Analysis: The primary analysis used a time-to-event approach to compare the rates of treatment failure (either virologic or tolerability failure) between the arms.

Figure 2: Experimental Workflow of the ACTG A5257 Clinical Trial.

Summary and Conclusion

The comparative study of Raltegravir and Protease Inhibitors reveals distinct profiles that guide clinical decision-making in HIV management.

References

• 1. Raltegravir - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Raltegravir Potassium? [synapse.patsnap.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Raltegravir: molecular basis of its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Long-term efficacy and safety of raltegravir in the management of HIV infection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. my.clevelandclinic.org [my.clevelandclinic.org]
• 7. Protease inhibitors: How they work, types, and side effects [medicalnewstoday.com]
• 8. Discovery and development of HIV-protease inhibitors - Wikipedia [en.wikipedia.org]
• 9. Protease inhibitor | AIDS, HIV, Antiretroviral | Britannica [britannica.com]
• 10. Protease Inhibitors (HIV) - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Raltegravir has the edge over two protease inhibitors in three-drug comparison study | aidsmap [aidsmap.com]
• 12. jwatch.org [jwatch.org]
• 13. thebodypro.com [thebodypro.com]
• 14. academic.oup.com [academic.oup.com]
• 15. Similar efficacy of raltegravir when used with or without a protease inhibitor in treatment-experienced patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Raltegravir in HIV-1 infection: Safety and Efficacy in Treatment-naïve Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Comparison of the Metabolic Effects of Ritonavir-Boosted Darunavir or Atazanavir Versus Raltegravir, and the Impact of Ritonavir Plasma Exposure: ACTG 5257 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Metabolic complications associated with HIV protease inhibitor therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]
• 20. Improvement in liver steatosis after the switch from a ritonavir-boosted protease inhibitor to raltegravir in HIV-infected patients with non-alcoholic fatty liver disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. A Randomized Trial of Raltegravir Replacement for Protease Inhibitor or Non-Nucleoside Reverse Transcriptase Inhibitor in HIV-Infected Women with Lipohypertrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Patterns of resistance development with integrase inhibitors in HIV - PMC [pmc.ncbi.nlm.nih.gov]
• 23. [Genetic barrier to antiretroviral drug-resistance. Focus on raltegravir, the first integrase inhibitor] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Lack of impact of protease inhibitor resistance-associated mutations on the outcome of HIV-1-infected patients switching to darunavir-based dual therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Meta-analysis of Raltegravir efficacy in treatment-experienced populations

For researchers and drug development professionals navigating the landscape of antiretroviral therapies for treatment-experienced individuals with HIV, Raltegravir (B610414) has long been a significant therapeutic option. This guide provides a meta-analysis of Raltegravir's efficacy, objectively comparing its performance against other key antiretrovirals and detailing the experimental frameworks that underpin these findings.

Comparative Efficacy of Raltegravir

Raltegravir, the first approved HIV integrase strand transfer inhibitor, has demonstrated potent and durable antiretroviral activity in patients with HIV-1 infection who have experienced treatment failure with other antiretroviral drugs.[1][2] Its efficacy has been benchmarked against placebo and other active antiretroviral agents in several pivotal clinical trials.

Raltegravir vs. Placebo (with Optimized Background Therapy)

The BENCHMRK 1 and 2 trials were foundational in establishing the efficacy of Raltegravir in treatment-experienced patients with triple-class drug-resistant HIV. These Phase III, randomized, double-blind, placebo-controlled studies showed that Raltegravir, in combination with an optimized background therapy (OBT), was superior to placebo with OBT in achieving virologic suppression and immune reconstitution.

Outcome Measure	Raltegravir + OBT	Placebo + OBT	Timepoint	Trial
Virologic Response (HIV-1 RNA <50 copies/mL)	62.1%	32.9%	Week 48	BENCHMRK 1 & 2 (Combined)
51%	22%	Week 156	BENCHMRK 1 & 2 (Combined)[3]
42%	-	Week 240	BENCHMRK 1 & 2 (Combined)[3]
Mean Change in CD4 Count (cells/mm³)	+109	+45	Week 48	BENCHMRK 1 & 2 (Combined)
+164	+63	Week 156	BENCHMRK 1 & 2 (Combined)[3]
+183	-	Week 240	BENCHMRK 1 & 2 (Combined)[3]

Raltegravir vs. Other Integrase Inhibitors

Direct comparisons with other integrase inhibitors, such as Dolutegravir (B560016) and Elvitegravir, have provided further context for Raltegravir's positioning in the treatment paradigm for experienced patients.

The SAILING study, a Phase III, randomized, double-blind, active-controlled trial, compared Raltegravir to Dolutegravir in treatment-experienced, integrase inhibitor-naïve adults with at least two-class drug resistance.[4][5][6][7][8]

Outcome Measure	Raltegravir (400 mg twice daily) + OBT	Dolutegravir (50 mg once daily) + OBT	Timepoint	Trial
Virologic Response (HIV-1 RNA <50 copies/mL)	64%	71%	Week 48	SAILING[5][6]

While the SPRING-2 trial primarily focused on treatment-naïve patients, its comparison of Raltegravir and Dolutegravir offers valuable insights into the relative potency of these agents.[9][10][11][12][13] In this study, both drugs were administered with a fixed-dose dual nucleoside reverse transcriptase inhibitor (NRTI) therapy.[9][10]

Outcome Measure	Raltegravir (400 mg twice daily) + NRTIs	Dolutegravir (50 mg once daily) + NRTIs	Timepoint	Trial
Virologic Response (HIV-1 RNA <50 copies/mL)	85%	88%	Week 48	SPRING-2[9][12][13]
76%	81%	Week 96	SPRING-2[10][11]
Mean Change in CD4 Count (cells/mm³)	+230	+230	Week 48	SPRING-2[9]

Raltegravir-Based Dual Therapy vs. Traditional Triple Therapy

A meta-analysis of eight randomized controlled trials involving 4,420 patients compared a simplified dual therapy (DT) regimen of Raltegravir plus a ritonavir-boosted protease inhibitor (PI/r) to a traditional triple therapy (TT) regimen of two NRTIs plus a PI/r.[14][15]

Outcome Measure	Raltegravir + PI/r (DT)	2 NRTIs + PI/r (TT)	Timepoint	Meta-Analysis Finding
Virologic Suppression (<50 copies/mL)	79%	78%	Week 48	Non-inferior[14][15]
74%	71%	Week 96	Non-inferior[14][15]
Mean CD4 Count Increase	Significantly higher	Lower	Week 48 & 96	DT superior[14]

Experimental Protocols

The following are detailed methodologies for the key clinical trials cited in this guide.

BENCHMRK 1 and 2 Trials

• Study Design: These were Phase III, randomized, double-blind, placebo-controlled, multicenter, international trials.[16]

• Participant Population: Treatment-experienced adults with HIV-1 infection, evidence of viral replication (HIV-1 RNA >1,000 copies/mL), and resistance to at least one drug in each of the three available classes of antiretroviral therapy (NRTIs, NNRTIs, and PIs).

• Randomization and Blinding: Patients were randomized in a 2:1 ratio to receive either Raltegravir (400 mg twice daily) or a matching placebo. Both groups also received an OBT selected by the investigator based on the patient's treatment history and resistance testing. The study was double-blinded until week 156.[3]

• Primary Endpoint: The primary efficacy endpoint was the proportion of patients with HIV-1 RNA levels below 50 copies/mL at week 16.

• Key Secondary Endpoints: Included the proportion of patients with HIV-1 RNA <400 copies/mL, the change from baseline in CD4 cell count, and the incidence of adverse events.

SAILING Trial

• Study Design: A 48-week, Phase III, randomized, double-blind, active-controlled, non-inferiority study.[4][5][8]

• Participant Population: Antiretroviral-experienced, integrase inhibitor-naïve adults with HIV-1 infection, plasma HIV-1 RNA of 400 copies/mL or higher, and resistance to two or more classes of antiretroviral drugs.[4][5] Patients were required to have one to two fully active drugs available for their background therapy.[4][5]

• Randomization and Blinding: Participants were randomly assigned in a 1:1 ratio to receive either once-daily Dolutegravir 50 mg or twice-daily Raltegravir 400 mg, in addition to an investigator-selected background therapy.[4][5] Matching placebos were used to maintain blinding.[4][5]

• Primary Endpoint: The proportion of patients with plasma HIV-1 RNA less than 50 copies/mL at week 48.[5][8] The non-inferiority margin was set at 12%.[8]

• Key Secondary Endpoint: The proportion of patients with treatment-emergent integrase-inhibitor resistance.[5]

Visualizing Mechanisms and Workflows

To further elucidate the context of Raltegravir's application, the following diagrams illustrate its mechanism of action and a typical workflow for a clinical trial in a treatment-experienced HIV population.

Raltegravir's mechanism of action, inhibiting HIV integrase.

References

• 1. Raltegravir: molecular basis of its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Raltegravir: the first HIV integrase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Efficacy and safety of raltegravir for treatment of HIV for 5 years in the BENCHMRK studies: final results of two randomised, placebo-controlled trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. static.medicine.iupui.edu [static.medicine.iupui.edu]
• 5. researchgate.net [researchgate.net]
• 6. jwatch.org [jwatch.org]
• 7. ClinicalTrials.gov [clinicaltrials.gov]
• 8. Dolutegravir versus raltegravir in antiretroviral-experienced, integrase-inhibitor-naive adults with HIV: week 48 results from the randomised, double-blind, non-inferiority SAILING study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jwatch.org [jwatch.org]
• 10. natap.org [natap.org]
• 11. Once-daily dolutegravir versus twice-daily raltegravir in antiretroviral-naive adults with HIV-1 infection (SPRING-2 study): 96 week results from a randomised, double-blind, non-inferiority trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Once-daily dolutegravir versus raltegravir in antiretroviral-naive adults with HIV-1 infection: 48 week results from the randomised, double-blind, non-inferiority SPRING-2 study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Dolutegravir vs raltegravir in treatment-naive patients: 48 week results from the SPRING 2 study | HIV i-Base [i-base.info]
• 14. Frontiers | Efficacy and Safety of Raltegravir-Based Dual Therapy in AIDS Patients: A Meta-Analysis of Randomized Controlled Trials [frontiersin.org]
• 15. researchgate.net [researchgate.net]
• 16. Long-term efficacy and safety of raltegravir in the management of HIV infection - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Genetic Barrier to Resistance: Raltegravir vs. Dolutegravir

For Researchers, Scientists, and Drug Development Professionals

The emergence of drug resistance is a critical challenge in the long-term efficacy of antiretroviral therapy. For integrase strand transfer inhibitors (INSTIs), a class of antiretrovirals that block the HIV integrase enzyme, the genetic barrier to resistance is a key determinant of their durability. This guide provides an objective comparison of the genetic barrier to resistance between two prominent INSTIs: the first-generation inhibitor Raltegravir and the second-generation inhibitor Dolutegravir, supported by experimental data.

Executive Summary

Dolutegravir exhibits a significantly higher genetic barrier to resistance compared to Raltegravir. This is evidenced by the lower frequency of resistance development in treatment-naive patients, the requirement for multiple mutations to confer clinically significant resistance, and its retained activity against many Raltegravir-resistant viral strains. This higher barrier is attributed, in part, to Dolutegravir's slower dissociation from the integrase-DNA complex, providing a more durable inhibition.

Quantitative Comparison of Resistance Profiles

The following tables summarize the in vitro fold change (FC) in 50% effective concentration (EC50) or 50% inhibitory concentration (IC50) for key resistance mutations associated with Raltegravir and Dolutegravir. The fold change indicates the factor by which the drug concentration must be increased to inhibit the mutant virus by 50% compared to the wild-type virus.

Table 1: Raltegravir Resistance Mutations and Fold Change in EC50/IC50 [1]

Integrase Mutation	Fold Change (FC) in Raltegravir EC50/IC50
Primary Pathways
Y143C/R	>10
Q148H/K/R	7 - 22
N155H	19
Secondary Mutations (in combination with primary mutations)
L74M + N155H	28
E92Q + N155H	55
E138K + Q148H	36
G140S + Q148H	245

Table 2: Dolutegravir Resistance Mutations and Fold Change in EC50/IC50 [2][3][4]

Integrase Mutation	Fold Change (FC) in Dolutegravir EC50/IC50
INSTI-Naive Selections
R263K	2.0 - 2.3
G118R	7.2 - 18.8
Mutations with Cross-Resistance
G140S + Q148H	>10
N155H	1.4
Q148H/R/K	0.8
Combinations Conferring Higher Resistance
H51Y + R263K	~15.0
M50I + R263K	~15.0
N155H + G140S + Q148H	High-level resistance

Experimental Protocols

The quantitative data presented above are primarily derived from two key types of in vitro experiments: resistance selection studies and phenotypic susceptibility assays.

In Vitro Resistance Selection by Serial Passage

This method is designed to mimic the evolution of drug resistance in a controlled laboratory setting.

Objective: To identify the genetic mutations that arise in HIV-1 when cultured in the presence of increasing concentrations of an antiretroviral drug.

Methodology:

• Cell Culture and Virus Inoculation: A laboratory-adapted strain of HIV-1 (e.g., HIV-1 NL4-3) is used to infect a susceptible cell line (e.g., MT-2 or H9 cells) at a low multiplicity of infection (MOI).

• Drug Exposure: The infected cell culture is initiated in the presence of a sub-inhibitory concentration of the INSTI (e.g., 4-fold below the wild-type IC50).

• Monitoring Viral Replication: Viral replication is monitored by measuring the level of p24 antigen or reverse transcriptase activity in the cell culture supernatant.

• Dose Escalation: Once viral replication is consistently detected, the culture is passaged, and the concentration of the INSTI is gradually increased (e.g., doubled).

• Genotypic Analysis: When the virus is able to replicate at significantly higher drug concentrations, the viral RNA is extracted from the supernatant. The integrase gene is then amplified by PCR and sequenced to identify mutations that have been selected.

Phenotypic Susceptibility Assay

This assay quantifies the level of resistance conferred by specific mutations.

Objective: To determine the EC50 or IC50 of a drug for a specific viral strain (wild-type or mutant).

Methodology:

• Generation of Recombinant Viruses: Site-directed mutagenesis is used to introduce specific mutations of interest into an infectious molecular clone of HIV-1. Recombinant viruses are then generated by transfecting these clones into a suitable cell line (e.g., 293T cells).

• Infectivity Assay: A reporter cell line (e.g., TZM-bl cells), which expresses a reporter gene (e.g., luciferase) upon HIV-1 infection, is seeded in a 96-well plate.

• Drug Titration: Serial dilutions of the INSTI are added to the wells.

• Infection: A standardized amount of the recombinant virus (wild-type or mutant) is added to the wells.

• Quantification of Infection: After a set incubation period (e.g., 48 hours), the level of reporter gene expression is measured, which is proportional to the level of viral infection.

• Data Analysis: The drug concentration that inhibits viral replication by 50% (EC50 or IC50) is calculated. The fold change in resistance is determined by dividing the EC50/IC50 of the mutant virus by that of the wild-type virus.

Visualizations

HIV Integrase Strand Transfer Mechanism and Inhibition

References

• 1. Effect of Raltegravir Resistance Mutations in HIV-1 Integrase on Viral Fitness - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. HIV–1 resistance to dolutegravir: update and new insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hivdb.stanford.edu [hivdb.stanford.edu]

Safety & Regulatory Compliance

Safeguarding Health and Environment: Proper Disposal of Raltegravir

For researchers and drug development professionals, ensuring the proper disposal of pharmaceutical compounds like Raltegravir is a critical aspect of laboratory safety and environmental responsibility. Adherence to established guidelines not only prevents environmental contamination but also ensures compliance with federal and state regulations. This document provides a comprehensive, step-by-step guide for the safe and effective disposal of Raltegravir.

Immediate Safety and Handling Precautions

Before disposal, it is imperative to handle Raltegravir with appropriate personal protective equipment (PPE). The Safety Data Sheet (SDS) for Raltegravir specifies the following precautions to minimize exposure and ensure safety.

Personal Protective Equipment (PPE) and Handling Summary:

Precaution	Specification	Source
Eye Protection	Wear safety glasses with side shields or goggles. In dusty conditions, use appropriate goggles or a faceshield for direct contact.	[1]
Skin Protection	Wear a lab coat or work uniform. Protective gloves are recommended.	[1][2]
Respiratory Protection	Use with local exhaust ventilation. If ventilation is insufficient, respiratory protection is recommended.	[1]
Hygiene Measures	Provide eye flushing systems and safety showers near the workspace. Do not eat, drink, or smoke when handling. Wash contaminated clothing before reuse.	[1]
Spill Cleanup	For spills, avoid generating dust. Clean up remaining materials with a suitable absorbent. Follow local or national regulations for release and disposal.	[1]

Step-by-Step Disposal Protocol

The disposal of Raltegravir, as with other pharmaceutical waste, must follow a structured process to ensure safety and regulatory compliance. Unused or expired Raltegravir should be treated as pharmaceutical waste and disposed of through an approved waste disposal plant[1].

• Segregation of Waste : Isolate all materials contaminated with Raltegravir, including unused compounds, contaminated labware (e.g., vials, pipettes), and personal protective equipment. This waste should be kept separate from general laboratory waste[3][4].

• Waste Characterization : While an environmental risk assessment concluded that Raltegravir is unlikely to pose a risk to the aquatic environment or bioaccumulate, it is crucial to manage its disposal as a pharmaceutical compound to prevent any release into the environment[1][5]. All investigational medications must be destroyed in accordance with the Federal Resource Conservation and Recovery Act (RCRA) and other applicable regulations[6][7].

• Containerization :

  • Solid Waste : Place solid Raltegravir waste into a designated, leak-proof, and clearly labeled hazardous waste container.

  • Liquid Waste : Collect liquid waste containing Raltegravir in a separate, compatible, and sealed hazardous waste container.

  • Ensure containers are appropriate for the type of waste and are properly sealed to prevent leaks or spills[4].

• Labeling : Clearly label all waste containers with "Pharmaceutical Waste," the name "Raltegravir," and any other information required by your institution's Environmental Health and Safety (EHS) department and local regulations.

• Storage : Store the sealed and labeled waste containers in a designated, secure, and well-ventilated area away from incompatible materials. Chemical waste should not be allowed to accumulate and should be disposed of regularly, at least once a week or as required by the laboratory[3].

• Arranging for Disposal : Contact your institution's EHS department or a licensed professional waste disposal service to arrange for the pickup and disposal of the Raltegravir waste. Provide the waste disposal vendor with the Safety Data Sheet (SDS) for Raltegravir to ensure they have all necessary information for proper handling and treatment.

Disposal "Don'ts" :

• Do NOT dispose of Raltegravir down the drain or in the regular trash[4][8]. The EPA strongly advises against flushing unused pharmaceuticals to prevent water contamination[8].

• Do NOT mix Raltegravir waste with other incompatible chemical waste.

Raltegravir Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Raltegravir in a laboratory setting.

Raltegravir Disposal Workflow

This procedural guidance is designed to provide essential safety and logistical information for the proper disposal of Raltegravir, ensuring the protection of laboratory personnel and the environment. Always consult your institution's specific guidelines and local regulations for pharmaceutical waste management.

References

• 1. merck.com [merck.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. gmpsop.com [gmpsop.com]
• 4. danielshealth.com [danielshealth.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. rxdestroyer.com [rxdestroyer.com]
• 7. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 8. Healthcare Environmental Resource Center (HERC) [hercenter.org]